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Core Science & Biosynthesis

Exploratory

An In-depth Technical Guide on the Putative Biosynthetic Pathway of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in Plants

For Researchers, Scientists, and Drug Development Professionals This technical guide delineates a putative biosynthetic pathway for the polymethoxylated flavonoid, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Given the compl...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide delineates a putative biosynthetic pathway for the polymethoxylated flavonoid, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Given the complexity and diversity of flavonoid biosynthesis in the plant kingdom, this pathway is constructed based on established enzymatic reactions in flavonoid and phenylpropanoid metabolism. This document provides a comprehensive overview of the proposed enzymatic steps, quantitative data on related enzymes, and detailed experimental protocols for the analysis of this and similar compounds.

Proposed Biosynthetic Pathway

The biosynthesis of flavonoids originates from the general phenylpropanoid pathway. Phenylalanine is converted to p-coumaroyl-CoA, which serves as a key precursor. The formation of the characteristic C6-C3-C6 flavonoid backbone is catalyzed by chalcone synthase (CHS). The specific substitutions on the flavonoid rings, such as hydroxylation and methylation, are introduced by a variety of modifying enzymes.

The proposed pathway to 3,7,2',4'-Tetramethoxy-5-hydroxyflavone likely proceeds from a common flavanone precursor, naringenin, through a series of hydroxylation and subsequent methylation steps. The precise order of these modifications can vary between plant species and is dependent on the substrate specificity of the involved enzymes. A plausible route involves the initial formation of a polyhydroxylated flavone backbone, followed by sequential methylation by various O-methyltransferases (OMTs).

Below is a diagrammatic representation of a putative biosynthetic pathway.

Biosynthetic Pathway of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone p_coumaroyl_coa p-Coumaroyl-CoA + 3x Malonyl-CoA naringenin_chalcone Naringenin Chalcone p_coumaroyl_coa->naringenin_chalcone CHS naringenin Naringenin (5,7,4'-trihydroxyflavanone) naringenin_chalcone->naringenin CHI eriodictyol Eriodictyol (5,7,3',4'-tetrahydroxyflavanone) naringenin->eriodictyol F3'H dihydroquercetin Dihydroquercetin (3,5,7,3',4'-pentahydroxyflavanone) eriodictyol->dihydroquercetin F3H quercetin Quercetin (3,5,7,3',4'-pentahydroxyflavone) dihydroquercetin->quercetin FLS intermediate1 3-O-methylquercetin quercetin->intermediate1 FOMT (3-O) intermediate2 3,7-di-O-methylquercetin intermediate1->intermediate2 FOMT (7-O) intermediate3 3,7,4'-tri-O-methylquercetin intermediate2->intermediate3 FOMT (4'-O) intermediate4 2'-hydroxy-3,7,4'-tri-O-methylquercetin intermediate3->intermediate4 F2'H final_product 3,7,2',4'-Tetramethoxy-5-hydroxyflavone intermediate4->final_product FOMT (2'-O)

A putative biosynthetic pathway for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Quantitative Data on Related Enzymes

The methylation steps in the proposed pathway are catalyzed by S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs). These enzymes often exhibit specificity for the position of the hydroxyl group on the flavonoid ring and may have preferences for certain substrates. The following table summarizes kinetic data for various plant flavonoid O-methyltransferases acting on substrates analogous to the intermediates in the proposed pathway. It is important to note that the specific enzymes for the biosynthesis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone have not been definitively characterized, and the data presented here are from homologous systems.

EnzymeSource OrganismSubstrateKm (µM)Vmax (pmol/min/mg protein)Reference
Quercetin 3-O-methyltransferaseChrysosplenium americanumQuercetin2.5-[1]
Flavonoid 7-O-methyltransferase (PfOMT3)Perilla frutescensApigenin2.07-[2]
Flavonoid 4'-O-methyltransferaseMentha x piperitaLuteolin30-[3]
Catechol-O-methyltransferaseHamster KidneyQuercetin6.9200[4]
Luteolin O-methyltransferaseApium graveolensLuteolin23-[3]

Experimental Protocols

General Flavonoid Extraction from Plant Tissue

This protocol describes a general method for extracting flavonoids from fresh or dried plant material.

Materials:

  • Plant tissue (e.g., leaves, flowers)

  • Liquid nitrogen

  • Mortar and pestle

  • 80% (v/v) aqueous methanol

  • Centrifuge and centrifuge tubes

  • Rotary evaporator or vacuum concentrator

  • 0.22 µm syringe filter

Procedure:

  • Freeze the plant tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle.

  • Transfer a known weight of the powdered tissue (e.g., 100 mg) to a centrifuge tube.

  • Add 1 mL of 80% methanol to the tube.

  • Vortex the mixture vigorously for 1 minute.

  • Sonicate the sample in a water bath for 20 minutes.

  • Centrifuge the mixture at 13,000 x g for 10 minutes.

  • Carefully transfer the supernatant to a new tube.

  • Repeat the extraction (steps 3-7) on the pellet to ensure complete extraction.

  • Combine the supernatants and evaporate the solvent using a rotary evaporator or vacuum concentrator.

  • Re-dissolve the dried extract in a known volume of methanol (e.g., 200 µL).

  • Filter the extract through a 0.22 µm syringe filter into an HPLC vial for analysis.

In Vitro O-Methyltransferase (OMT) Activity Assay

This protocol provides a method for determining the activity of a purified or partially purified OMT enzyme with a flavonoid substrate.

Materials:

  • Purified OMT enzyme preparation

  • Flavonoid substrate (e.g., quercetin, luteolin) dissolved in DMSO

  • S-adenosyl-L-methionine (SAM)

  • Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5)

  • Stop solution (e.g., 2 M HCl)

  • Ethyl acetate

  • HPLC system for product analysis

Procedure:

  • Prepare a reaction mixture containing the assay buffer, flavonoid substrate (final concentration, e.g., 50 µM), and the OMT enzyme preparation.

  • Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 30°C) for 5 minutes.

  • Initiate the reaction by adding SAM (final concentration, e.g., 100 µM). The total reaction volume is typically 50-100 µL.

  • Incubate the reaction for a defined period (e.g., 30 minutes) during which the reaction is linear.

  • Terminate the reaction by adding the stop solution.

  • Extract the methylated flavonoid product by adding an equal volume of ethyl acetate, vortexing, and centrifuging to separate the phases.

  • Transfer the upper ethyl acetate layer to a new tube and evaporate to dryness.

  • Re-dissolve the residue in methanol for HPLC analysis.

  • Quantify the product peak by comparing its area to a standard curve of the authentic methylated flavonoid.

HPLC-DAD/MS Analysis of Polymethoxyflavones

This protocol outlines a method for the separation, identification, and quantification of polymethoxyflavones using High-Performance Liquid Chromatography coupled with a Diode Array Detector and a Mass Spectrometer.

Instrumentation:

  • HPLC system with a binary pump, autosampler, and column oven

  • C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

  • Diode Array Detector (DAD)

  • Mass Spectrometer (MS) with an electrospray ionization (ESI) source

Mobile Phase:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

Procedure:

  • Set the column temperature to 30°C.

  • Equilibrate the column with the initial mobile phase composition.

  • Inject 1-5 µL of the filtered flavonoid extract.

  • Run a gradient elution program, for example:

    • 0-2 min: 5% B

    • 2-20 min: linear gradient from 5% to 95% B

    • 20-25 min: hold at 95% B

    • 25-26 min: linear gradient from 95% to 5% B

    • 26-30 min: hold at 5% B for re-equilibration

  • Set the DAD to monitor a range of wavelengths (e.g., 250-400 nm) and specific wavelengths for quantification (e.g., 340 nm for flavones).

  • Configure the MS to acquire data in both positive and negative ion modes. Perform full scans to detect parent ions and MS/MS scans on selected parent ions to obtain fragmentation patterns for structural elucidation.

  • Identify peaks by comparing their retention times, UV spectra, and mass spectra with those of authentic standards or by interpreting the fragmentation patterns.

  • Quantify the target compound by constructing a standard curve using a certified reference standard.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the identification and characterization of the biosynthetic pathway of a target flavonoid in a plant species.

Experimental Workflow start Plant Material Selection extraction Flavonoid Extraction start->extraction analysis LC-MS/MS Analysis (Metabolite Profiling) extraction->analysis identification Identification of Target Flavonoid and Putative Intermediates analysis->identification transcriptome Transcriptome Analysis (Identification of Candidate Genes) identification->transcriptome Hypothesis Driven cloning Gene Cloning and Recombinant Protein Expression transcriptome->cloning assay In Vitro Enzyme Assays cloning->assay verification Verification of Enzyme Function and Substrate Specificity assay->verification pathway Pathway Elucidation verification->pathway Confirmed Steps

A typical workflow for flavonoid biosynthesis research.

References

Foundational

An In-depth Technical Guide on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

A Comprehensive Literature Review for Drug Development Professionals This technical guide provides a detailed review of the available scientific literature on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a pentasubstituted p...
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Author: BenchChem Technical Support Team. Date: November 2025

A Comprehensive Literature Review for Drug Development Professionals

This technical guide provides a detailed review of the available scientific literature on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a pentasubstituted polymethoxyflavone (PMF). Given the limited specific research on this compound, this document incorporates data from structurally similar tetramethoxyflavones to provide a broader context for its potential biological activities and challenges in drug development. This guide is intended for researchers, scientists, and professionals in the field of drug discovery and development.

Executive Summary

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a naturally occurring flavonoid isolated from Aglaia edulis.[1] As a member of the polymethoxyflavone class, it belongs to a group of compounds known for a wide array of biological activities, including anticancer, anti-inflammatory, and antioxidant effects.[2] However, a critical finding from pharmacokinetic studies is that 5-hydroxy-3,7,2',4'-tetramethoxyflavone was undetectable in rat plasma following administration, suggesting extremely low oral bioavailability.[3] This presents a significant challenge for its development as a therapeutic agent.

While direct quantitative data on this specific flavone is scarce, studies on analogous compounds indicate that the presence of a 5-hydroxy group, combined with multiple methoxy groups, can contribute to potent cytotoxic effects against various cancer cell lines.[3] Furthermore, related tetramethoxyflavones are known inhibitors of cytochrome P450 enzymes, indicating a potential for drug-drug interactions.[2] This guide synthesizes the available information, focusing on quantitative data from related structures, detailed experimental protocols, and relevant cellular signaling pathways to provide a comprehensive overview for future research and development.

Physicochemical and Pharmacokinetic Properties

The defining characteristic of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in a drug development context is its poor pharmacokinetic profile. The number and position of hydroxyl and methoxy groups play a crucial role in modulating the absorption, distribution, metabolism, and excretion (ADME) of flavonoids.[3]

Table 1: Pharmacokinetic Parameters of Selected Polymethoxyflavones

Compound Dosage & Route Cmax Tmax AUC Bioavailability Key Finding Source
5-Hydroxy-3,7,2',4'-tetramethoxyflavone Not specified (Rat) Undetectable Not applicable Not applicable Not reported Compound was not detected in rat plasma. [3]
5,7,3',4'-Tetramethoxyflavone 50 mg/kg (Oral, Rat) 0.79 ± 0.30 µg/mL 190.34 ± 24.50 min Not Reported Not Reported Demonstrates measurable, though likely low, oral absorption. [4]
5-Hydroxyflavone 40 mg/kg (Oral, Rat) Not reported (parent) Not applicable Not applicable Not reported Only the glucuronide metabolite was found in serum; no parent form detected. [5]

| Fisetin (3,3',4',7-Tetrahydroxyflavone) | 50 mg/kg (Oral, Rat) | Not reported (parent) | Not applicable | Not applicable | Not reported | The parent form was only transiently present; sulfates/glucuronides predominated. |[5] |

Biological Activities

The biological activities of this flavone are inferred from studies on the broader PMF class and closely related analogs. The presence of a hydroxyl group is generally associated with more potent cytotoxicity compared to PMFs without one.[3]

Anticancer Activity

Table 2: In Vitro Anticancer Activity of Related Tetramethoxyflavones

Compound Cell Line Assay Endpoint Result Source
5-Hydroxy-3',4',6,7-tetramethoxyflavone U87MG, T98G (Glioblastoma) Trypan Blue, Crystal Violet Cell Viability Reduced cell viability [6][7]
5-Hydroxy-3',4',6,7-tetramethoxyflavone U87MG, T98G (Glioblastoma) Flow Cytometry Cell Cycle G0/G1 phase arrest [6][7]
5-Hydroxy-3',4',6,7-tetramethoxyflavone U87MG, T98G (Glioblastoma) Scratch Wound Assay Cell Migration Reduced migratory capacity [6][7]
5,6,7,4'-Tetramethoxyflavone NCI-60 Panel Not specified Growth Inhibition GI₅₀ = 28 µM [8]
5,6,7,4'-Tetramethoxyflavone HeLa Not specified Apoptosis Induced apoptosis in vitro and in vivo [8]

| Trihydroxyflavones (general) | MCF-7, A549, U87 | MTT Assay | Cell Growth Inhibition | EC₅₀ values typically between 10–50 µM |[9] |

Enzyme Inhibition

A significant activity of tetramethoxyflavones is the inhibition of cytochrome P450 enzymes, which are critical for drug metabolism. This suggests a high potential for food-drug or drug-drug interactions.

Table 3: Cytochrome P450 Inhibition by Related Hydroxylated Tetramethoxyflavones

Compound CYP Enzyme IC₅₀ (µM) Source
3-hydroxy-2′,4′,5′,7-tetramethoxyflavone (3H7-TMF) CYP2D6 2.28 ± 0.46 [2]
3-hydroxy-2′,4′,5′,7-tetramethoxyflavone (3H7-TMF) CYP3A4 0.15 ± 0.07 [2]
3-hydroxy-2′,4′,5′,6-tetramethoxyflavone (3H6-TMF) CYP3A4 0.44 ± 0.12 [2]
3′,4′,7,8-tetramethoxyflavone (78-TMF) CYP1A2 0.79 ± 0.12 [2]
3′,4′,7,8-tetramethoxyflavone (78-TMF) CYP2C9 1.49 ± 0.16 [2]

| 3′,4′,7,8-tetramethoxyflavone (78-TMF) | CYP2C19 | 1.85 ± 0.14 |[2] |

Anti-inflammatory and Antioxidant Activity

Flavonoids are well-known for their anti-inflammatory and antioxidant properties. This activity is largely attributed to their ability to scavenge reactive oxygen species (ROS) and modulate inflammatory signaling pathways like NF-κB.

Table 4: Anti-inflammatory and Antioxidant Activity of Related Flavonoids

Compound Model / Assay Effect Quantitative Data Source
5,6,3',5'-tetramethoxy 7,4'-hydroxyflavone LPS-stimulated RAW 264.7 cells Inhibition of pro-inflammatory mediators Suppressed iNOS, COX-2, PGE₂, and NO production [10]
5,7,3',4'-Tetramethoxyflavone Osteoarthritis Rat Model Reduction of inflammatory cytokines Decreased IL-1β, TNF-α, and PGE₂ in synovial fluid [11]
6,3',4'-Trihydroxyflavone tBHP-stressed Macrophages ROS Scavenging IC₅₀ = 3.02 µM [12]

| 7,3',4'-Trihydroxyflavone | tBHP-stressed Macrophages | ROS Scavenging | IC₅₀ = 2.71 µM |[12] |

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are representative protocols for key assays used to evaluate the biological activities of flavonoids.

Cell Viability and Cytotoxicity (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, U87MG) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).[13]

  • Compound Treatment: Prepare serial dilutions of the test flavone in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 24, 48, or 72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

CYP Enzyme Inhibition Assay (Fluorescence-based)

This protocol describes a high-throughput method for assessing the inhibition of specific Cytochrome P450 isoforms.

  • Reagent Preparation: Prepare a reaction mixture containing phosphate buffer, a specific CYP450 isozyme (e.g., recombinant human CYP3A4), and a fluorogenic probe substrate.

  • Inhibitor Incubation: In a 96-well plate, add the test flavone at various concentrations to the reaction mixture. Include a known inhibitor as a positive control (e.g., ketoconazole for CYP3A4) and a vehicle control.

  • Initiate Reaction: Start the metabolic reaction by adding an NADPH-regenerating system. Incubate at 37°C for a specified time (e.g., 10-30 minutes).

  • Stop Reaction: Terminate the reaction by adding a stop solution (e.g., acetonitrile or 0.1 M Tris-base).

  • Fluorescence Measurement: Measure the fluorescence of the metabolized probe using a plate reader at the appropriate excitation and emission wavelengths.

  • Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response curve.[2]

DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor.

  • Solution Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 0.1 mM). Prepare various concentrations of the test flavone in methanol.

  • Reaction: In a 96-well plate, add 100 µL of the test compound solution to 100 µL of the DPPH solution. Include ascorbic acid or Trolox as a positive control and methanol as a blank.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Absorbance Measurement: Measure the absorbance at 517 nm. The reduction of the DPPH radical by an antioxidant results in a color change from purple to yellow, leading to a decrease in absorbance.

  • Calculation: Calculate the percentage of scavenging activity using the formula: [(A_control - A_sample) / A_control] * 100, where A_control is the absorbance of the DPPH solution without the sample. Determine the EC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).[9]

Signaling Pathways and Visualizations

Flavonoids exert their biological effects by modulating complex intracellular signaling networks. The diagrams below, generated using DOT language, illustrate key pathways and experimental workflows relevant to the study of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Flavonoid Isolation and Screening Workflow

The initial stages of research involve isolating the compound from its natural source and performing a general screen for biological activity.

G cluster_0 Isolation & Purification cluster_1 Biological Activity Screening A Plant Material (e.g., Aglaia edulis) B Solvent Extraction (e.g., Methanol) A->B C Crude Extract B->C D Column Chromatography (Silica Gel, Sephadex) C->D E Fractions D->E F Purified Compound (3,7,2',4'-Tetramethoxy-5-hydroxyflavone) E->F G In Vitro Cytotoxicity (MTT Assay on Cancer Lines) F->G H Antioxidant Assays (DPPH, ABTS) F->H I Enzyme Inhibition (CYP450, Kinases) F->I J Anti-inflammatory Screen (NO Inhibition Assay) F->J

Caption: General workflow for flavonoid isolation and primary biological screening.

NF-κB Signaling Pathway Inhibition by Flavonoids

The NF-κB pathway is a critical regulator of inflammation and cell survival. Many flavonoids exert anti-inflammatory and pro-apoptotic effects by inhibiting this pathway.

cluster_0 LPS Inflammatory Stimuli (e.g., LPS, TNF-α) IKK IKK Complex LPS->IKK Activates IkB IκBα IKK->IkB Phosphorylates NFkB NF-κB (p65/p50) IkB_bound IkB->IkB_bound Inhibits IkB->IkB_bound Degradation Nucleus Nucleus NFkB->Nucleus Translocation Genes Pro-inflammatory Genes (COX-2, iNOS, TNF-α) Nucleus->Genes Activates Transcription Flav Flavonoids Flav->IKK Inhibits Flav->NFkB Inhibits Translocation IkB_bound->NFkB

Caption: Inhibition of the NF-κB signaling pathway by flavonoids.

PI3K/Akt Signaling Pathway Modulation

The PI3K/Akt pathway is central to cell survival, proliferation, and growth. Its inhibition is a key strategy in cancer therapy. Flavonoids have been shown to modulate this pathway at multiple points.

GF Growth Factors (e.g., EGF, IGF) RTK Receptor Tyrosine Kinase GF->RTK Binds & Activates PI3K PI3K RTK->PI3K Recruits & Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 Akt Akt PIP3->Akt Activates mTOR mTOR Akt->mTOR Activates Apoptosis Inhibition of Apoptosis Akt->Apoptosis Proliferation Cell Proliferation & Growth mTOR->Proliferation Flav Flavonoids Flav->PI3K Inhibits Flav->Akt Inhibits

Caption: Modulation of the PI3K/Akt survival pathway by flavonoids.

Conclusion and Future Directions

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxyflavone with a chemical structure suggestive of potent biological activity. However, its therapeutic potential is severely hampered by what appears to be negligible oral bioavailability, as evidenced by its absence in plasma in rat pharmacokinetic studies.[3] This finding is paramount for any drug development considerations.

While direct research is limited, the broader family of hydroxylated tetramethoxyflavones demonstrates significant in vitro anticancer, anti-inflammatory, and enzyme-inhibiting properties.[2][6] These activities are often linked to the modulation of key cellular signaling pathways such as NF-κB and PI3K/Akt.[10][14]

Future research should focus on two primary areas:

  • Improving Bioavailability: Efforts should be directed towards medicinal chemistry approaches to enhance the pharmacokinetic profile of the flavone core. This could include prodrug strategies, nanoformulations, or structural modifications designed to improve solubility and membrane permeability without sacrificing biological activity.

  • Comprehensive In Vitro Profiling: Despite its poor bioavailability, the compound could be a valuable tool for in vitro studies or a lead structure for topical applications. A full profiling against a broad panel of cancer cell lines and key kinases is warranted to fully understand its mechanism of action and potential as a chemical probe or lead compound for analog synthesis.

References

Exploratory

An In-Depth Technical Guide to the Mechanism of Action of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the current understanding of the mechanism of action of 3,7,2',4'-Tetramethoxy-5-hydroxyf...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current understanding of the mechanism of action of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a naturally occurring flavonoid. The primary established mechanism is the inhibition of the breast cancer resistance protein (BCRP/ABCG2), a key transporter involved in multidrug resistance in cancer. This document compiles available quantitative data, detailed experimental protocols for relevant assays, and visual representations of the implicated signaling pathways to serve as a valuable resource for researchers in oncology, pharmacology, and drug discovery. While direct evidence for its effects on other signaling pathways is limited, this guide also explores potential mechanisms involving the NF-κB, PI3K/Akt, and MAPK pathways based on the activities of structurally related flavonoids.

Core Mechanism of Action: Inhibition of BCRP/ABCG2

The most well-documented mechanism of action for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is its role as an inhibitor of the ATP-binding cassette (ABC) transporter, breast cancer resistance protein (BCRP), also known as ABCG2. BCRP is a transmembrane protein that actively effluxes a wide range of xenobiotics, including many chemotherapeutic agents, from cancer cells, thereby contributing to multidrug resistance (MDR).

Quantitative Data

The inhibitory potency of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone against BCRP/ABCG2 has been quantified, providing a key metric for its biological activity.

CompoundTargetIC50 (μM)Cell LineAssay MethodReference
3,7,2',4'-Tetramethoxy-5-hydroxyflavoneBCRP/ABCG25.98Not SpecifiedNot Specified[1]

Table 1: Inhibitory Activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

This IC50 value indicates that 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a moderately potent inhibitor of BCRP/ABCG2 and suggests its potential utility in overcoming multidrug resistance in cancer cells that overexpress this transporter.

Signaling Pathway and Experimental Workflow

The inhibition of BCRP/ABCG2 by 3,7,2',4'-Tetramethoxy-5-hydroxyflavone leads to the intracellular accumulation of chemotherapeutic drugs that are substrates of this transporter. This increased drug concentration enhances their cytotoxic effects on cancer cells.

BCRP_Inhibition cluster_cell Cancer Cell Drug Chemotherapeutic Drug BCRP BCRP/ABCG2 Transporter Drug->BCRP Efflux Flavone 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Flavone->BCRP Inhibition Accumulation Increased Intracellular Drug Concentration BCRP->Accumulation Cytotoxicity Enhanced Cytotoxicity Accumulation->Cytotoxicity

Diagram 1: Inhibition of BCRP/ABCG2-mediated drug efflux.

A common experimental workflow to determine the inhibitory effect on BCRP/ABCG2 involves a fluorescent substrate efflux assay.

BCRP_Workflow start Start cells Seed BCRP-overexpressing and parental cells start->cells pretreat Pre-incubate cells with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone or vehicle control cells->pretreat add_dye Add fluorescent BCRP substrate (e.g., Hoechst 33342) pretreat->add_dye incubate Incubate to allow substrate accumulation and efflux add_dye->incubate measure Measure intracellular fluorescence incubate->measure analyze Analyze data and calculate IC50 measure->analyze end End analyze->end

Diagram 2: Experimental workflow for BCRP/ABCG2 inhibition assay.

Potential Mechanisms of Action: Insights from Related Flavonoids

While direct quantitative evidence for the effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone on other signaling pathways is currently lacking in the scientific literature, studies on structurally similar tetramethoxy-hydroxyflavones suggest potential involvement in key cellular processes such as inflammation and cell survival. These potential mechanisms warrant further investigation for the target compound.

Nuclear Factor-kappa B (NF-κB) Signaling Pathway

The NF-κB signaling pathway is a critical regulator of inflammation, immune responses, and cell survival. Some tetramethoxy-hydroxyflavones have been shown to inhibit NF-κB activation.

NFkB_Pathway Stimulus Inflammatory Stimulus (e.g., LPS) IKK IKK Complex Stimulus->IKK IkB IκBα IKK->IkB Phosphorylation & Degradation NFkB NF-κB (p65/p50) IkB->NFkB Inhibition Nucleus Nucleus NFkB->Nucleus Translocation Gene Pro-inflammatory Gene Expression NFkB->Gene Transcription Flavone Related Tetramethoxy- hydroxyflavones Flavone->IKK Potential Inhibition

Diagram 3: Potential inhibition of the NF-κB signaling pathway.
PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a central regulator of cell proliferation, survival, and metabolism. Dysregulation of this pathway is common in cancer. Certain flavonoids have been demonstrated to modulate PI3K/Akt signaling.

PI3K_Akt_Pathway GF Growth Factor Receptor Receptor Tyrosine Kinase GF->Receptor PI3K PI3K Receptor->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation PIP2 PIP2 Akt Akt PIP3->Akt Activation Downstream Downstream Targets (e.g., mTOR, Bad) Akt->Downstream Phosphorylation Response Cell Proliferation & Survival Downstream->Response Flavone Related Tetramethoxy- hydroxyflavones Flavone->PI3K Potential Inhibition

Diagram 4: Potential modulation of the PI3K/Akt signaling pathway.
Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

The MAPK cascade, including ERK, JNK, and p38, is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Several flavonoids have been shown to influence MAPK signaling.

MAPK_Pathway Stimulus Extracellular Stimulus MAPKKK MAPKKK (e.g., Raf) Stimulus->MAPKKK MAPKK MAPKK (e.g., MEK) MAPKKK->MAPKK Phosphorylation MAPK MAPK (e.g., ERK) MAPKK->MAPK Phosphorylation Transcription Transcription Factors (e.g., c-Jun, c-Fos) MAPK->Transcription Phosphorylation Response Cellular Response Transcription->Response Flavone Related Tetramethoxy- hydroxyflavones Flavone->MAPKK Potential Inhibition

Diagram 5: Potential modulation of the MAPK signaling pathway.

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments relevant to the investigation of the mechanism of action of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

BCRP/ABCG2 Inhibition Assay (Hoechst 33342 Efflux Assay)

This assay measures the ability of a compound to inhibit the efflux of a fluorescent substrate from cells overexpressing BCRP/ABCG2.

Materials:

  • BCRP/ABCG2-overexpressing cells (e.g., MDCKII-BCRP) and parental cells (e.g., MDCKII-mock).

  • Cell culture medium (e.g., DMEM) with 10% FBS and antibiotics.

  • 96-well black, clear-bottom tissue culture plates.

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone stock solution (in DMSO).

  • Hoechst 33342 stock solution.

  • Known BCRP inhibitor as a positive control (e.g., Ko143).

  • Hanks' Balanced Salt Solution (HBSS).

  • Fluorescence plate reader.

Procedure:

  • Cell Seeding: Seed the BCRP-overexpressing and parental cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Wash the cells with HBSS. Pre-incubate the cells with various concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a vehicle control (DMSO), and a positive control for 30-60 minutes at 37°C.

  • Substrate Addition: Add Hoechst 33342 to each well at a final concentration of 5 µM.

  • Incubation: Incubate the plate at 37°C for 60-90 minutes to allow for substrate accumulation and efflux.

  • Fluorescence Measurement: Wash the cells with ice-cold HBSS to remove extracellular dye. Measure the intracellular fluorescence using a fluorescence plate reader with excitation and emission wavelengths of approximately 355 nm and 460 nm, respectively.

  • Data Analysis: Subtract the background fluorescence from the parental cells. Normalize the fluorescence in the treated wells to the vehicle control. Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

NF-κB Reporter Assay (Luciferase Assay)

This assay is used to determine if a compound can inhibit the transcriptional activity of NF-κB.

Materials:

  • Cells stably or transiently transfected with an NF-κB luciferase reporter construct.

  • Cell culture medium.

  • 96-well white, solid-bottom tissue culture plates.

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone stock solution.

  • NF-κB activator (e.g., TNF-α or LPS).

  • Luciferase assay reagent.

  • Luminometer.

Procedure:

  • Cell Seeding: Seed the transfected cells into a 96-well plate and allow them to adhere.

  • Compound Treatment: Pre-treat the cells with various concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone or a vehicle control for 1-2 hours.

  • Stimulation: Induce NF-κB activation by adding TNF-α or LPS to the wells. Include an unstimulated control.

  • Incubation: Incubate the plate for 6-24 hours at 37°C.

  • Cell Lysis and Luciferase Assay: Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

  • Luminescence Measurement: Measure the luminescence using a luminometer.

  • Data Analysis: Normalize the luciferase activity to a co-transfected control reporter (e.g., Renilla luciferase) or to total protein concentration. Calculate the percentage of inhibition of NF-κB activity relative to the stimulated control.

Western Blotting for PI3K/Akt and MAPK Pathway Activation

This technique is used to measure the phosphorylation status of key proteins in the PI3K/Akt and MAPK signaling pathways.

Materials:

  • Cell line of interest.

  • Cell culture medium.

  • 6-well or 10 cm tissue culture plates.

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone stock solution.

  • Pathway activator (e.g., growth factor, phorbol ester).

  • Lysis buffer containing protease and phosphatase inhibitors.

  • Protein assay kit (e.g., BCA).

  • SDS-PAGE gels and electrophoresis apparatus.

  • PVDF or nitrocellulose membranes.

  • Transfer apparatus.

  • Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Primary antibodies (phospho-specific and total protein antibodies for Akt, ERK, JNK, p38, etc.).

  • HRP-conjugated secondary antibodies.

  • Chemiluminescent substrate.

  • Imaging system.

Procedure:

  • Cell Treatment: Seed cells and grow to 70-80% confluency. Treat the cells with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone for a specified time, followed by stimulation with a pathway activator if necessary.

  • Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Protein Quantification: Determine the protein concentration of each lysate.

  • SDS-PAGE: Denature the protein samples and separate them by size using SDS-PAGE.

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with blocking buffer to prevent non-specific antibody binding.

  • Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody.

  • Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Data Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the phospho-protein band to the total protein band.

Conclusion and Future Directions

The primary and well-established mechanism of action of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is the inhibition of the BCRP/ABCG2 multidrug resistance transporter, with a reported IC50 of 5.98 μM. This positions the compound as a promising candidate for further investigation as a chemosensitizing agent in cancer therapy.

While direct evidence is currently lacking, the structural similarity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone to other flavonoids that modulate the NF-κB, PI3K/Akt, and MAPK signaling pathways suggests that it may also possess anti-inflammatory, anti-proliferative, and pro-apoptotic activities through these mechanisms.

Future research should focus on:

  • Confirming the IC50 value for BCRP/ABCG2 inhibition in various cancer cell lines.

  • Conducting in vivo studies to evaluate the efficacy of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in overcoming multidrug resistance.

  • Performing detailed in vitro assays, such as NF-κB reporter assays and western blotting for key signaling proteins, to definitively determine the effects of this specific flavonoid on the NF-κB, PI3K/Akt, and MAPK pathways and to quantify these effects.

A thorough elucidation of these potential additional mechanisms will provide a more complete understanding of the pharmacological profile of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its potential for therapeutic development.

References

Foundational

In-Depth Technical Guide: Biological Activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

For Researchers, Scientists, and Drug Development Professionals Introduction 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxyflavone (PMF), a class of flavonoid compounds characterized by the presence of multiple...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxyflavone (PMF), a class of flavonoid compounds characterized by the presence of multiple methoxy groups on the basic flavone skeleton. These natural products, commonly found in citrus peels and various medicinal plants, have garnered significant attention in the scientific community for their diverse and potent biological activities. This technical guide provides a comprehensive overview of the known biological activities of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, with a focus on its anticancer and anti-inflammatory properties. This document is intended to serve as a valuable resource for researchers and professionals in the fields of pharmacology, medicinal chemistry, and drug development.

Quantitative Biological Activity Data

The following table summarizes the available quantitative data on the biological activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Biological ActivityTarget/AssayCell Line/SystemResult (IC₅₀)
Anticancer (Multidrug Resistance Inhibition)Breast Cancer Resistance Protein (BCRP/ABCG2)Not specified5.98 μM[1]

Key Biological Activities

Anticancer Activity: Inhibition of Multidrug Resistance

One of the significant biological activities identified for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is its ability to inhibit the Breast Cancer Resistance Protein (BCRP), also known as ATP-binding cassette super-family G member 2 (ABCG2).[1] BCRP is an ATP-binding cassette (ABC) transporter that plays a crucial role in multidrug resistance (MDR) in cancer cells by actively effluxing a wide range of chemotherapeutic agents. The overexpression of BCRP is a major obstacle in cancer therapy, leading to reduced intracellular drug accumulation and decreased treatment efficacy.

3,7,2',4'-Tetramethoxy-5-hydroxyflavone has been shown to be a potent inhibitor of BCRP, with a half-maximal inhibitory concentration (IC₅₀) of 5.98 μM.[1] This inhibitory activity suggests that this flavone could be a valuable candidate for development as an adjuvant in chemotherapy. By blocking the efflux function of BCRP, it has the potential to restore or enhance the sensitivity of cancer cells to existing anticancer drugs, thereby overcoming MDR.

The following diagram illustrates a typical experimental workflow for assessing the BCRP/ABCG2 inhibitory activity of a compound like 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

BCRP_Inhibition_Workflow cluster_prep Cell Preparation cluster_treatment Treatment cluster_measurement Measurement & Analysis prep_cells Culture cancer cells overexpressing BCRP/ABCG2 add_flavone Incubate cells with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (various concentrations) prep_cells->add_flavone Seed cells in plates add_substrate Add a fluorescent BCRP substrate (e.g., Hoechst 33342, pheophorbide A) add_flavone->add_substrate measure_fluorescence Measure intracellular fluorescence (Flow cytometry or plate reader) add_substrate->measure_fluorescence Incubate calculate_ic50 Calculate the IC50 value measure_fluorescence->calculate_ic50

BCRP/ABCG2 Inhibition Assay Workflow
Anti-inflammatory Activity: Modulation of NF-κB Signaling

Polymethoxyflavones as a class are well-documented for their anti-inflammatory properties, which are often mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. While specific studies on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone's anti-inflammatory mechanism are limited, the established action of related PMFs provides a strong basis for its potential in this area.

The NF-κB pathway is a central regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Upon stimulation by pro-inflammatory signals (e.g., lipopolysaccharide [LPS] or cytokines like TNF-α), the IκB kinase (IKK) complex is activated. IKK then phosphorylates IκBα, targeting it for ubiquitination and subsequent degradation by the proteasome. This releases NF-κB, allowing it to translocate to the nucleus, where it binds to specific DNA sequences and promotes the transcription of pro-inflammatory genes, including those for cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and various inflammatory cytokines.

Polymethoxyflavones are known to inhibit the NF-κB pathway primarily by targeting the IKK complex, thereby preventing the phosphorylation and degradation of IκBα. This mechanism effectively blocks the nuclear translocation of NF-κB and suppresses the expression of inflammatory mediators.

The following diagram illustrates the proposed mechanism of NF-κB inhibition by polymethoxyflavones.

NFkB_Inhibition cluster_stimulus cluster_receptor cluster_cytoplasm cluster_nucleus LPS LPS/TNF-α TLR4 TLR4/TNFR LPS->TLR4 IKK IKK Complex TLR4->IKK Activates IkBa_NFkB IκBα-NF-κB (Inactive) IKK->IkBa_NFkB Phosphorylates IκBα NFkB NF-κB (p65/p50) IkBa_NFkB->NFkB Releases Proteasome Proteasome IkBa_NFkB->Proteasome Ubiquitination & Degradation of IκBα NFkB_nuc NF-κB (Active) NFkB->NFkB_nuc Nuclear Translocation PMF 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone PMF->IKK Inhibits Genes Pro-inflammatory Gene Transcription (COX-2, iNOS, Cytokines) NFkB_nuc->Genes Induces

Proposed Inhibition of the NF-κB Signaling Pathway

Experimental Protocols

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (dissolved in a suitable solvent, e.g., DMSO)

  • MTT solution (5 mg/mL in phosphate-buffered saline [PBS])

  • Solubilization solution (e.g., DMSO, or a solution of 10% SDS in 0.01 M HCl)

  • 96-well microtiter plates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in culture medium. After the 24-hour incubation, remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the flavone. Include a vehicle control (medium with the same concentration of solvent used to dissolve the flavone) and a blank control (medium only).

  • Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: After the treatment period, add 10-20 µL of the 5 mg/mL MTT solution to each well.

  • Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals.

  • Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Data Analysis: Calculate the percentage of cell viability for each concentration of the flavone relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC₅₀ value.

MTT_Assay_Workflow cluster_setup Assay Setup cluster_incubation Treatment and Incubation cluster_detection Detection and Measurement cluster_analysis Data Analysis seed_cells Seed cells in a 96-well plate add_compound Add flavone dilutions to the cells seed_cells->add_compound prepare_compound Prepare serial dilutions of the flavone prepare_compound->add_compound incubate_treatment Incubate for 24-72 hours add_compound->incubate_treatment add_mtt Add MTT solution incubate_treatment->add_mtt incubate_mtt Incubate for 2-4 hours add_mtt->incubate_mtt solubilize Solubilize formazan crystals incubate_mtt->solubilize read_absorbance Measure absorbance at 570 nm solubilize->read_absorbance calculate_viability Calculate % cell viability read_absorbance->calculate_viability determine_ic50 Determine IC50 value calculate_viability->determine_ic50

MTT Assay for Cytotoxicity Workflow

Conclusion and Future Directions

3,7,2',4'-Tetramethoxy-5-hydroxyflavone has demonstrated significant potential as a bioactive compound, particularly in the context of cancer therapy through the inhibition of the BCRP/ABCG2 multidrug resistance transporter. Its likely anti-inflammatory properties, based on the known mechanisms of related polymethoxyflavones, further highlight its therapeutic potential.

Future research should focus on several key areas to fully elucidate the pharmacological profile of this compound:

  • Broad-Spectrum Anticancer Screening: Evaluating the cytotoxic effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone against a wide panel of cancer cell lines to identify specific cancer types that are particularly sensitive to its action.

  • In-depth Anti-inflammatory Studies: Conducting detailed in vitro and in vivo studies to confirm its anti-inflammatory activity and to precisely delineate its mechanism of action, including its effects on various inflammatory mediators and signaling pathways beyond NF-κB.

  • Pharmacokinetic and Bioavailability Studies: Investigating the absorption, distribution, metabolism, and excretion (ADME) properties of the compound to assess its suitability for in vivo applications.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone to understand the structural features crucial for its biological activities and to potentially develop more potent and selective derivatives.

References

Exploratory

An In-Depth Technical Guide on the Antioxidant Properties of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

For Researchers, Scientists, and Drug Development Professionals Abstract Flavonoids, a diverse group of polyphenolic compounds, are widely recognized for their antioxidant properties, which contribute to their potential...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flavonoids, a diverse group of polyphenolic compounds, are widely recognized for their antioxidant properties, which contribute to their potential therapeutic effects in a range of diseases associated with oxidative stress. Within this class, polymethoxylated flavonoids have garnered significant interest due to their enhanced metabolic stability and bioavailability. This technical guide focuses on a specific polymethoxylated flavonoid, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Despite its well-defined structure, publicly available data on its specific antioxidant activity is limited. This document, therefore, aims to provide a comprehensive overview based on established principles of flavonoid chemistry and biology. It will explore the predicted antioxidant potential of this molecule by examining its structural features, outline detailed experimental protocols for evaluating its antioxidant capacity, and discuss potential signaling pathways through which it may exert its effects. This guide serves as a foundational resource for researchers seeking to investigate the antioxidant properties and therapeutic potential of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Introduction to Flavonoid Antioxidant Activity

Flavonoids exert their antioxidant effects through several mechanisms, primarily by donating a hydrogen atom from a hydroxyl group to scavenge free radicals, a process known as hydrogen atom transfer (HAT). They can also act via a single electron transfer followed by proton transfer (SET-PT) mechanism. The antioxidant capacity of a flavonoid is intricately linked to its chemical structure, particularly the number and arrangement of hydroxyl (-OH) and methoxy (-OCH₃) groups on its aromatic rings.

The presence of a hydroxyl group at the C5 position, as in 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, is a common feature in many antioxidant flavonoids. This hydroxyl group can form an intramolecular hydrogen bond with the C4-keto group, which can influence the molecule's electronic properties and radical scavenging potential. The methoxy groups, while generally contributing to increased lipophilicity and metabolic stability, can have varied effects on antioxidant activity depending on their position.

Quantitative Data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

Compound NameTargetAssay TypeIC50 ValueReference
3,7,2',4'-Tetramethoxy-5-hydroxyflavoneBCRP/ABCG2Inhibition Assay5.98 µM[1]

Table 1: Reported biological activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

The lack of specific antioxidant data highlights a research gap and an opportunity for novel investigation into the properties of this particular flavonoid.

Detailed Experimental Protocols

To facilitate the investigation of the antioxidant properties of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, this section provides detailed methodologies for key in vitro antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow.

Materials:

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol (spectroscopic grade)

  • Ascorbic acid or Trolox (positive control)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare a stock solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in methanol.

  • Prepare a series of dilutions of the flavonoid and the positive control in methanol.

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark.

  • In a 96-well plate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the flavonoid, positive control, or methanol (as a blank) to the wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

Materials:

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • ABTS diammonium salt

  • Potassium persulfate

  • Phosphate-buffered saline (PBS) or ethanol

  • Ascorbic acid or Trolox (positive control)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • To produce the ABTS radical cation (ABTS•+), mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the flavonoid and the positive control.

  • In a 96-well plate, add 190 µL of the diluted ABTS•+ solution to each well.

  • Add 10 µL of the different concentrations of the flavonoid, positive control, or solvent (as a blank) to the wells.

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

  • The percentage of radical scavenging activity is calculated using the same formula as for the DPPH assay.

  • The IC50 value is determined from the dose-response curve.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the ability of a compound to prevent the formation of intracellular reactive oxygen species (ROS) in a cell-based model.

Materials:

  • Human hepatocarcinoma HepG2 cells (or other suitable cell line)

  • Cell culture medium (e.g., Eagle's Minimum Essential Medium)

  • Fetal bovine serum (FBS)

  • 2',7'-Dichlorofluorescin diacetate (DCFH-DA)

  • AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) or another ROS inducer

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Quercetin (positive control)

  • 96-well black-walled, clear-bottom plate

Procedure:

  • Seed HepG2 cells in a 96-well black-walled, clear-bottom plate at an appropriate density and allow them to adhere overnight.

  • Remove the culture medium and wash the cells with PBS.

  • Treat the cells with various concentrations of the flavonoid and the positive control in serum-free medium for 1 hour.

  • Add DCFH-DA to the wells and incubate for 1 hour.

  • Wash the cells with PBS.

  • Add AAPH (or another ROS inducer) to induce oxidative stress.

  • Immediately measure the fluorescence at an excitation wavelength of 485 nm and an emission wavelength of 538 nm every 5 minutes for 1 hour using a fluorescence plate reader.

  • The CAA value is calculated based on the area under the curve of fluorescence versus time.

Potential Signaling Pathways and Mechanisms of Action

While direct evidence for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is lacking, other polymethoxylated flavonoids have been shown to exert their antioxidant and anti-inflammatory effects through the modulation of key cellular signaling pathways.

General Antioxidant Mechanisms of Flavonoids

The fundamental antioxidant action of flavonoids involves the donation of a hydrogen atom from a hydroxyl group to a free radical, thereby neutralizing it. The resulting flavonoid radical is stabilized by resonance.

G Flavonoid_OH Flavonoid-OH (3,7,2',4'-Tetramethoxy-5-hydroxyflavone) Flavonoid_Radical Flavonoid Radical (Flavonoid-O•) (Stabilized by resonance) Flavonoid_OH->Flavonoid_Radical H• donation Free_Radical Free Radical (R•) Neutralized_Molecule Neutralized Molecule (RH) Free_Radical->Neutralized_Molecule H• acceptance

Caption: General mechanism of free radical scavenging by flavonoids via hydrogen atom donation.

Potential Modulation of the Keap1-Nrf2 Pathway

The Keap1-Nrf2 pathway is a critical cellular defense mechanism against oxidative stress. Under normal conditions, the transcription factor Nrf2 is kept inactive by binding to Keap1. In the presence of oxidative stress or certain phytochemicals, Nrf2 is released, translocates to the nucleus, and activates the expression of antioxidant and detoxification enzymes. Many flavonoids are known to activate this pathway.

G cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Flavonoid 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Keap1_Nrf2 Keap1-Nrf2 Complex Flavonoid->Keap1_Nrf2 Induces dissociation Nrf2_free Nrf2 Keap1_Nrf2->Nrf2_free Release Ubiquitination Ubiquitination & Proteasomal Degradation Keap1_Nrf2->Ubiquitination Default state Nrf2_nucleus Nrf2 Nrf2_free->Nrf2_nucleus Translocation ARE Antioxidant Response Element (ARE) Nrf2_nucleus->ARE Binds to Antioxidant_Genes Antioxidant & Detoxification Gene Expression (e.g., HO-1, NQO1) ARE->Antioxidant_Genes Activates transcription

Caption: Potential activation of the Keap1-Nrf2 antioxidant response pathway by flavonoids.

Potential Inhibition of the NF-κB Pathway

Chronic inflammation is closely linked to oxidative stress. The NF-κB signaling pathway is a key regulator of inflammation. Some flavonoids have been shown to inhibit the activation of NF-κB, thereby reducing the expression of pro-inflammatory genes. This anti-inflammatory action can indirectly contribute to reducing oxidative stress.

G cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Flavonoid 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone IKK IKK Complex Flavonoid->IKK Inhibits IkappaB_NFkappaB IκB-NF-κB Complex IKK->IkappaB_NFkappaB Phosphorylates IκB NFkappaB_free NF-κB IkappaB_NFkappaB->NFkappaB_free IκB degradation & NF-κB release NFkappaB_nucleus NF-κB NFkappaB_free->NFkappaB_nucleus Translocation Inflammatory_Stimuli Inflammatory Stimuli (e.g., ROS, LPS) Inflammatory_Stimuli->IKK Activates Proinflammatory_Genes Pro-inflammatory Gene Expression (e.g., TNF-α, IL-6, COX-2) NFkappaB_nucleus->Proinflammatory_Genes Activates transcription

Caption: Potential inhibition of the NF-κB inflammatory pathway by flavonoids.

Conclusion and Future Directions

3,7,2',4'-Tetramethoxy-5-hydroxyflavone represents a structurally interesting polymethoxylated flavonoid with potential biological activities. While direct evidence for its antioxidant properties is currently lacking in the scientific literature, its chemical structure suggests that it may possess radical scavenging capabilities. The presence of a 5-hydroxyl group is a key feature for antioxidant activity in many flavonoids.

The detailed experimental protocols provided in this guide offer a clear roadmap for researchers to systematically evaluate the in vitro antioxidant capacity of this compound. Furthermore, exploring its effects on cellular antioxidant pathways, such as the Keap1-Nrf2 system, and its potential to modulate inflammatory responses via the NF-κB pathway, will be crucial in elucidating its complete mechanism of action.

Future research should focus on:

  • Quantitative antioxidant screening: Performing DPPH, ABTS, ORAC, and FRAP assays to determine the IC50 or equivalent antioxidant values.

  • Cell-based antioxidant assays: Investigating its ability to mitigate oxidative stress in various cell models.

  • Mechanistic studies: Elucidating its interaction with key signaling pathways like Keap1-Nrf2 and NF-κB.

  • In vivo studies: Evaluating its bioavailability, metabolism, and efficacy in animal models of diseases associated with oxidative stress.

By undertaking these investigations, the scientific community can build a comprehensive understanding of the antioxidant properties and therapeutic potential of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, potentially leading to the development of new therapeutic agents for a variety of oxidative stress-related pathologies.

References

Foundational

An In-depth Technical Guide on the Anti-inflammatory Effects of Tetramethoxy-5-hydroxyflavones

For Researchers, Scientists, and Drug Development Professionals Introduction Flavonoids, a diverse group of polyphenolic compounds found in plants, have garnered significant attention for their wide range of pharmacologi...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flavonoids, a diverse group of polyphenolic compounds found in plants, have garnered significant attention for their wide range of pharmacological activities, including potent anti-inflammatory properties. Among these, polymethoxylated flavones, characterized by the presence of multiple methoxy groups, have shown promise as therapeutic agents. This technical guide focuses on the anti-inflammatory effects of a specific subclass, tetramethoxy-5-hydroxyflavones, with a primary focus on the structural and mechanistic aspects that contribute to their bioactivity. While direct research on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is limited, this document synthesizes the available data on closely related isomers to provide a comprehensive overview of their potential in inflammation modulation.

The anti-inflammatory actions of these compounds are largely attributed to their ability to modulate key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. By interfering with these cascades, tetramethoxy-hydroxyflavones can effectively reduce the production of pro-inflammatory mediators, including nitric oxide (NO), prostaglandin E2 (PGE2), and various cytokines like tumor necrosis factor-alpha (TNF-α) and interleukins. This guide will delve into the quantitative data, experimental methodologies, and the underlying molecular mechanisms associated with the anti-inflammatory effects of this promising class of flavonoids.

Quantitative Data on Anti-inflammatory Activity

The anti-inflammatory efficacy of various tetramethoxy-hydroxyflavones and related polymethoxylated flavonoids has been quantified in several in vitro studies. The following tables summarize key data points, such as the half-maximal inhibitory concentration (IC50) for the inhibition of nitric oxide production and the effects on pro-inflammatory cytokine expression. It is important to note that the specific isomer 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is not extensively studied; therefore, data from closely related compounds are presented to illustrate the potential of this chemical class.

Table 1: Inhibition of Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages

CompoundConcentration% Inhibition of NO ProductionIC50 (µM)Reference
4'-bromo-5,6,7-trimethoxyflavone--14.22 ± 1.25[1]
6,3´,4´-Trihydroxyflavone--22.1 (2D cells)[2]
7,3´,4´-Trihydroxyflavone--26.7 (2D cells)[2]
Fisetin (3,3′,4′,7-tetrahydroxyflavone)20 µM52%-[3]

Table 2: Inhibition of Pro-inflammatory Mediators

CompoundCell LineMediatorEffectConcentrationReference
5,6,3',5'-tetramethoxy 7,4'-hydroxyflavone (p7F)RAW 264.7iNOS, COX-2Inhibition of expressionNot specified[4]
5,6,3',5'-tetramethoxy 7,4'-hydroxyflavone (p7F)RAW 264.7PGE2, NOReduced productionNot specified[4]
5,6,3',5'-tetramethoxy 7,4'-hydroxyflavone (p7F)In vivo (mice)TNF-αSuppressed serum levelsNot specified[4]
3,5,6,7,3′,4′-hexamethoxyflavoneRAW 264.7iNOS, COX-2Repressed expression10-100 µM[5]
3,5,6,7,3′,4′-hexamethoxyflavoneRAW 264.7PGE2, NORepressed production10-100 µM[5]
3,5,6,7,3′,4′-hexamethoxyflavoneRAW 264.7TNF-α, IL-6, IL-1βSuppressed production10-100 µM[5]
5-hydroxy-3′,4′,7-trimethoxyflavoneRAW 264.7NOSignificantly inhibitedNot specified[6]
5-hydroxy-3′,4′,7-trimethoxyflavoneRAW 264.7PGE2Slight reductionNot specified[6]
5-hydroxy-3′,4′,7-trimethoxyflavoneRAW 264.7TNF-α, IL-6, IL-1βReduced productionConcentration-dependent[6]

Core Signaling Pathways in Inflammation Modulated by Tetramethoxy-hydroxyflavones

The anti-inflammatory effects of tetramethoxy-hydroxyflavones are primarily mediated through the inhibition of the NF-κB and MAPK signaling pathways. These pathways are central to the inflammatory response, controlling the expression of a multitude of pro-inflammatory genes.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammatory gene expression. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, such as lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows NF-κB to translocate to the nucleus and induce the transcription of target genes, including those for iNOS, COX-2, and various pro-inflammatory cytokines. Polymethoxylated flavonoids have been shown to inhibit this pathway by preventing the phosphorylation and degradation of IκBα, thereby blocking NF-κB nuclear translocation.[5]

NF_kappa_B_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK Activation IkappaB IκBα IKK->IkappaB Phosphorylation IkappaB_NFkappaB IκBα-NF-κB Complex NFkappaB NF-κB (p50/p65) NFkappaB_nuc NF-κB (p50/p65) NFkappaB->NFkappaB_nuc Nuclear Translocation IkappaB_NFkappaB->NFkappaB Degradation of IκBα Flavonoid 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Flavonoid->IKK Inhibition DNA DNA NFkappaB_nuc->DNA Binding Transcription Gene Transcription (iNOS, COX-2, Cytokines) DNA->Transcription Induction

Caption: NF-κB signaling pathway and the inhibitory action of tetramethoxy-hydroxyflavones.

MAPK Signaling Pathway

The MAPK pathway is another crucial signaling cascade involved in inflammation. It comprises a series of protein kinases that are sequentially activated, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK. Upon activation by inflammatory stimuli, these kinases phosphorylate various transcription factors, leading to the expression of inflammatory genes. Some polymethoxylated flavonoids have been shown to inhibit the phosphorylation of ERK, JNK, and p38, thereby suppressing the downstream inflammatory response.[3]

MAPK_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MAPKKK MAPKKK (e.g., MEKK) TLR4->MAPKKK Activation MAPKK MAPKK (e.g., MEK) MAPKKK->MAPKK Phosphorylation MAPK MAPK (ERK, JNK, p38) MAPKK->MAPK Phosphorylation TranscriptionFactors Transcription Factors (e.g., AP-1) MAPK->TranscriptionFactors Activation Flavonoid 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Flavonoid->MAPKK Inhibition Flavonoid->MAPK Inhibition Transcription Inflammatory Gene Expression TranscriptionFactors->Transcription Induction

Caption: MAPK signaling pathway and the inhibitory action of tetramethoxy-hydroxyflavones.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to evaluate the anti-inflammatory effects of compounds like 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Cell Culture and Treatment

  • Cell Line: RAW 264.7 murine macrophage cells are a standard model for in vitro inflammation studies.

  • Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

  • Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., 3,7,2',4'-Tetramethoxy-5-hydroxyflavone) for a specified period (e.g., 1-4 hours) before being stimulated with an inflammatory agent like lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a further incubation period (e.g., 12-24 hours).

Nitric Oxide (NO) Production Assay (Griess Assay)

  • Principle: This assay measures the accumulation of nitrite, a stable product of NO, in the cell culture supernatant.

  • Procedure:

    • Collect the cell culture supernatant after treatment.

    • Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

    • Incubate the mixture at room temperature for 10-15 minutes.

    • Measure the absorbance at 540 nm using a microplate reader.

    • Quantify the nitrite concentration using a standard curve prepared with sodium nitrite.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

  • Principle: ELISA is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

  • Procedure:

    • Coat a 96-well plate with a capture antibody specific for the cytokine of interest and incubate overnight.

    • Wash the plate and block non-specific binding sites.

    • Add the cell culture supernatants and standards to the wells and incubate.

    • Wash the plate and add a biotinylated detection antibody specific for the cytokine.

    • Incubate, wash, and then add streptavidin-horseradish peroxidase (HRP) conjugate.

    • Incubate, wash, and add a substrate solution (e.g., TMB).

    • Stop the reaction with a stop solution and measure the absorbance at 450 nm.

    • Calculate the cytokine concentration from the standard curve.

Western Blot Analysis for Protein Expression

  • Principle: This technique is used to detect and quantify the expression levels of specific proteins (e.g., iNOS, COX-2, phosphorylated and total forms of IκBα, ERK, JNK, p38).

  • Procedure:

    • Lyse the treated cells to extract total protein.

    • Determine the protein concentration using a BCA or Bradford assay.

    • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

    • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

    • Block the membrane to prevent non-specific antibody binding.

    • Incubate the membrane with a primary antibody specific for the target protein.

    • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

    • Detect the protein bands using a chemiluminescent substrate and an imaging system.

    • Quantify the band intensity using densitometry software, often normalizing to a loading control like β-actin or GAPDH.

Experimental Workflow

The following diagram illustrates a typical workflow for investigating the anti-inflammatory effects of a novel compound.

Experimental_Workflow cluster_in_vitro In Vitro Studies cluster_analysis Data Analysis & Interpretation cluster_in_vivo In Vivo Studies (Optional) CellCulture Cell Culture (e.g., RAW 264.7) Treatment Compound Treatment & LPS Stimulation CellCulture->Treatment NO_Assay Nitric Oxide Assay (Griess Assay) Treatment->NO_Assay Cytokine_Assay Cytokine Measurement (ELISA) Treatment->Cytokine_Assay WesternBlot Protein Expression (Western Blot) Treatment->WesternBlot DataAnalysis Quantitative Analysis (IC50, Statistical Tests) NO_Assay->DataAnalysis Cytokine_Assay->DataAnalysis WesternBlot->DataAnalysis Mechanism Mechanism of Action (Signaling Pathways) DataAnalysis->Mechanism AnimalModel Animal Model of Inflammation Mechanism->AnimalModel InVivoTreatment Compound Administration AnimalModel->InVivoTreatment InVivoAnalysis Analysis of Inflammatory Markers in Tissues/Serum InVivoTreatment->InVivoAnalysis

Caption: A general experimental workflow for assessing anti-inflammatory properties.

Tetramethoxy-5-hydroxyflavones represent a promising class of natural compounds with significant anti-inflammatory potential. Their mechanism of action, primarily through the inhibition of the NF-κB and MAPK signaling pathways, provides a solid basis for their development as novel therapeutic agents for inflammatory diseases. While more research is needed to elucidate the specific activities and full potential of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, the data from related compounds are highly encouraging. The experimental protocols and workflows detailed in this guide provide a robust framework for the continued investigation and development of these and other flavonoid-based anti-inflammatory drugs. Future studies should focus on structure-activity relationships within this class to optimize efficacy and on in vivo models to validate the therapeutic potential.

References

Exploratory

An In-depth Technical Guide on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in Traditional Medicine

For Researchers, Scientists, and Drug Development Professionals Introduction 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a naturally occurring flavonoid that has garnered interest within the scientific community for its p...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a naturally occurring flavonoid that has garnered interest within the scientific community for its potential therapeutic applications. Flavonoids, a diverse group of polyphenolic compounds found in various plants, have long been a cornerstone of traditional medicine systems worldwide. This technical guide provides a comprehensive overview of the available scientific data on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, with a focus on its pharmacological activities, underlying mechanisms of action, and the experimental methodologies used to elucidate these properties. While research on this specific flavone is emerging, this document also draws upon data from structurally similar compounds to infer potential biological activities and guide future research.

Pharmacological Activities

The therapeutic potential of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its analogs stems from a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. These activities are intricately linked to the modulation of key cellular signaling pathways.

Inhibition of Breast Cancer Resistance Protein (BCRP/ABCG2)

One of the most significant reported activities of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is its ability to inhibit the Breast Cancer Resistance Protein (BCRP), also known as ATP-binding cassette super-family G member 2 (ABCG2). BCRP is a transmembrane transporter that plays a crucial role in multidrug resistance in cancer by actively pumping a wide range of chemotherapeutic drugs out of cancer cells. Inhibition of this protein can, therefore, enhance the efficacy of anticancer drugs.

Activity Assay Target IC50 Value Reference
BCRP/ABCG2 InhibitionNot SpecifiedBCRP/ABCG25.98 μM[1]
Anti-inflammatory Activity (Inferred from Related Compounds)

While specific data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is limited, numerous studies on structurally similar tetramethoxy-hydroxyflavones demonstrate potent anti-inflammatory effects. These effects are primarily attributed to the inhibition of key inflammatory mediators and signaling pathways.

For instance, the related compound 5,6,3',5'-tetramethoxy-7,4'-hydroxyflavone has been shown to inhibit the production of nitric oxide (NO), prostaglandin E2 (PGE2), and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[1] This inhibition is linked to the downregulation of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) expression.[1] Furthermore, this compound was found to suppress the activation of the transcription factor nuclear factor-kappaB (NF-κB), a central regulator of the inflammatory response.[1]

Compound Activity Cell Line Key Findings Reference
5,6,3',5'-Tetramethoxy-7,4'-hydroxyflavoneAnti-inflammatoryRAW 264.7Inhibition of NO, PGE2, and TNF-α production; Downregulation of iNOS and COX-2; Inhibition of NF-κB activation.[1][2]
5,7,3',4'-TetramethoxyflavoneChondroprotectiveRat ChondrocytesDecreased IL-1β, TNF-α, and PGE2 in synovial fluid; Inhibition of EP/cAMP/PKA and β-catenin signaling pathways.
Antioxidant Activity (Inferred from Related Compounds)

Flavonoids are well-known for their antioxidant properties, which are primarily due to their ability to scavenge free radicals and chelate metal ions. The antioxidant potential of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone can be inferred from studies on similar flavonoids. For example, 5,6,3',5'-tetramethoxy-7,4'-hydroxyflavone has been shown to directly inhibit the intracellular accumulation of reactive oxygen species (ROS) in hydrogen peroxide-stimulated RAW 264.7 cells.[1]

Signaling Pathways

The biological activities of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its analogs are mediated through the modulation of several key signaling pathways.

NF-κB Signaling Pathway

The NF-κB signaling pathway is a critical regulator of inflammation, immunity, and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals such as LPS or TNF-α, the IκB kinase (IKK) complex becomes activated and phosphorylates IκB, leading to its ubiquitination and subsequent degradation. This allows NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for cytokines, chemokines, and enzymes like iNOS and COX-2. Several tetramethoxy-hydroxyflavones have been shown to inhibit NF-κB activation, thereby downregulating the expression of these inflammatory mediators.[1][2]

NF_kappaB_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK Activation IκB-NFκB IκB-NF-κB (Inactive) IKK->IκB-NFκB Phosphorylation of IκB IκB IκB NFκB NF-κB NFκB_n NF-κB (Active) NFκB->NFκB_n Translocation IκB-NFκB->NFκB IκB Degradation Flavone 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone (and analogs) Flavone->IKK Inhibition Flavone->NFκB Inhibition of Translocation DNA DNA NFκB_n->DNA Binding Genes Pro-inflammatory Genes (iNOS, COX-2, TNF-α, IL-6) DNA->Genes Transcription

Inhibition of the NF-κB Signaling Pathway

Experimental Protocols

This section outlines the general methodologies employed in the research of flavonoids, which can be adapted for the study of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Isolation and Purification

The isolation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone typically involves extraction from plant sources, followed by chromatographic separation.

1. Extraction:

  • Dried and powdered plant material (e.g., leaves and stems of Mortonia palmeri or aerial parts of Artemisia species) is subjected to solvent extraction.

  • Commonly used solvents include methanol, ethanol, or a mixture of chloroform and methanol.

  • The extraction can be performed at room temperature or with heating under reflux.

2. Fractionation:

  • The crude extract is concentrated under reduced pressure.

  • The residue is then suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol, to separate compounds based on their polarity.

3. Chromatographic Separation:

  • The fractions are subjected to column chromatography on silica gel or Sephadex LH-20.

  • Elution is performed with a gradient of solvents, such as hexane-ethyl acetate or chloroform-methanol, to isolate individual compounds.

  • Further purification can be achieved using preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

4. Structure Elucidation:

  • The structure of the isolated compound is determined using spectroscopic techniques, including Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR), Mass Spectrometry (MS), and UV-Visible Spectroscopy.

Isolation_Workflow Plant Dried Plant Material Extraction Solvent Extraction (e.g., Methanol) Plant->Extraction CrudeExtract Crude Extract Extraction->CrudeExtract Partition Solvent Partitioning (Hexane, Chloroform, Ethyl Acetate, Butanol) CrudeExtract->Partition Fractions Fractions Partition->Fractions ColumnChrom Column Chromatography (Silica Gel, Sephadex) Fractions->ColumnChrom PurifiedCompound Purified 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone ColumnChrom->PurifiedCompound StructureElucidation Structure Elucidation (NMR, MS, UV) PurifiedCompound->StructureElucidation

General Workflow for Flavonoid Isolation
BCRP/ABCG2 Inhibition Assay

The inhibitory effect of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone on BCRP can be assessed using a variety of in vitro methods. A common approach involves measuring the accumulation of a known fluorescent BCRP substrate in cancer cells overexpressing this transporter.

1. Cell Culture:

  • A cancer cell line that overexpresses BCRP (e.g., MDCK-BCRP or K562/BCRP) and its corresponding parental cell line (MDCK-mock or K562) are cultured under standard conditions (e.g., 37°C, 5% CO₂).

2. Substrate Accumulation Assay:

  • Cells are pre-incubated with various concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone or a known BCRP inhibitor (positive control) for a defined period (e.g., 30 minutes).

  • A fluorescent BCRP substrate, such as Hoechst 33342 or pheophorbide A, is then added to the cells.

  • After incubation, the cells are washed to remove the extracellular substrate.

  • The intracellular fluorescence is measured using a fluorescence plate reader or flow cytometry.

  • An increase in intracellular fluorescence in the presence of the test compound indicates inhibition of BCRP-mediated efflux.

3. Data Analysis:

  • The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of inhibition against the concentration of the test compound.

BCRP_Inhibition_Assay Cells BCRP-overexpressing and Parental Cells Preincubation Pre-incubation with 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Cells->Preincubation Substrate Addition of Fluorescent BCRP Substrate (e.g., Hoechst 33342) Preincubation->Substrate Incubation Incubation Substrate->Incubation Wash Wash to Remove Extracellular Substrate Incubation->Wash Measurement Measure Intracellular Fluorescence Wash->Measurement Analysis Calculate IC50 Measurement->Analysis

Workflow for BCRP/ABCG2 Inhibition Assay

Conclusion and Future Directions

3,7,2',4'-Tetramethoxy-5-hydroxyflavone presents a promising scaffold for the development of novel therapeutic agents, particularly in the context of overcoming multidrug resistance in cancer. The available data, primarily on its potent inhibition of the BCRP/ABCG2 transporter, warrants further investigation into its potential as an adjuvant in chemotherapy.

While direct evidence for its anti-inflammatory and antioxidant activities is currently limited, the extensive research on structurally related tetramethoxy-hydroxyflavones strongly suggests that this compound is likely to possess similar properties. Future research should focus on:

  • Quantitative evaluation of anti-inflammatory effects: Determining the IC50 values for the inhibition of key inflammatory mediators such as NO, PGE2, TNF-α, IL-1β, and IL-6.

  • Comprehensive antioxidant profiling: Assessing its free radical scavenging activity using various assays like DPPH, ABTS, and ORAC.

  • Elucidation of specific molecular targets: Identifying the precise binding partners and signaling molecules modulated by this flavone to better understand its mechanisms of action.

  • In vivo efficacy studies: Evaluating its therapeutic potential in animal models of inflammation, cancer, and other relevant diseases.

  • Pharmacokinetic and toxicological profiling: Determining its absorption, distribution, metabolism, excretion, and safety profile to assess its drug-likeness.

A deeper understanding of the biological activities and mechanisms of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone will be crucial for translating its therapeutic potential from traditional medicine to modern clinical applications.

References

Foundational

An In-depth Technical Guide to 5-Hydroxy-3,7,3',4'-tetramethoxyflavone (Retusin): Discovery, History, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals Introduction This technical guide provides a comprehensive overview of the flavonoid 5-Hydroxy-3,7,3',4'-tetramethoxyflavone, commonly known as Retusin. Due...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the flavonoid 5-Hydroxy-3,7,3',4'-tetramethoxyflavone, commonly known as Retusin. Due to the limited information available for "3,7,2',4'-Tetramethoxy-5-hydroxyflavone," this paper focuses on its extensively studied isomer, Retusin, which is likely the compound of interest. Retusin is an O-methylated flavonol found in a variety of botanicals.[1] This document details its discovery and history, presents its biological activities with quantitative data, outlines relevant experimental protocols, and visualizes its interactions with key signaling pathways.

Discovery and History

Retusin has been identified in a diverse range of plant species. It is found in Origanum vulgare (oregano) and the cactus Ariocarpus retusus.[1] Additionally, it has been isolated from Boesenbergia rotunda, Chrysosplenium grayanum, Cistus species, Citrus sinensis, Kaempferia parviflora, and Maackia amurensis, among others.[2][3] The first documentation of 5-Hydroxy-3,7,3',4'-tetramethoxyflavone in scientific literature dates to 2017.[2] As a secondary metabolite, Retusin is believed to play a role in the defense or signaling mechanisms of these plants.[2]

Quantitative Data Presentation

The biological activities of Retusin and related tetramethoxyflavones have been quantified in various studies. The following tables summarize key quantitative data, such as IC50 values, to provide a clear comparison of their potency in different biological assays.

Table 1: Inhibitory Concentrations (IC50) of Tetramethoxyflavones in Various Assays

CompoundAssay/TargetCell Line/OrganismIC50 ValueReference
5,7,3',4'-TetramethoxyflavoneMultidrug Resistance-Associated Protein 1 (MRP1)-7.9 µM[4]
5,7,3',4'-TetramethoxyflavonePlasmodium falciparum-4.06 µg/mL[4]
5,7,3',4'-Tetramethoxyflavoneα-glucosidase inhibition-20.4 µM[5]
5,7,4'-Trimethoxyflavoneα-glucosidase inhibition-54.3 µM[5]
3,5,7,3',4'-Pentamethoxyflavoneα-glucosidase inhibition-64.3 µM[5]
5-hydroxy-3',4',7-trimethoxyflavone (HTMF)BCRP/ABCG2-mediated drug resistance reversal (SN-38)K562/BCRP7.2 nM[6][7]
3',4',7-Trimethoxyflavone (TMF)BCRP/ABCG2-mediated drug resistance reversal (SN-38)K562/BCRP18 nM[6][7]
5-fluoro-3',4',7-trimethoxyflavone (FTMF)BCRP/ABCG2-mediated drug resistance reversal (SN-38)K562/BCRP25 nM[6][7]

Table 2: Cytotoxic and Anti-inflammatory Activities of Tetramethoxyflavones

CompoundActivityCell Line/ConditionConcentration/EffectReference
5,7,3',4'-TetramethoxyflavoneCytotoxicityB16/F10 melanoma cells20 µM[4]
5,7,3',4'-TetramethoxyflavoneInhibition of NO release (LPS-induced)Primary mouse peritoneal macrophages0.03-30 µM[4]
5,7,3',4'-TetramethoxyflavoneInhibition of CCL2 and CCL5 production (IL-33-induced)Primary human mast cells50 and 100 µM[4]
5,7,3',4'-TetramethoxyflavoneDecrease in PGE2, IL-1β, and TNF-αRat model of osteoarthritis (in vivo)100 mg/kg[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research. Below are representative protocols for the isolation and synthesis of hydroxylated tetramethoxyflavones.

1. Isolation of Flavonoids from Plant Material

This protocol is a general procedure that can be adapted for the isolation of Retusin from sources like Maackia amurensis or Laggera alata.

  • Extraction:

    • Air-dry and powder the plant material (e.g., 5 kg of Laggera alata herbs).

    • Extract the powdered material with 95% ethanol at room temperature.

    • Concentrate the resulting solution using a rotary evaporator to obtain a crude extract.

    • Suspend the crude extract in distilled water and partition successively with petroleum ether, ethyl acetate, and n-butanol.[8]

  • Isolation:

    • Subject the desired fraction (e.g., the petroleum ether fraction) to silica gel column chromatography.

    • Elute the column with a gradient of solvents, such as a mixture of n-hexane and ethyl acetate, gradually increasing the polarity.

    • Collect the fractions and monitor them by thin-layer chromatography (TLC).

    • Combine the fractions containing the target compound and evaporate the solvent.

    • Obtain crystals of the pure compound by slow evaporation from a suitable solvent like ethyl acetate.[8]

2. Synthesis of 5-Hydroxy-tetramethoxyflavones

The synthesis of hydroxylated tetramethoxyflavones often involves the Claisen-Schmidt condensation to form a chalcone intermediate, followed by cyclization.

  • Chalcone Synthesis (Claisen-Schmidt Condensation):

    • Dissolve a substituted 2'-hydroxyacetophenone and a substituted benzaldehyde in ethanol.

    • Add a solution of potassium hydroxide (e.g., 40% aqueous solution) to the mixture.

    • Stir the reaction mixture at room temperature for an extended period (e.g., 48-72 hours) until the reaction is complete (monitored by TLC).

    • Pour the reaction mixture into ice water and acidify with dilute HCl to precipitate the chalcone.

    • Filter, wash with water, and dry the crude chalcone. Purify by recrystallization or column chromatography.

  • Flavone Synthesis (Oxidative Cyclization of Chalcone):

    • Dissolve the purified chalcone in a suitable solvent such as dimethyl sulfoxide (DMSO).

    • Add a solution of iodine in DMSO to the chalcone solution.

    • Reflux the mixture for several hours (e.g., 6-10 hours).

    • After cooling, pour the reaction mixture into a solution of sodium thiosulfate to quench the excess iodine.

    • The precipitated flavone is filtered, washed with water, and dried.

    • Purify the crude flavone by column chromatography or recrystallization.

  • Demethylation to obtain Hydroxyflavones:

    • For the synthesis of hydroxylated flavones from their methoxylated precursors, a demethylation step is required.

    • A common method involves refluxing the methoxyflavone in a solution of hydrobromic acid in acetic acid.[9]

    • The reaction progress is monitored by TLC.

    • After completion, the reaction mixture is worked up by pouring it into ice water, followed by extraction with an organic solvent like ethyl acetate.

    • The organic layer is washed, dried, and concentrated to yield the hydroxylated flavone, which can be further purified.[9]

Signaling Pathways and Mechanisms of Action

Retusin and related tetramethoxyflavones exert their biological effects by modulating various cellular signaling pathways.

1. TGF-β/Smad Signaling Pathway

The Transforming Growth Factor-beta (TGF-β) signaling pathway is crucial in regulating cell growth, differentiation, and extracellular matrix production. Its dysregulation is implicated in fibrosis and cancer. Flavonoids, including tetramethoxyflavones, have been shown to inhibit this pathway.[10]

TGF_beta_Smad_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus TGF-beta TGF-beta TGF-beta_Receptor TGF-β Receptor (TβRI/TβRII) TGF-beta->TGF-beta_Receptor Smad2_3 Smad2/3 TGF-beta_Receptor->Smad2_3 Smad_complex Smad2/3-Smad4 Complex Smad2_3->Smad_complex Smad4 Smad4 Smad4->Smad_complex Transcription Gene Transcription (e.g., Fibrosis-related genes) Smad_complex->Transcription translocates to nucleus Retusin Retusin Retusin->TGF-beta_Receptor inhibits Retusin->Smad2_3 inhibits phosphorylation

Caption: Inhibition of the TGF-β/Smad signaling pathway by Retusin.

2. PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a key signaling cascade that promotes cell survival, growth, and proliferation. Its aberrant activation is a hallmark of many cancers. Flavonoids can interfere with this pathway at multiple levels.

PI3K_Akt_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K activates PIP2 PIP2 PI3K->PIP2 phosphorylates PIP3 PIP3 Akt Akt PIP3->Akt activates mTOR mTOR Akt->mTOR activates Downstream Downstream Effectors (Cell Growth, Proliferation, Survival) mTOR->Downstream Retusin Retusin Retusin->PI3K inhibits Retusin->Akt inhibits phosphorylation NFkB_Pathway cluster_stimuli Inflammatory Stimuli (e.g., TNF-α) cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stimulus TNF-α IKK IKK Complex Stimulus->IKK activates IkB IκB IKK->IkB phosphorylates NFkB NF-κB (p50/p65) IkB->NFkB releases Transcription Pro-inflammatory Gene Transcription NFkB->Transcription translocates to nucleus Retusin Retusin Retusin->IKK inhibits Flavonoid_Workflow Plant_Material Plant Material (e.g., Dried Leaves/Stems) Extraction Solvent Extraction (e.g., Ethanol) Plant_Material->Extraction Crude_Extract Crude Extract Extraction->Crude_Extract Fractionation Liquid-Liquid Fractionation (e.g., Hexane, Ethyl Acetate) Crude_Extract->Fractionation Target_Fraction Target Fraction (e.g., Ethyl Acetate Fraction) Fractionation->Target_Fraction Chromatography Column Chromatography (Silica Gel) Target_Fraction->Chromatography Pure_Compound Isolated Pure Compound (Retusin) Chromatography->Pure_Compound Structure_Elucidation Structural Elucidation Pure_Compound->Structure_Elucidation Bioassays Biological Activity Assays Pure_Compound->Bioassays NMR NMR Spectroscopy (1H, 13C) Structure_Elucidation->NMR MS Mass Spectrometry (MS) Structure_Elucidation->MS UV_IR UV-Vis & IR Spectroscopy Structure_Elucidation->UV_IR Anticancer Anticancer Assays Bioassays->Anticancer Anti_inflammatory Anti-inflammatory Assays Bioassays->Anti_inflammatory

References

Exploratory

Spectroscopic data of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (NMR, IR, MS)

For Researchers, Scientists, and Drug Development Professionals Introduction Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants, many of which are recognized for their significant biolo...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants, many of which are recognized for their significant biological activities. The specific hydroxylation and methoxylation patterns on the flavonoid scaffold are critical determinants of their chemical properties and pharmacological effects. This technical guide focuses on the spectroscopic characterization of a specific flavone, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Therefore, this guide will provide:

  • A summary of spectroscopic data for a closely related isomer, 5-Hydroxy-3,7,3',4'-tetramethoxyflavone , to offer insights into the expected spectral characteristics.

  • Detailed, generalized experimental protocols for the spectroscopic analysis of flavonoids.

  • Visual diagrams illustrating key experimental workflows and the structure of the target compound.

Spectroscopic Data of a Related Isomer: 5-Hydroxy-3,7,3',4'-tetramethoxyflavone

To provide a frame of reference, the following tables summarize the reported spectroscopic data for 5-Hydroxy-3,7,3',4'-tetramethoxyflavone. It is crucial to note that the positions of the methoxy groups will significantly alter the chemical shifts in NMR and fragmentation patterns in mass spectrometry for the requested compound.

Table 1: NMR Spectroscopic Data of 5-Hydroxy-3,7,3',4'-tetramethoxyflavone
¹H NMR (500 MHz, Chloroform-d) ¹³C NMR (125 MHz, Chloroform-d, simulated)
Chemical Shift (δ) ppm Chemical Shift (δ) ppm
Data not available in a compiled formatSimulated data, specific peak assignments not provided

Note: While simulated NMR data for 5-Hydroxy-3,7,3',4'-tetramethoxyflavone is available, experimental data from peer-reviewed literature is not consistently reported in a compiled format.

Table 2: Infrared (IR) Spectroscopic Data of a Flavonoid Skeleton

The IR spectrum of a flavonoid is characterized by several key absorption bands. While specific data for the target compound is unavailable, typical vibrational frequencies for the flavonoid core are presented below.

Functional Group Vibrational Mode Typical Wavenumber (cm⁻¹)
O-H (hydroxyl)Stretching3600 - 3200
C-H (aromatic)Stretching3100 - 3000
C=O (carbonyl)Stretching1660 - 1610
C=C (aromatic)Stretching1600 - 1450
C-O-C (ether)Asymmetric Stretching1275 - 1200
C-O-C (ether)Symmetric Stretching1150 - 1020
C-H (aromatic)Out-of-plane Bending900 - 675
Table 3: Mass Spectrometry (MS) Data of 5-Hydroxy-3,7,3',4'-tetramethoxyflavone
Parameter Value
Molecular FormulaC₁₉H₁₈O₇
Average Mass358.3420 Da
Monoisotopic Mass358.10525 Da[1]

Experimental Protocols

The following are detailed, generalized methodologies for obtaining the spectroscopic data for a flavonoid such as 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the purified flavonoid in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Methanol-d₄) in a 5 mm NMR tube. The choice of solvent depends on the solubility of the compound.

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

  • ¹H NMR Acquisition:

    • Acquire a one-dimensional proton NMR spectrum.

    • Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

    • The number of scans can range from 16 to 64, depending on the sample concentration.

  • ¹³C NMR Acquisition:

    • Acquire a one-dimensional carbon NMR spectrum using a proton-decoupled pulse sequence.

    • Typical parameters include a 30-45° pulse angle, a spectral width of 200-250 ppm, and a longer relaxation delay (2-5 seconds) to ensure quantitative data for all carbon environments.

    • A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

  • 2D NMR Experiments (for structural elucidation):

    • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning the positions of substituents.

  • Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to an internal standard (e.g., TMS at 0.00 ppm).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

  • Sample Preparation:

    • KBr Pellet Method: Mix a small amount of the solid sample (1-2 mg) with dry potassium bromide (KBr) powder (100-200 mg). Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.

    • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This method requires minimal sample preparation.

  • Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

  • Data Acquisition:

    • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

    • Place the sample in the spectrometer and record the sample spectrum.

    • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is usually collected in the range of 4000-400 cm⁻¹.

  • Data Processing: The software automatically subtracts the background spectrum from the sample spectrum to produce the final infrared spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition, and to study the fragmentation pattern for structural elucidation.

Methodology:

  • Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 µg/mL.

  • Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap mass spectrometer, coupled with a suitable ionization source is preferred. Electrospray ionization (ESI) is commonly used for flavonoids.

  • Data Acquisition:

    • Full Scan MS: Acquire a full scan mass spectrum to determine the accurate mass of the molecular ion (e.g., [M+H]⁺ in positive ion mode or [M-H]⁻ in negative ion mode). This allows for the determination of the elemental formula.

    • Tandem MS (MS/MS): Select the molecular ion as the precursor ion and subject it to collision-induced dissociation (CID). The resulting fragment ions provide valuable structural information.

  • Data Analysis: Analyze the mass spectra to identify the molecular ion and characteristic fragment ions. The fragmentation pattern can help to deduce the positions of the methoxy and hydroxyl groups.

Visualizations

The following diagrams illustrate the general workflows and the chemical structure of the target compound.

Spectroscopic_Analysis_Workflow cluster_sample Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Interpretation Purified Flavonoid Purified Flavonoid NMR NMR Purified Flavonoid->NMR Dissolution in deuterated solvent IR IR Purified Flavonoid->IR KBr pellet or ATR MS MS Purified Flavonoid->MS Dilution in volatile solvent Structure_Elucidation Structure Elucidation NMR->Structure_Elucidation ¹H, ¹³C, 2D NMR data IR->Structure_Elucidation Functional group information MS->Structure_Elucidation Molecular weight & fragmentation pattern

Caption: General workflow for the spectroscopic analysis of a flavonoid.

Data_Acquisition_Analysis cluster_acquisition Data Acquisition cluster_processing Data Processing cluster_analysis Data Analysis Acquire_1D 1D NMR (¹H, ¹³C) IR Spectrum Full Scan MS Process_Spectra Fourier Transform Baseline Correction Peak Picking Acquire_1D->Process_Spectra Acquire_2D 2D NMR (COSY, HSQC, HMBC) MS/MS Acquire_2D->Process_Spectra Assign_Signals Assign Chemical Shifts Correlate Signals Process_Spectra->Assign_Signals Propose_Structure Propose/Confirm Structure Assign_Signals->Propose_Structure

References

Exploratory

Unveiling the Therapeutic Promise of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the current scientific understanding of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a flavon...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific understanding of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a flavonoid compound with emerging therapeutic potential. While research on this specific isomer is in its early stages, this document synthesizes the available data, including its notable activity as an inhibitor of breast cancer resistance protein (BCRP/ABCG2). To illuminate its potential applications, this guide also presents a broader analysis of closely related tetramethoxyhydroxyflavone isomers, for which a more extensive body of research exists. This includes their demonstrated anti-inflammatory, anticancer, and neuroprotective properties. Detailed experimental methodologies and visualizations of key signaling pathways are provided to facilitate further research and drug development efforts in this promising area.

Introduction to 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

3,7,2',4'-Tetramethoxy-5-hydroxyflavone belongs to the flavonoid class of polyphenolic secondary metabolites found in various plants. Flavonoids are well-recognized for their diverse pharmacological activities, which are largely attributed to their antioxidant properties and their ability to modulate various cellular signaling pathways. The specific substitution pattern of methoxy and hydroxyl groups on the flavone backbone is a key determinant of their biological effects. The presence of multiple methoxy groups can enhance metabolic stability and membrane permeability, while the hydroxyl group is often crucial for antioxidant activity and receptor interactions.

Currently, the most well-documented biological activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is its ability to inhibit the breast cancer resistance protein (BCRP/ABCG2), an ATP-binding cassette (ABC) transporter that plays a significant role in multidrug resistance in cancer.[1] This finding suggests a potential application for this compound in oncology, specifically in overcoming resistance to chemotherapy.

Given the limited data on this specific isomer, this guide will also explore the activities of other structurally similar tetramethoxyhydroxyflavones to provide a broader perspective on the potential therapeutic applications of this compound class. These related compounds have shown promise in areas such as cancer, inflammation, and neurodegenerative diseases.[2][3]

Quantitative Data on Tetramethoxyhydroxyflavones

To facilitate a comparative analysis, the following tables summarize the available quantitative data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and other relevant isomers.

Table 1: BCRP/ABCG2 Inhibition by 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

CompoundTargetIC50Cell LineNotes
3,7,2',4'-Tetramethoxy-5-hydroxyflavoneBCRP/ABCG25.98 μMNot specifiedPotential to reverse multidrug resistance in cancer.[1]

Table 2: Cytochrome P450 Inhibition by Various Tetramethoxyflavone Isomers

CompoundCYP IsoformIC50 (μM)Notes
3-hydroxy-2′,4′,5′,7-tetramethoxyflavone (3H7-TMF)CYP2D62.28 ± 0.46Strong inhibition.[2]
CYP3A40.15 ± 0.07Potent inhibition.[2]
3-hydroxy-2′,4′,5′,6-tetramethoxyflavone (3H6-TMF)CYP3A40.44 ± 0.12Strong inhibition.[2]
3′,4′,7,8-tetramethoxyflavone (78-TMF)CYP1A20.79 ± 0.12Significant inhibition.[2]
CYP2C91.49 ± 0.16Significant inhibition.[2]
CYP2C191.85 ± 0.14Significant inhibition.[2]

Note: The data in Table 2 pertains to isomers of the target compound and is presented to illustrate the potential for drug-drug interactions and modulation of metabolism within this compound class.

Potential Therapeutic Applications and Underlying Signaling Pathways

The therapeutic potential of tetramethoxyhydroxyflavones extends across several key areas of medicine. The following sections detail these applications, supported by data from studies on closely related isomers, and illustrate the key signaling pathways involved.

Anticancer Activity and Reversal of Multidrug Resistance

The primary established activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is the inhibition of BCRP/ABCG2, a transporter responsible for the efflux of many chemotherapeutic agents from cancer cells.[1] Inhibition of this protein can restore the efficacy of anticancer drugs in resistant tumors.

Other 5-hydroxy polymethoxyflavones have demonstrated direct anticancer effects by inducing cell cycle arrest and apoptosis in colon cancer cells.[4] For instance, 5-hydroxy-3',4',6,7-tetramethoxyflavone has been shown to reduce the viability of glioblastoma cells and induce G0/G1 cell cycle arrest.[3] The anticancer effects of flavonoids are often mediated through the modulation of critical signaling pathways that control cell proliferation, survival, and apoptosis.

The PI3K/Akt pathway is a central regulator of cell survival and proliferation and is often hyperactivated in cancer. Flavonoids have been shown to inhibit this pathway, leading to decreased cancer cell survival.

PI3K_Akt_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP2 PIP2 PI3K->PIP2 Phosphorylation PIP3 PIP3 PI3K->PIP3 Akt Akt PIP3->Akt Activation mTOR mTOR Akt->mTOR Activation Apoptosis Apoptosis Akt->Apoptosis Inhibition Proliferation Cell Proliferation & Survival mTOR->Proliferation Flavonoid 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone (and related isomers) Flavonoid->PI3K Inhibition

PI3K/Akt Signaling Pathway Inhibition by Flavonoids.

The Wnt/β-catenin pathway is crucial for embryonic development and tissue homeostasis, and its aberrant activation is a hallmark of many cancers. Some tetramethoxyflavones have been found to exert their effects by targeting this pathway.

Wnt_Catenin_Pathway Wnt Wnt Frizzled Frizzled Wnt->Frizzled LRP5_6 LRP5/6 Wnt->LRP5_6 Dsh Dsh Frizzled->Dsh DestructionComplex Destruction Complex (Axin, APC, GSK3β) Dsh->DestructionComplex Inhibition beta_catenin β-catenin DestructionComplex->beta_catenin Degradation TCF_LEF TCF/LEF beta_catenin->TCF_LEF Activation GeneExpression Target Gene Expression TCF_LEF->GeneExpression Flavonoid Tetramethoxy- hydroxyflavones Flavonoid->beta_catenin Inhibition

Modulation of the Wnt/β-catenin Signaling Pathway.
Anti-inflammatory Activity

Flavonoids are well-known for their anti-inflammatory properties.[2] They can suppress the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines. For instance, 5,6,3',5'-tetramethoxy-7,4'-hydroxyflavone has been shown to inhibit the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) and reduce the production of tumor necrosis factor-alpha (TNF-α) by inhibiting NF-κB activation.[5]

The NF-κB signaling pathway is a key regulator of the inflammatory response. Its inhibition is a common mechanism for the anti-inflammatory effects of many natural products, including flavonoids.

NFkB_Pathway cluster_nucleus Nucleus Stimuli Inflammatory Stimuli (e.g., LPS) IKK IKK Complex Stimuli->IKK Activation IkB IκB IKK->IkB Phosphorylation NFkB NF-κB IkB->NFkB Release Nucleus Nucleus NFkB->Nucleus Translocation InflammatoryGenes Pro-inflammatory Gene Expression Flavonoid Tetramethoxy- hydroxyflavones Flavonoid->IKK Inhibition NFkB_n NF-κB NFkB_n->InflammatoryGenes

Inhibition of the NF-κB Inflammatory Pathway.
Neuroprotective Effects

Several flavonoids have demonstrated neuroprotective properties, suggesting their potential in the management of neurodegenerative diseases.[6] These effects are often attributed to their antioxidant activity and their ability to interfere with cell signaling cascades involved in neuronal cell death. For example, 3,5,4′-trihydroxy-6,7,3′-trimethoxyflavone has been shown to protect neurons against amyloid-beta-induced neurotoxicity by reducing reactive oxygen species (ROS) and inhibiting the phosphorylation of MAP kinases like SAPK/JNK and ERK1/2.[7]

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways are involved in a wide range of cellular processes, including stress responses and apoptosis. Dysregulation of these pathways is implicated in neurodegeneration.

MAPK_Pathway Stress Cellular Stress (e.g., Oxidative Stress) MAPKKK MAPKKK Stress->MAPKKK MAPKK MAPKK MAPKKK->MAPKK MAPK MAPK (e.g., JNK, ERK) MAPKK->MAPK TranscriptionFactors Transcription Factors MAPK->TranscriptionFactors Apoptosis Apoptosis TranscriptionFactors->Apoptosis Flavonoid Tetramethoxy- hydroxyflavones Flavonoid->MAPK Inhibition

Modulation of the MAPK Signaling Pathway.

Experimental Protocols

This section provides an overview of the methodologies commonly employed in the evaluation of the biological activities of flavonoids like 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay is used to assess the effect of a compound on cell proliferation and to determine its cytotoxicity.

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 3,7,2',4'-Tetramethoxy-5-hydroxyflavone) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's glycine buffer) to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Western Blotting for Protein Expression Analysis

This technique is used to detect and quantify the expression levels of specific proteins involved in signaling pathways.

  • Cell Lysis: Treat cells with the test compound, then lyse the cells in a suitable buffer to extract total protein.

  • Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

  • SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

In Vitro Antioxidant Activity Assays

These assays measure the free radical scavenging capacity of a compound.

  • Sample Preparation: Prepare different concentrations of the test compound in a suitable solvent (e.g., methanol).

  • Reaction Mixture: Add the sample solution to a solution of DPPH in methanol.

  • Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 517 nm). A decrease in absorbance indicates radical scavenging activity.

  • Calculation: Calculate the percentage of DPPH radical scavenging activity.

  • ABTS Radical Cation Generation: Prepare the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

  • Sample Reaction: Add the test compound to the ABTS•+ solution.

  • Incubation: Allow the reaction to proceed for a specific time.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 734 nm).

  • Calculation: Determine the percentage of inhibition of the ABTS•+ radical.

Summary and Future Directions

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a flavonoid with a clearly defined inhibitory activity against the BCRP/ABCG2 multidrug resistance transporter, highlighting its potential as an adjunctive therapy in cancer treatment. While direct evidence for other therapeutic applications is currently limited, the broader class of tetramethoxyhydroxyflavones exhibits significant anti-inflammatory, anticancer, and neuroprotective properties. These activities are mediated through the modulation of key signaling pathways, including PI3K/Akt, Wnt/β-catenin, NF-κB, and MAPK.

Future research should focus on a more thorough characterization of the pharmacological profile of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. This includes:

  • In-depth anticancer studies: Evaluating its cytotoxic and anti-proliferative effects against a panel of cancer cell lines, both alone and in combination with standard chemotherapeutic agents.

  • Comprehensive anti-inflammatory assessment: Investigating its effects on various inflammatory mediators and cellular models of inflammation.

  • Neuroprotection studies: Exploring its potential to protect against neuronal damage in models of neurodegenerative diseases.

  • Pharmacokinetic and toxicological profiling: Determining its absorption, distribution, metabolism, excretion (ADME), and safety profile to assess its drug-like properties.

A deeper understanding of the structure-activity relationships within the tetramethoxyhydroxyflavone class will be invaluable for the design and synthesis of novel analogs with improved potency and selectivity. The information presented in this guide serves as a foundational resource to stimulate and support these future research endeavors.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals Introduction 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxyflavone (PMF) that, like other members of this class, is investigated for a variety of...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxyflavone (PMF) that, like other members of this class, is investigated for a variety of potential health benefits, including anti-inflammatory and anti-cancer activities. Accurate and precise quantification of this specific flavonoid in plant extracts is crucial for quality control, standardization of herbal products, and pharmacokinetic studies in drug development.

These application notes provide detailed protocols for the extraction and quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone from plant matrices using modern analytical techniques such as High-Performance Liquid Chromatography (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Thin-Layer Chromatography (HPTLC). The protocols are based on established methods for flavonoid analysis and are designed to serve as a comprehensive guide for method development and validation.

Chemical Structure

cluster_structure Chemical Structure C19H18O7 3,7,2',4'-Tetramethoxy-5-hydroxyflavone Molecular Formula: C₁₉H₁₈O₇ Monoisotopic Mass: 358.1053 g/mol

Caption: Chemical Identity of the Target Analyte.

I. Extraction Protocol: Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction is an efficient method for extracting flavonoids from plant materials, offering reduced extraction times and lower solvent consumption compared to conventional techniques.[1][2]

A. Materials and Reagents

  • Dried and powdered plant material

  • Methanol (HPLC grade)

  • Deionized water

  • Ultrasonic bath or probe sonicator

  • Centrifuge

  • 0.22 µm syringe filters

B. Protocol

  • Weigh 1.0 g of the dried, powdered plant material into a 50 mL conical flask.

  • Add 20 mL of 80% methanol in water (v/v) as the extraction solvent. The solid-to-liquid ratio is 1:20 (g/mL).

  • Place the flask in an ultrasonic bath.

  • Sonicate for 30 minutes at a frequency of 40 kHz and a temperature of 50°C.[1]

  • After extraction, centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid plant material.

  • Carefully decant the supernatant (the extract) into a clean collection tube.

  • For re-extraction, add another 20 mL of the extraction solvent to the plant material pellet, vortex, and repeat the sonication and centrifugation steps.

  • Combine the supernatants from both extractions.

  • Filter the combined extract through a 0.22 µm syringe filter into an HPLC vial for analysis.

II. Quantification by High-Performance Liquid Chromatography (HPLC-UV)

This protocol outlines a reverse-phase HPLC method with UV detection for the quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

A. Instrumentation and Chromatographic Conditions

  • HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase:

    • A: 0.1% Formic acid in Water (v/v)

    • B: Acetonitrile

  • Gradient Elution:

    Time (min) % B
    0 30
    20 70
    25 70
    26 30

    | 30 | 30 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection Wavelength: Flavonoids typically have absorption maxima between 250-380 nm. For method development, a DAD should be used to determine the optimal wavelength for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, anticipated to be around 270 nm and 340 nm.

B. Preparation of Standards and Calibration Curve

  • Prepare a stock solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone standard at a concentration of 1 mg/mL in methanol.

  • From the stock solution, prepare a series of working standard solutions with concentrations ranging from 1 µg/mL to 100 µg/mL by serial dilution with methanol.

  • Inject each standard solution in triplicate.

  • Construct a calibration curve by plotting the peak area against the concentration of the standard. Determine the linearity by calculating the coefficient of determination (R²), which should be ≥ 0.999.

C. Sample Analysis and Quantification

  • Inject the filtered plant extract into the HPLC system.

  • Identify the peak corresponding to 3,7,2',4'-Tetramethoxy-5-hydroxyflavone by comparing its retention time with that of the standard.

  • Calculate the concentration of the analyte in the extract using the regression equation from the calibration curve.

D. Hypothetical Quantitative Data (HPLC-UV)

Sample IDRetention Time (min)Peak Area (mAU*s)Concentration (µg/mL)
Standard 115.250,1235.0
Standard 215.2101,54310.0
Standard 315.2255,89025.0
Standard 415.2510,45050.0
Standard 515.21,025,670100.0
Plant Extract 115.3354,21034.8
Plant Extract 215.2410,98040.3

III. Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For higher sensitivity and selectivity, especially in complex matrices, LC-MS/MS is the preferred method.

A. Instrumentation and Conditions

  • LC System: As described for HPLC-UV.

  • Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI), operated in positive ion mode.

  • MS Parameters:

    • Spray Voltage: 3.5 kV

    • Capillary Temperature: 350°C

    • Sheath Gas Flow Rate: 40 arbitrary units

    • Auxiliary Gas Flow Rate: 15 arbitrary units

  • MRM Transitions: For quantification, Multiple Reaction Monitoring (MRM) is used. The precursor ion ([M+H]⁺) for C₁₉H₁₈O₇ is m/z 359.1. Product ions would be determined by infusing a standard solution and performing a product ion scan. Plausible fragments would result from the loss of methyl groups (-15 Da) or other characteristic fragmentations.

CompoundPrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
3,7,2',4'-Tetramethoxy-5-hydroxyflavone359.1344.1 (quantifier)20
359.1316.1 (qualifier)25

B. Data Analysis Quantification is performed by integrating the peak area of the quantifier product ion and comparing it to the calibration curve constructed with standards.

C. Hypothetical Quantitative Data (LC-MS/MS)

Sample IDConcentration (ng/mL)Mean Peak Area%RSD
Standard 11.08,9502.1
Standard 25.045,1201.8
Standard 310.091,2501.5
Standard 450.0460,8001.2
Plant Extract 122.5205,4302.5
Plant Extract 235.8328,1102.3

IV. Quantification by High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC offers a high-throughput and cost-effective method for the simultaneous quantification of compounds in multiple samples.[3][4]

A. Instrumentation and Conditions

  • HPTLC Plates: Silica gel 60 F₂₅₄ plates (20 x 10 cm).

  • Sample Application: Automated TLC sampler, band application.

  • Mobile Phase: Toluene: Ethyl acetate: Formic acid (5:4:1, v/v/v).

  • Development: In a twin-trough chamber saturated with the mobile phase.

  • Densitometric Scanning: At the wavelength of maximum absorption (e.g., 340 nm).

B. Protocol

  • Apply 5 µL of standard solutions and sample extracts as 8 mm bands on the HPTLC plate.

  • Develop the plate in the saturated chamber up to a distance of 8 cm.

  • Dry the plate in a stream of warm air.

  • Perform densitometric scanning and record the peak areas.

  • Quantify the amount of the analyte in the samples from the calibration curve.

V. Method Validation

All analytical methods must be validated to ensure they are suitable for their intended purpose.[5][6][7] Key validation parameters include:

  • Linearity: Assessed by analyzing a series of standards at different concentrations.

  • Accuracy: Determined by spike-recovery experiments.

  • Precision: Evaluated through repeatability (intra-day) and intermediate precision (inter-day) assays.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

Hypothetical Method Validation Summary (HPLC-UV)

ParameterResult
Linearity Range1 - 100 µg/mL
Correlation Coefficient (R²)0.9995
Accuracy (Recovery %)98.5% - 101.2%
Precision (RSD %)< 2.0%
LOD0.3 µg/mL
LOQ1.0 µg/mL

Experimental Workflow and Logic Diagrams

cluster_workflow Experimental Workflow for Quantification A Plant Material (Dried & Powdered) B Ultrasound-Assisted Extraction (80% Methanol) A->B C Centrifugation & Filtration B->C D Filtered Extract C->D E Analytical Method D->E F HPLC-UV Analysis E->F G LC-MS/MS Analysis E->G H HPTLC Analysis E->H I Data Acquisition (Peak Area / Intensity) F->I G->I H->I J Quantification using Calibration Curve I->J K Final Concentration Report J->K

Caption: Overall workflow from sample preparation to final quantification.

cluster_validation Method Validation Logic Method Analytical Method Specificity Specificity (Analyte vs. Matrix) Method->Specificity Linearity Linearity & Range (R² > 0.999) Method->Linearity Accuracy Accuracy (Recovery %) Method->Accuracy Precision Precision (Repeatability & Intermediate) Method->Precision Robustness Robustness (Minor Variations) Method->Robustness LOD Limit of Detection (LOD) Linearity->LOD LOQ Limit of Quantification (LOQ) Linearity->LOQ

Caption: Key parameters for analytical method validation.

References

Application

Application Notes and Protocols for Cell-Based Assays: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for cell-based assays to evaluate the biological activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Thi...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cell-based assays to evaluate the biological activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. This flavonoid, a member of the polymethoxyflavone class of natural compounds, is investigated for its potential anti-cancer, anti-inflammatory, antioxidant, and neuroprotective properties.

Anti-Cancer Activity

Flavonoids have been extensively studied for their potential to inhibit cancer cell proliferation and overcome multidrug resistance. One mechanism of multidrug resistance is the overexpression of ATP-binding cassette (ABC) transporters like the Breast Cancer Resistance Protein (BCRP/ABCG2), which effluxes chemotherapeutic agents from cancer cells.

Data Summary: Inhibition of BCRP/ABCG2
CompoundCell LineAssayEndpointIC₅₀ (µM)
3,7,2',4'-Tetramethoxy-5-hydroxyflavoneMDCK-II (expressing human BCRP)Hoechst 33342 AccumulationBCRP/ABCG2 Inhibition5.98[1]
Structurally Similar Flavonoid (Example)MCF-7 (Breast Cancer)MTT AssayCytotoxicity~20-50
Structurally Similar Flavonoid (Example)HCT116 (Colon Cancer)MTT AssayCytotoxicity~10-40
Experimental Protocol: MTT Assay for Cytotoxicity

This protocol determines the effect of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone on the viability of cancer cell lines.

Materials:

  • Cancer cell line (e.g., MCF-7, HCT116)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (DMSO). Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

G MTT Assay Workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis seed_cells Seed Cancer Cells in 96-well Plate prepare_compound Prepare Serial Dilutions of Flavonoid add_compound Add Flavonoid to Cells prepare_compound->add_compound incubate_treatment Incubate for 48-72 hours add_compound->incubate_treatment add_mtt Add MTT Reagent incubate_treatment->add_mtt incubate_mtt Incubate for 4 hours add_mtt->incubate_mtt add_dmso Add DMSO to Solubilize Formazan incubate_mtt->add_dmso read_absorbance Measure Absorbance at 570 nm add_dmso->read_absorbance calculate_ic50 Calculate IC50 Value read_absorbance->calculate_ic50

Workflow for determining the cytotoxicity of the flavonoid using the MTT assay.

Anti-Inflammatory Activity

Flavonoids are known to possess anti-inflammatory properties, often by inhibiting the production of inflammatory mediators like nitric oxide (NO) in macrophages. The NF-κB and MAPK signaling pathways are key regulators of the inflammatory response.

Data Summary: Nitric Oxide Inhibition
CompoundCell LineInducerEndpointIC₅₀ (µM)
Structurally Similar Flavonoid (Luteolin)RAW 264.7LPSNitric Oxide Production27[2]
Structurally Similar Flavonoid (Apigenin)RAW 264.7LPSNitric Oxide Production23[2]
Experimental Protocol: Griess Assay for Nitric Oxide Production

This protocol measures the inhibitory effect of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone on nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

  • RAW 264.7 cells

  • Complete growth medium

  • Lipopolysaccharide (LPS)

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

  • Sodium nitrite standard

  • 96-well plates

Procedure:

  • Cell Seeding: Seed RAW 264.7 cells into 96-well plates at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

  • Pre-treatment: Pre-treat the cells with various concentrations of the flavonoid for 1 hour.

  • Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Sample Collection: Collect the cell culture supernatant.

  • Griess Reaction: Add 50 µL of supernatant to a new 96-well plate. Add 50 µL of Griess Reagent Part A, incubate for 10 minutes at room temperature, protected from light. Then, add 50 µL of Griess Reagent Part B and incubate for another 10 minutes.

  • Absorbance Measurement: Measure the absorbance at 540 nm.

  • Data Analysis: Calculate the nitrite concentration from a sodium nitrite standard curve and determine the IC₅₀ value for NO inhibition.

G NF-κB Signaling Pathway cluster_nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 IKK IKK Complex MyD88->IKK IkB IκB IKK->IkB phosphorylates NFkB NF-κB (p50/p65) IkB->NFkB releases Nucleus Nucleus NFkB->Nucleus translocates to NFkB_nuc NF-κB Genes Pro-inflammatory Genes (iNOS, COX-2, TNF-α, IL-6) NFkB_nuc->Genes activates transcription Flavonoid 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Flavonoid->IKK inhibits

Inhibition of the NF-κB signaling pathway by the flavonoid.

Cellular Antioxidant Activity

The Cellular Antioxidant Activity (CAA) assay measures the ability of a compound to scavenge free radicals within a cellular environment, providing a more biologically relevant measure of antioxidant potential than simple chemical assays.

Data Summary: Cellular Antioxidant Activity
CompoundCell LineEndpointEC₅₀ (µmol of QE/100 µmol)
Structurally Similar Flavonoid (Quercetin)HepG2Peroxyl Radical Scavenging100
Structurally Similar Flavonoid (Kaempferol)HepG2Peroxyl Radical Scavenging~80
Experimental Protocol: Cellular Antioxidant Activity (CAA) Assay

This protocol uses HepG2 cells and the fluorescent probe DCFH-DA to quantify the antioxidant capacity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Materials:

  • HepG2 cells

  • Complete growth medium

  • DCFH-DA (2',7'-dichlorofluorescin diacetate) solution

  • ABAP (2,2'-azobis(2-amidinopropane) dihydrochloride)

  • Quercetin (as a standard)

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • 96-well black, clear-bottom plates

  • Fluorescence microplate reader

Procedure:

  • Cell Seeding: Seed HepG2 cells in a 96-well black plate at a density that reaches confluence in 24 hours.

  • Compound and Probe Loading: Wash the cells with PBS. Treat the cells with the flavonoid or quercetin standard at various concentrations, along with DCFH-DA, and incubate for 1 hour.

  • Induction of Oxidative Stress: Wash the cells with PBS. Add ABAP to induce peroxyl radical formation.

  • Fluorescence Measurement: Immediately measure the fluorescence at an excitation of 485 nm and an emission of 538 nm every 5 minutes for 1 hour.

  • Data Analysis: Calculate the area under the curve (AUC) for the fluorescence kinetics. Determine the CAA unit and the EC₅₀ value relative to quercetin.

G Cellular Antioxidant Activity (CAA) Assay Workflow cluster_prep Preparation cluster_loading Loading cluster_stress Oxidative Stress Induction cluster_analysis Data Analysis seed_cells Seed HepG2 Cells in 96-well Plate add_probe_compound Add DCFH-DA Probe and Flavonoid seed_cells->add_probe_compound incubate_loading Incubate for 1 hour add_probe_compound->incubate_loading add_abap Add ABAP to Generate Radicals incubate_loading->add_abap read_fluorescence Measure Fluorescence Kinetics add_abap->read_fluorescence calculate_auc Calculate Area Under the Curve read_fluorescence->calculate_auc determine_ec50 Determine EC50 Value calculate_auc->determine_ec50

Workflow for the Cellular Antioxidant Activity (CAA) assay.

Neuroprotective Activity

Flavonoids have shown promise in protecting neuronal cells from oxidative stress and apoptosis, which are implicated in neurodegenerative diseases. The SH-SY5Y neuroblastoma cell line is a common model for studying neuroprotection.

Data Summary: Neuroprotection
CompoundCell LineStressorEndpoint% Cell Viability Increase (Example)
Structurally Similar Flavonoid (Hesperetin)SH-SY5YH₂O₂Cell Viability~20-30% at 40 µM
Structurally Similar Flavonoid (Baicalein)SH-SY5Y6-OHDAApoptosis InhibitionSignificant protection
Experimental Protocol: Neuroprotection Assay

This protocol assesses the ability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone to protect SH-SY5Y cells from hydrogen peroxide (H₂O₂)-induced oxidative stress.

Materials:

  • SH-SY5Y cells

  • Complete growth medium (e.g., DMEM/F12 with 10% FBS)

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Hydrogen peroxide (H₂O₂)

  • MTT solution

  • DMSO

  • 96-well plates

Procedure:

  • Cell Seeding: Seed SH-SY5Y cells into 96-well plates and allow them to adhere and grow for 24 hours.

  • Pre-treatment: Pre-treat the cells with various concentrations of the flavonoid for 24 hours.

  • Oxidative Insult: Expose the cells to an optimized concentration of H₂O₂ (e.g., 100-200 µM) for 24 hours.

  • Viability Assessment: Perform the MTT assay as described in the anti-cancer protocol to determine cell viability.

  • Data Analysis: Compare the viability of cells treated with the flavonoid and H₂O₂ to those treated with H₂O₂ alone to determine the protective effect.

G MAPK Signaling Pathway in Apoptosis Stress Oxidative Stress (e.g., H2O2) ASK1 ASK1 Stress->ASK1 MKK4_7 MKK4/7 ASK1->MKK4_7 MKK3_6 MKK3/6 ASK1->MKK3_6 JNK JNK MKK4_7->JNK AP1 AP-1 JNK->AP1 p38 p38 MKK3_6->p38 Apoptosis Apoptosis p38->Apoptosis AP1->Apoptosis Flavonoid 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Flavonoid->ASK1 inhibits

Inhibition of pro-apoptotic MAPK signaling by the flavonoid.

References

Method

Application Note: Protocol for Testing the Antioxidant Capacity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

Audience: Researchers, scientists, and drug development professionals. Introduction 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a methoxylated flavonoid, a class of compounds known for various biological activities.[1] Th...
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Author: BenchChem Technical Support Team. Date: November 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a methoxylated flavonoid, a class of compounds known for various biological activities.[1] The antioxidant potential of flavonoids is a key area of investigation, as substances that can mitigate oxidative stress are valuable in preventing and treating numerous diseases linked to reactive oxygen species (ROS).[2][3] This document provides detailed protocols for assessing the antioxidant capacity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone using a panel of common and robust in vitro assays: DPPH, ABTS, FRAP, and ORAC. Employing multiple assays is crucial as they rely on different chemical mechanisms, offering a comprehensive profile of the compound's antioxidant potential.[4][5][6]

General Experimental Workflow

The overall process for determining antioxidant capacity follows a standardized workflow, from preparing the test compound to analyzing the final data.

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_compound Prepare Stock Solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone prep_std Prepare Standard Stock (e.g., Trolox, Ascorbic Acid) create_dilutions Create Serial Dilutions of Compound and Standard prep_compound->create_dilutions prep_reagents Prepare Assay-Specific Reagents (e.g., DPPH, ABTS•+) prep_std->create_dilutions run_reaction Mix Reagents with Compound/ Standard in 96-well Plate prep_reagents->run_reaction create_dilutions->run_reaction incubate Incubate Under Specified Conditions run_reaction->incubate measure Measure Absorbance/ Fluorescence incubate->measure calc_inhibition Calculate % Inhibition measure->calc_inhibition plot_curve Plot Standard Curve determine_value Determine IC50 or Trolox Equivalents (TEAC) plot_curve->determine_value calc_inhibition->determine_value G cluster_mechanism Antioxidant Mechanisms of Flavonoids Flavonoid_OH Flavonoid-OH (Test Compound) Radical Free Radical (R•) Flavonoid_OH->Radical H• (HAT) e.g., ORAC, DPPH Flavonoid_OH->Radical e- (SET) e.g., FRAP, ABTS Flavonoid_Radical Flavonoid Radical (Flav-O•) Flavonoid_OH->Flavonoid_Radical Flavonoid_Cation Flavonoid Cation Radical (Flav-OH•+) Flavonoid_OH->Flavonoid_Cation Neutralized_Radical_H Neutralized Molecule (RH) Radical->Neutralized_Radical_H Neutralized_Radical_E Anion (R:-) Radical->Neutralized_Radical_E

References

Application

Reversing Multidrug Resistance with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Multidrug resistance (MDR) presents a significant hurdle in the effective treatment of cancer. One of the primary mechanisms underlying MDR is...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Multidrug resistance (MDR) presents a significant hurdle in the effective treatment of cancer. One of the primary mechanisms underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1) and Breast Cancer Resistance Protein (BCRP/ABCG2), which actively efflux chemotherapeutic drugs from cancer cells, thereby reducing their intracellular concentration and efficacy. Flavonoids, a class of naturally occurring polyphenolic compounds, have emerged as promising agents to counteract MDR. This document provides detailed application notes and protocols for investigating the potential of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in reversing multidrug resistance.

3,7,2',4'-Tetramethoxy-5-hydroxyflavone has been identified as an inhibitor of the BCRP/ABCG2 transporter, a key player in multidrug resistance.[1] While extensive data on this specific compound is limited, research on structurally similar polymethoxyflavones (PMFs) provides a strong rationale for its investigation as an MDR reversal agent. This document leverages available data on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and complements it with detailed methodologies and findings from studies on closely related analogues to provide a comprehensive guide for researchers.

Mechanism of Action

The primary mechanism by which 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is proposed to reverse multidrug resistance is through the inhibition of ABC transporters . Specifically, it has been shown to inhibit BCRP/ABCG2 with an IC50 of 5.98 μM.[1] By blocking the function of these efflux pumps, the flavonoid allows for the intracellular accumulation of chemotherapeutic agents to cytotoxic levels in resistant cancer cells.

Furthermore, studies on other polymethoxyflavones suggest additional mechanisms that may contribute to overcoming MDR, including the modulation of the ROS-autophagy signaling axis and the induction of apoptosis.[2] Flavonoids can trigger programmed cell death through various signaling pathways, including those involving caspases and the MAPK pathway.

Quantitative Data

Due to the limited availability of extensive quantitative data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, the following table includes data for this compound and a structurally similar analogue, 5,3′,5′-trihydroxy-3,6,7,4′-tetramethoxyflavone , to provide a broader perspective on the potential efficacy of this class of compounds.

CompoundCell LineResistant ToTransporterEfficacy MetricValueReference
3,7,2',4'-Tetramethoxy-5-hydroxyflavone --BCRP/ABCG2IC505.98 μM[1]
5,3′,5′-trihydroxy-3,6,7,4′-tetramethoxyflavone HT29SN38 (colon cancer)SN-38BCRP/ABCG2Potentiation of Growth InhibitionComparable to 1 μM Ko143 (a known BCRP inhibitor) at 25 μg/mL[3][4][5]

Experimental Protocols

Cytotoxicity and MDR Reversal Assay (MTT Assay)

This protocol is designed to assess the cytotoxic effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone alone and in combination with a chemotherapeutic agent in both drug-sensitive and drug-resistant cancer cell lines.

Materials:

  • Drug-sensitive (e.g., HT29par) and drug-resistant (e.g., HT29SN38) cancer cell lines

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Chemotherapeutic agent (e.g., SN-38)

  • DMEM/RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

  • Compound Preparation: Prepare a stock solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in DMSO. Prepare serial dilutions of the flavonoid and the chemotherapeutic agent in culture medium.

  • Treatment:

    • Cytotoxicity of Flavonoid: Treat cells with increasing concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone alone.

    • MDR Reversal: Treat resistant cells with a fixed, non-toxic concentration of the flavonoid in combination with increasing concentrations of the chemotherapeutic agent. Include control groups with the chemotherapeutic agent alone.

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: Add 20 μL of MTT solution to each well and incubate for 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 μL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the cell viability as a percentage of the untreated control. Determine the IC50 values for the chemotherapeutic agent in the presence and absence of the flavonoid. The fold reversal (FR) of resistance can be calculated as: FR = IC50 (chemotherapeutic alone) / IC50 (chemotherapeutic + flavonoid).

Efflux Pump Inhibition Assay (Dye Accumulation Assay)

This protocol determines the ability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone to inhibit the efflux activity of ABC transporters like BCRP, using a fluorescent substrate.

Materials:

  • Drug-sensitive and resistant cancer cell lines

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Known BCRP inhibitor (e.g., Ko143) as a positive control

  • Fluorescent BCRP substrate (e.g., Hoechst 33342)

  • Hanks' Balanced Salt Solution (HBSS) or phenol red-free medium

  • 96-well black, clear-bottom plates

  • Fluorescence microscope or plate reader

Procedure:

  • Cell Seeding: Seed cells in 96-well black, clear-bottom plates and allow them to form a confluent monolayer.

  • Pre-incubation: Wash the cells with HBSS. Pre-incubate the cells with a non-toxic concentration of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone or the positive control (Ko143) in HBSS for 30-60 minutes at 37°C.

  • Dye Loading: Add the fluorescent substrate (e.g., 5 μM Hoechst 33342) to each well and incubate for an additional 30-60 minutes at 37°C.

  • Washing: Remove the dye-containing medium and wash the cells three times with ice-cold HBSS to stop the efflux.

  • Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence microscope or a microplate reader (e.g., excitation/emission wavelengths of 350/460 nm for Hoechst 33342).

  • Data Analysis: Compare the fluorescence intensity in cells treated with the flavonoid to that of untreated and positive control-treated cells. An increase in fluorescence indicates inhibition of the efflux pump.

Apoptosis Analysis (Annexin V/Propidium Iodide Staining)

This protocol quantifies the induction of apoptosis by 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in combination with a chemotherapeutic agent.

Materials:

  • Drug-resistant cancer cell lines

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Chemotherapeutic agent

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat them with the flavonoid, the chemotherapeutic agent, or a combination of both for 24-48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

  • Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

  • Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of cells in different populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Signaling Pathways and Visualizations

The reversal of multidrug resistance by polymethoxyflavones can involve complex signaling pathways. Inhibition of BCRP/ABCG2 is a direct mechanism. Additionally, these compounds may induce apoptosis in resistant cancer cells, sensitizing them to chemotherapy.

MDR_Reversal_Pathway cluster_cell Resistant Cancer Cell cluster_outside Chemo Chemotherapeutic Drug BCRP BCRP/ABCG2 (Efflux Pump) Chemo->BCRP Efflux IntraChemo Intracellular Drug Concentration Chemo->IntraChemo Increased Influx Flavonoid 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Flavonoid->BCRP Inhibition Apoptosis Apoptosis IntraChemo->Apoptosis Induces Chemo_out Chemotherapeutic Drug Chemo_out->Chemo Flavonoid_out Flavonoid Flavonoid_out->Flavonoid experimental_workflow start Start: Culture Drug-Sensitive & Resistant Cancer Cells mtt MTT Assay: - Cytotoxicity of Flavonoid - MDR Reversal with Chemo Combo start->mtt dye Dye Accumulation Assay: - Measure Efflux Pump Inhibition start->dye apoptosis Apoptosis Assay (Flow Cytometry): - Quantify Apoptotic Cell Death start->apoptosis end End: Analyze Data & Determine MDR Reversal Potential mtt->end dye->end apoptosis->end

References

Method

Application Notes and Protocols: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone as a BCRP/ABCG2 Inhibitor

Audience: Researchers, scientists, and drug development professionals. Introduction The ATP-binding cassette (ABC) transporter, Breast Cancer Resistance Protein (BCRP), also known as ABCG2, is a critical membrane protein...
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Author: BenchChem Technical Support Team. Date: November 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

The ATP-binding cassette (ABC) transporter, Breast Cancer Resistance Protein (BCRP), also known as ABCG2, is a critical membrane protein that actively effluxes a wide range of structurally diverse compounds from cells. This process plays a significant role in limiting drug absorption and distribution to key tissues like the brain and testes and is a major contributor to multidrug resistance (MDR) in cancer therapy.[1][2][3] Overexpression of BCRP in cancer cells leads to the rapid removal of chemotherapeutic agents, rendering them ineffective.[2] Consequently, the identification and characterization of potent BCRP inhibitors are of great interest for overcoming MDR and enhancing the efficacy of anticancer drugs.[1][2]

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a flavonoid compound that has been identified as an inhibitor of BCRP/ABCG2.[4][5] Flavonoids, as a class of natural products, are known to interact with ABC transporters, and specific structural features, such as a hydroxyl group at position 5 and methoxy groups, have been associated with potent BCRP inhibition.[6] These application notes provide a summary of the inhibitory activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and detailed protocols for its evaluation as a BCRP inhibitor.

Mechanism of Action

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is understood to reverse BCRP-mediated drug resistance primarily through direct inhibition of the transporter's efflux function. The compound likely binds to the transporter, potentially competing with substrate drugs for the same binding site, thereby preventing the efflux of chemotherapeutics like mitoxantrone or SN-38.[1][7] Furthermore, studies on structurally similar flavonoids suggest a potential secondary mechanism involving the downregulation of BCRP protein expression with prolonged exposure.[8] The primary inhibitory action, however, is the direct modulation of transport activity, which restores the intracellular concentration and cytotoxic efficacy of co-administered anticancer drugs.

BCRP_Inhibition_Mechanism cluster_membrane Cell Membrane cluster_extra cluster_intra img_node BCRP BCRP/ABCG2 Transporter Drug_out Chemotherapeutic Drug (e.g., Mitoxantrone, SN-38) BCRP->Drug_out Efflux ADP ADP + Pi BCRP->ADP Drug_in Chemotherapeutic Drug Drug_in->BCRP Binding Target Cancer Cell Target (e.g., Topoisomerase) Drug_in->Target Therapeutic Action Flavone 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Flavone->BCRP Inhibition ATP ATP ATP->BCRP Energy

Caption: Proposed mechanism of BCRP/ABCG2 inhibition by 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Quantitative Data Summary

The inhibitory potency of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and structurally related flavonoids against BCRP/ABCG2 has been quantified in various studies. The data highlights its potential as a tool for reversing multidrug resistance.

CompoundAssay TypeCell Line / SystemSubstratePotency (IC₅₀ / RI₅₀)Reference
3,7,2',4'-Tetramethoxy-5-hydroxyflavone BCRP InhibitionNot SpecifiedNot Specified5.98 µM (IC₅₀)[4]
5-hydroxy-3',4',7-trimethoxyflavone (HTMF)Reversal of Drug ResistanceK562/BCRPSN-387.2 nM (RI₅₀)¹[8]
5,3′,5′-trihydroxy-3,6,7,4′-tetramethoxyflavoneDye AccumulationHT29SN38 (BCRP-overexpressing)Hoechst 3334214.59 ± 5.29 µM (IC₅₀)[1]
3,4′-dimethoxyflavonePrazosin AccumulationMDCKII-BCRPPrazosin1.62 µM (IC₅₀)[9]

¹RI₅₀ is the concentration causing a twofold reduction in drug sensitivity, indicating reversal potency.[8]

Experimental Protocols

Protocol 1: Cell-Based BCRP/ABCG2 Inhibition Assay (Fluorescent Substrate Accumulation)

This protocol determines the ability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone to inhibit BCRP-mediated efflux of a fluorescent substrate, such as Hoechst 33342, from BCRP-overexpressing cells.

Materials:

  • BCRP-overexpressing cells (e.g., MDCKII-BCRP, HT29SN38) and corresponding parental cells (MDCKII-mock, HT29par).[1][10]

  • Cell culture medium (e.g., DMEM or RPMI 1640 with 10% FBS).

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Known BCRP inhibitor (positive control, e.g., Ko143).[1]

  • BCRP fluorescent substrate (e.g., Hoechst 33342, Pheophorbide A).[1][11]

  • Hanks' Balanced Salt Solution (HBSS) or other transport buffer.

  • 96-well plates (black, clear bottom for fluorescence reading).

  • Fluorescence plate reader or flow cytometer.

Procedure:

  • Cell Seeding: Seed BCRP-overexpressing cells and parental cells into 96-well plates at an appropriate density (e.g., 5 x 10⁴ cells/well) and allow them to adhere overnight.

  • Compound Preparation: Prepare a serial dilution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (e.g., 0.1 to 100 µM) in transport buffer. Also prepare solutions for the positive control (e.g., 1 µM Ko143) and a vehicle control (e.g., 0.1% DMSO).

  • Pre-incubation: Remove the culture medium from the wells and wash cells once with warm transport buffer. Add the test compound dilutions, positive control, and vehicle control to the respective wells and pre-incubate for 30 minutes at 37°C.[12]

  • Substrate Addition: Add the fluorescent BCRP substrate (e.g., 5 µg/mL Hoechst 33342) to all wells.[1]

  • Incubation: Incubate the plate for an additional 60-90 minutes at 37°C, protected from light.[12]

  • Termination and Washing: Stop the assay by removing the incubation buffer and washing the cells three times with ice-cold transport buffer to remove extracellular substrate.

  • Fluorescence Measurement: Add lysis buffer or transport buffer to the wells and measure the intracellular fluorescence using a plate reader (e.g., Ex/Em ~350/460 nm for Hoechst 33342) or by analyzing cells with a flow cytometer.[11]

  • Data Analysis: Subtract the background fluorescence of parental cells from the BCRP-overexpressing cells. Plot the fluorescence intensity against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

BCRP_Inhibition_Workflow cluster_prep Preparation cluster_assay Assay Procedure cluster_analysis Data Analysis A Seed BCRP-expressing & parental cells in 96-well plate B Prepare serial dilutions of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone C Pre-incubate cells with test compound (30 min, 37°C) A->C B->C D Add fluorescent substrate (e.g., Hoechst 33342) C->D E Incubate (60-90 min, 37°C) D->E F Stop assay and wash cells with ice-cold buffer E->F G Measure intracellular fluorescence (Plate Reader / Flow Cytometer) F->G H Plot Dose-Response Curve and calculate IC₅₀ G->H

Caption: Experimental workflow for the cell-based BCRP/ABCG2 inhibition assay.

Protocol 2: BCRP/ABCG2 ATPase Activity Assay

This assay measures the rate of ATP hydrolysis by BCRP, which is often stimulated by substrates and inhibited by inhibitors. It determines if 3,7,2',4'-Tetramethoxy-5-hydroxyflavone interacts with the transporter's ATPase function.

Materials:

  • Membrane vesicles from cells overexpressing human BCRP (e.g., Sf9 or HEK293 derived).[13][14][15]

  • Control membrane vesicles (without BCRP).

  • Assay buffer (e.g., 50 mM MOPS-Tris, 50 mM KCl, 5 mM sodium azide, 1 mM DTT, 1 mM EGTA-Tris, pH 7.0).

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Sodium orthovanadate (Na₃VO₄), a general ATPase inhibitor.[13]

  • ATP and MgCl₂.

  • Phosphate detection reagent (e.g., based on the molybdate method).[16]

  • 96-well plates.

  • Plate reader for colorimetric measurement (e.g., 850 nm).[16]

Procedure:

  • Reaction Setup: In a 96-well plate, add BCRP membrane vesicles (e.g., 20 µg protein) to the assay buffer.[15]

  • Compound Addition: Add serial dilutions of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Include controls: vehicle only (baseline activity), a known BCRP substrate (to stimulate activity), and Na₃VO₄ (to measure vanadate-sensitive activity).

  • Pre-incubation: Pre-incubate the plate for 10 minutes at 37°C.

  • Initiate Reaction: Start the reaction by adding MgATP (e.g., final concentration of 5 mM).[13]

  • Incubation: Incubate for 20-40 minutes at 37°C.[15] The incubation time should be within the linear range of phosphate release.

  • Terminate Reaction: Stop the reaction by adding an SDS solution.[13]

  • Phosphate Detection: Add the colorimetric phosphate detection reagent and incubate at room temperature for 20-30 minutes to allow color development.

  • Measurement: Measure the absorbance at the appropriate wavelength (e.g., 850 nm).

  • Data Analysis: Calculate the vanadate-sensitive ATPase activity by subtracting the absorbance of the Na₃VO₄-containing wells from the corresponding test wells. Plot the percentage of inhibition of ATPase activity against the compound concentration to determine the IC₅₀.

ATPase_Assay_Workflow cluster_prep Setup cluster_reaction Reaction cluster_analysis Detection & Analysis A Add BCRP membrane vesicles to 96-well plate with assay buffer B Add test compound dilutions, vehicle, and controls (e.g., Na₃VO₄) A->B C Pre-incubate (10 min, 37°C) B->C D Initiate reaction with MgATP C->D E Incubate (20-40 min, 37°C) D->E F Terminate reaction with SDS E->F G Add phosphate detection reagent F->G H Measure absorbance G->H I Calculate vanadate-sensitive ATPase inhibition and IC₅₀ H->I

Caption: Workflow for the BCRP/ABCG2 membrane vesicle ATPase activity assay.

Protocol 3: Cytotoxicity Assay (MTT Assay)

This protocol is essential to determine if 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is cytotoxic at concentrations effective for BCRP inhibition, ensuring that any observed potentiation of another drug's effect is due to MDR reversal and not additive toxicity.

Materials:

  • Cancer cell lines of interest (e.g., MDCKII-BCRP, HT29).

  • Cell culture medium.

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

  • 96-well plates.

  • Absorbance plate reader.

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate and allow them to adhere for 24 hours.

  • Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (e.g., over a range of 0.01-1000 µM).[17]

  • Incubation: Incubate the cells for a period relevant to the inhibition assays (e.g., 24-72 hours).[17][18]

  • MTT Addition: Add MTT solution to each well (to a final concentration of ~0.5 mg/mL) and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Solubilization: Remove the MTT-containing medium and add a solubilization buffer to each well to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at ~570 nm using a plate reader.

  • Data Analysis: Express the results as a percentage of the vehicle-treated control. Plot cell viability against the compound concentration to determine the CC₅₀ (half-maximal cytotoxic concentration).

References

Application

Application Notes: Anti-inflammatory Assay Protocol for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

Introduction Flavonoids, a class of polyphenolic compounds found in various plants, are known for their diverse biological activities, including antioxidant and anti-inflammatory properties.[1][2] 3,7,2',4'-Tetramethoxy-...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

Introduction

Flavonoids, a class of polyphenolic compounds found in various plants, are known for their diverse biological activities, including antioxidant and anti-inflammatory properties.[1][2] 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a specific flavonoid whose anti-inflammatory potential can be systematically evaluated using a series of in vitro assays. Inflammation is a complex biological response to harmful stimuli and is mediated by a variety of signaling pathways and pro-inflammatory molecules.[3][4][5] Key mediators include nitric oxide (NO), prostaglandins (synthesized by cyclooxygenase enzymes, COX), and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[6][7] The production of these mediators is largely regulated by the nuclear factor-kappa B (NF-κB) signaling pathway.[8][9] This document provides detailed protocols to assess the anti-inflammatory effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone by measuring its ability to inhibit the production of these key inflammatory markers in a cellular model of inflammation.

Target Audience

These application notes and protocols are intended for researchers, scientists, and professionals in the fields of pharmacology, drug discovery, and natural product chemistry who are interested in evaluating the anti-inflammatory properties of novel compounds.

Data Presentation

The following tables summarize example quantitative data that could be obtained from the described assays.

Table 1: Effect of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone on Cell Viability

Concentration (µM)Cell Viability (%)
0 (Vehicle Control)100 ± 5.2
198.7 ± 4.8
1097.2 ± 5.1
2595.8 ± 4.9
5093.4 ± 5.5
10070.1 ± 6.3

*Data are presented as mean ± standard deviation (n=3).

Table 2: Inhibition of Nitric Oxide (NO) Production

TreatmentConcentration (µM)NO Concentration (µM)% Inhibition
Control (no LPS)-2.1 ± 0.3-
LPS (1 µg/mL)-25.4 ± 2.10
Flavonoid + LPS1018.3 ± 1.528.0
Flavonoid + LPS2511.7 ± 1.153.9
Flavonoid + LPS506.2 ± 0.875.6
Positive Control (L-NMMA)1004.5 ± 0.582.3

*Data are presented as mean ± standard deviation (n=3).

Table 3: Inhibition of Pro-inflammatory Cytokines

TreatmentConcentration (µM)TNF-α (pg/mL)% InhibitionIL-6 (pg/mL)% Inhibition
Control (no LPS)-55 ± 8-32 ± 5-
LPS (1 µg/mL)-1240 ± 980980 ± 750
Flavonoid + LPS10980 ± 7621.0750 ± 6223.5
Flavonoid + LPS25650 ± 5447.6490 ± 4150.0
Flavonoid + LPS50320 ± 2974.2260 ± 2273.5

*Data are presented as mean ± standard deviation (n=3).

Table 4: COX-2 Enzyme Inhibition

TreatmentConcentration (µM)% COX-2 InhibitionIC₅₀ (µM)
Flavonoid115.2 ± 2.1\multirow{4}{*}{28.5}
1035.8 ± 3.5
2548.9 ± 4.2
5065.4 ± 5.1
Celecoxib (Positive Control)1092.1 ± 3.80.45

*Data are presented as mean ± standard deviation (n=3).

Experimental Protocols

Cell Culture and Maintenance

The murine macrophage cell line RAW 264.7 is a suitable model for in vitro inflammation studies.[10][11]

  • Cell Line: RAW 264.7 (ATCC TIB-71)

  • Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

  • Subculture: Cells should be subcultured every 2-3 days to maintain logarithmic growth.

Cell Viability Assay (MTT Assay)

It is crucial to determine the non-toxic concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone before evaluating its anti-inflammatory activity.

  • Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan crystals.

  • Procedure:

    • Seed RAW 264.7 cells in a 96-well plate at a density of 1 × 10⁴ cells/well and incubate for 24 hours.

    • Treat the cells with various concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (e.g., 1, 10, 25, 50, 100 µM) and a vehicle control (e.g., DMSO, final concentration <0.1%). Incubate for 24 hours.

    • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Remove the medium and dissolve the formazan crystals in 100 µL of DMSO.

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate cell viability as a percentage of the vehicle-treated control group.

Nitric Oxide (NO) Production Assay

This assay measures the inhibitory effect of the test compound on NO production in lipopolysaccharide (LPS)-stimulated macrophages.[10][12]

  • Principle: NO production is determined by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.[10]

  • Procedure:

    • Seed RAW 264.7 cells in a 24-well plate at a density of 2 × 10⁵ cells/well and incubate for 24 hours.

    • Pre-treat the cells with non-toxic concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone for 1 hour.

    • Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a negative control (no LPS) and a positive control (LPS only).

    • Collect the cell culture supernatant.

    • Mix 50 µL of the supernatant with 50 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).[12]

    • Incubate for 10 minutes at room temperature in the dark.

    • Measure the absorbance at 540 nm.

    • Quantify the nitrite concentration using a sodium nitrite standard curve.

Pro-inflammatory Cytokine Quantification (ELISA)

This protocol measures the levels of TNF-α and IL-6 in the supernatant of stimulated cells using an Enzyme-Linked Immunosorbent Assay (ELISA).[13][14][15]

  • Principle: A sandwich ELISA is used to quantify the amount of a specific cytokine. An antibody specific to the cytokine is pre-coated onto a microplate. The cytokine in the sample binds to this antibody and is then detected by a second, enzyme-linked antibody. A substrate is added to produce a colorimetric signal proportional to the amount of cytokine present.[14][16]

  • Procedure:

    • Seed and treat RAW 264.7 cells with the flavonoid and LPS as described in the NO production assay.

    • Collect the cell culture supernatant and centrifuge to remove any cellular debris.

    • Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions for the specific ELISA kit being used.

    • Briefly, this involves adding standards and samples to the antibody-coated wells, followed by incubation.

    • Wells are washed, and a biotin-conjugated detection antibody is added.

    • After another incubation and wash, a streptavidin-HRP conjugate is added.

    • Following a final wash, a TMB substrate is added, and the reaction is stopped with a stop solution.

    • Measure the absorbance at 450 nm.

    • Calculate the cytokine concentrations based on the standard curve.

COX-2 Inhibition Assay (Fluorometric)

This in vitro assay measures the direct inhibitory effect of the compound on the activity of the COX-2 enzyme.[17][18]

  • Principle: The assay fluorometrically detects Prostaglandin G2, the intermediate product generated by the COX enzyme from arachidonic acid.[17][18]

  • Procedure:

    • This assay is typically performed using a commercial inhibitor screening kit (e.g., from Cayman Chemical, Abcam, or Assay Genie).[17][18][19]

    • Prepare the assay buffer, COX probe, and cofactor solution as per the kit protocol.

    • In a 96-well white opaque plate, add the assay buffer, human recombinant COX-2 enzyme, and different concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Include an enzyme control (no inhibitor) and a positive inhibitor control (e.g., Celecoxib).[17]

    • Incubate for 10-15 minutes at 37°C.

    • Initiate the reaction by adding the arachidonic acid substrate.

    • Immediately measure the fluorescence (Ex/Em = 535/587 nm) in kinetic mode for 5-10 minutes at 25°C.

    • The rate of fluorescence increase is proportional to the COX-2 activity. Calculate the percentage of inhibition for each concentration of the test compound relative to the enzyme control.

Mandatory Visualizations

G cluster_prep Preparation cluster_assays In Vitro Assays cluster_analysis Data Analysis compound Test Compound (3,7,2',4'-Tetramethoxy-5-hydroxyflavone) viability MTT Assay for Cytotoxicity compound->viability cox_assay COX-2 Enzyme Inhibition Assay compound->cox_assay cells RAW 264.7 Macrophage Culture cells->viability stimulation LPS Stimulation cells->stimulation viability->stimulation Select non-toxic doses no_assay Nitric Oxide (NO) Assay (Griess Reagent) stimulation->no_assay cytokine_assay Cytokine (TNF-α, IL-6) Assay (ELISA) stimulation->cytokine_assay data Calculate % Inhibition & IC₅₀ no_assay->data cytokine_assay->data cox_assay->data conclusion Evaluate Anti-inflammatory Potential data->conclusion

Caption: Experimental workflow for evaluating anti-inflammatory activity.

G cluster_nucleus LPS LPS TLR4 TLR4 LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkB IκBα IKK->IkB Phosphorylates NFkB_inactive NF-κB (p50/p65) IkB->NFkB_inactive Inhibits NFkB_active NF-κB (p50/p65) NFkB_inactive->NFkB_active Release Nucleus Nucleus NFkB_active->Nucleus Translocation DNA κB DNA Site NFkB_active->DNA Binds Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS, COX-2) DNA->Genes Transcription Flavonoid 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Flavonoid->IKK Inhibits? Flavonoid->NFkB_active Inhibits?

References

Method

Application Notes and Protocols for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals Introduction 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxyflavone (PMF), a class of flavonoids characterized by multiple methoxy groups. While ex...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxyflavone (PMF), a class of flavonoids characterized by multiple methoxy groups. While extensive in vivo data for this specific flavone is emerging, studies on structurally similar tetramethoxyflavones provide a strong basis for predicting its potential therapeutic applications and designing relevant animal studies. This document outlines potential in vivo applications, detailed experimental protocols, and known signaling pathways based on research conducted on analogous compounds. These notes are intended to serve as a guide for initiating in vivo investigations into the pharmacological properties of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Potential In Vivo Applications

Based on the activities of structurally related tetramethoxyflavones, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a promising candidate for in vivo studies in the following areas:

  • Anti-inflammatory and Arthritis Models: Related compounds have demonstrated the ability to reduce pro-inflammatory mediators.[1]

  • Neuroprotective Models: Certain flavones have shown protective effects in models of neurodegeneration.[2][3]

  • Anti-fibrotic Models: The suppressive effects on fibroblast activation and extracellular matrix production suggest potential in treating fibrotic diseases.[4]

  • Osteoarthritis Models: Chondroprotective effects have been observed with similar flavones, indicating a potential role in managing osteoarthritis.[5][6]

Quantitative Data from In Vivo Studies of Structurally Similar Tetramethoxyflavones

The following tables summarize quantitative data from in vivo studies on related tetramethoxyflavones, which can serve as a reference for designing studies with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Table 1: In Vivo Anti-inflammatory and Chondroprotective Effects of 5,7,3',4'-Tetramethoxyflavone in a Rat Model of Osteoarthritis [5][6]

ParameterControl GroupOsteoarthritis (OA) GroupOA + 5,7,3',4'-TMF (100 mg/kg)
IL-1β in Synovial Fluid (pg/mL)Undetectable150 ± 2050 ± 10
TNF-α in Synovial Fluid (pg/mL)Undetectable200 ± 3080 ± 15
PGE2 in Synovial Fluid (pg/mL)50 ± 10350 ± 40120 ± 20

Table 2: Pharmacokinetic Profile of 5,7,3',4'-Tetramethoxyflavone in Rats following a Single Oral Dose (50 mg/kg) [7]

ParameterValue
Cmax (µg/mL)0.79 ± 0.30
Tmax (min)190.34 ± 24.50
T1/2 (min)273.76 ± 90.23

Experimental Protocols

The following are detailed methodologies for key in vivo experiments adapted from studies on structurally similar tetramethoxyflavones. These protocols can be modified for the investigation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Animal Model of Osteoarthritis

  • Animal Species: Male Sprague-Dawley rats (200-250g).

  • Induction of Osteoarthritis: Osteoarthritis can be surgically induced in the right knee joint by anterior cruciate ligament transection (ACLT) and partial medial meniscectomy.

  • Experimental Groups:

    • Sham-operated control group.

    • OA model group (vehicle control).

    • OA model group treated with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (dose to be determined, e.g., 50, 100 mg/kg, administered orally daily).

    • OA model group treated with a positive control drug (e.g., celecoxib).

  • Treatment Duration: 4-8 weeks.

  • Outcome Measures:

    • Histopathological Analysis: Safranin O and Fast Green staining of the articular cartilage to assess cartilage degradation.

    • Biochemical Analysis: Measurement of inflammatory cytokines (IL-1β, TNF-α) and prostaglandin E2 (PGE2) in the synovial fluid using ELISA kits.[5][6]

    • Behavioral Tests: Assessment of pain and joint function using methods like the von Frey filament test for mechanical allodynia and the weight-bearing distribution test.

Animal Model of Pulmonary Fibrosis

  • Animal Species: C57BL/6 mice (8-10 weeks old).

  • Induction of Pulmonary Fibrosis: A single intratracheal instillation of bleomycin (e.g., 2.5 U/kg).

  • Experimental Groups:

    • Saline-treated control group.

    • Bleomycin-treated group (vehicle control).

    • Bleomycin-treated group with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (dose to be determined, e.g., 25, 50 mg/kg, administered intraperitoneally or orally daily).

    • Bleomycin-treated group with a positive control drug (e.g., pirfenidone).

  • Treatment Duration: 14-21 days.

  • Outcome Measures:

    • Histopathological Analysis: Masson's trichrome staining of lung tissue to assess collagen deposition and fibrosis.

    • Hydroxyproline Assay: Quantification of collagen content in lung tissue.

    • Gene Expression Analysis: RT-qPCR for fibrosis-related genes (e.g., Collagen I, α-SMA, TGF-β1) in lung homogenates.

    • Western Blot Analysis: Protein expression of key signaling molecules in fibrotic pathways.[4]

Signaling Pathways

Based on studies of related tetramethoxyflavones, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone may modulate the following signaling pathways:

  • NF-κB Signaling Pathway: A key regulator of inflammation. Flavonoids have been shown to inhibit NF-κB activation, thereby reducing the expression of pro-inflammatory genes.[1]

  • MAPK Signaling Pathway: Involved in cell proliferation, differentiation, and inflammation. Inhibition of this pathway can contribute to anti-inflammatory effects.[4]

  • PI3K/Akt Signaling Pathway: Plays a crucial role in cell survival and proliferation. Modulation of this pathway can impact various cellular processes.[4]

  • Wnt/β-catenin Signaling Pathway: Important in development and disease, including fibrosis and osteoarthritis.[4][5]

  • TGF-β/Smad Signaling Pathway: A central pathway in the pathogenesis of fibrosis.[4]

Visualizations

The following diagrams illustrate key signaling pathways and a general experimental workflow for in vivo studies.

G cluster_0 Inflammatory Stimulus (e.g., LPS, IL-1β) cluster_1 Signaling Cascade cluster_2 Nuclear Translocation & Gene Expression cluster_3 Inhibitory Action of Flavone Stimulus Stimulus IKK IKK Stimulus->IKK IκBα IκBα IKK->IκBα NF-κB NF-κB IκBα->NF-κB Inhibition NF-κB_nucleus NF-κB NF-κB->NF-κB_nucleus Translocation Gene_Expression Pro-inflammatory Gene Expression (TNF-α, IL-6, COX-2) NF-κB_nucleus->Gene_Expression Flavone 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Flavone->IKK Inhibition

Caption: Inhibition of the NF-κB Signaling Pathway.

G Animal_Model Selection of Animal Model (e.g., Rat, Mouse) Disease_Induction Disease Induction (e.g., Surgical, Chemical) Animal_Model->Disease_Induction Grouping Randomization into Experimental Groups Disease_Induction->Grouping Treatment Administration of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone Grouping->Treatment Monitoring Monitoring of Animals (e.g., Weight, Behavior) Treatment->Monitoring Endpoint Endpoint Analysis Monitoring->Endpoint Histology Histopathology Endpoint->Histology Biochemistry Biochemical Assays (ELISA, Western Blot) Endpoint->Biochemistry Molecular Molecular Analysis (RT-qPCR) Endpoint->Molecular

Caption: General Experimental Workflow for In Vivo Studies.

References

Application

Formulation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone for Biological Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for the formulation and biological evaluation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a flavonoid com...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and biological evaluation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a flavonoid compound with potential therapeutic applications. The following sections outline the necessary materials, step-by-step procedures for preparing the compound for in vitro assays, and detailed methodologies for key experiments to assess its biological activity.

Compound Information

  • Compound Name: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Synonyms: BCRP/ABCG2-IN-1

  • Molecular Formula: C₁₉H₁₈O₇

  • Molecular Weight: 358.34 g/mol

  • Appearance: Pale yellow solid (visual estimation).

  • Source: Can be isolated from various plant species, including Mortonia palmeri and Artemisia species.[1][2]

Solubility and Stability

Polymethoxyflavones are generally characterized by low aqueous solubility. For in vitro biological assays, organic solvents are typically required to prepare stock solutions.

  • Stability: Methoxyflavones are generally more stable than their hydroxylated counterparts. However, the stability of flavonoids in cell culture media can be limited. It is advisable to prepare fresh dilutions of the compound in culture medium for each experiment from a frozen stock solution. Stock solutions in DMSO should be stored at -20°C or -80°C to minimize degradation.

Preparation of Stock Solutions

Materials:

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone powder

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Sonicator (optional)

Protocol:

  • Accurately weigh a desired amount of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone powder.

  • Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 20 mM).

  • Vortex the solution vigorously for 1-2 minutes to aid dissolution.

  • If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

  • Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

Biological Assays: Protocols and Data Presentation

Based on the known activities of structurally similar flavonoids, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a candidate for evaluation in cytotoxicity and anti-inflammatory assays.

Cytotoxicity Assay (MTT Assay)

This protocol is designed to determine the cytotoxic effects of the compound on a selected cell line.

Experimental Workflow:

MTT_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Analysis A Seed cells in 96-well plate C Treat cells with Flavone dilutions A->C B Prepare serial dilutions of Flavone B->C D Incubate for 24-72 hours C->D E Add MTT reagent D->E F Incubate for 2-4 hours E->F G Add solubilization solution (DMSO) F->G H Measure absorbance at 570 nm G->H I Calculate cell viability (%) H->I

MTT Assay Experimental Workflow

Protocol:

  • Cell Seeding: Seed cells (e.g., HeLa, RAW 264.7) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Preparation: Prepare a series of dilutions of the 3,7,2',4'-Tetramethoxy-5-hydroxyflavone stock solution in complete cell culture medium. The final DMSO concentration should be kept below 0.5% (v/v) to avoid solvent-induced toxicity.

  • Treatment: Remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Include wells with medium and DMSO as a vehicle control and wells with untreated cells as a negative control.

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours at 37°C until purple formazan crystals are visible.

  • Solubilization: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Shake the plate gently for 5 minutes and measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Anti-inflammatory Activity

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages.

Protocol:

  • Cell Seeding: Seed RAW 264.7 macrophages in a 24-well plate at a density of 2 x 10⁵ cells/well and incubate overnight.

  • Treatment: Pre-treat the cells with various concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone for 1 hour.

  • Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubation: Incubate the plate for 24 hours at 37°C.

  • Griess Assay:

    • Collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

    • Measure the absorbance at 540 nm.

  • Data Analysis: Use a sodium nitrite standard curve to determine the nitrite concentration in each sample. Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

This protocol measures the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant.

Protocol:

  • Sample Collection: Collect the cell culture supernatants from the NO production assay (or a parallel experiment) and store them at -80°C until use.

  • ELISA: Perform the ELISA for the desired cytokines (e.g., TNF-α, IL-6) according to the manufacturer's instructions for the specific ELISA kit being used.

  • Data Analysis: Generate a standard curve and determine the concentration of the cytokine in each sample. Calculate the percentage of cytokine inhibition compared to the LPS-stimulated control.

Investigation of NF-κB Signaling Pathway

Structurally similar flavonoids have been shown to inhibit the NF-κB signaling pathway. This can be investigated by measuring the levels of key proteins in this pathway using Western blotting.

Signaling Pathway Diagram:

Proposed NF-κB Signaling Pathway Inhibition

Western Blot Protocol:

  • Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

  • SDS-PAGE: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel.

  • Protein Transfer: Transfer the separated proteins to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-IκBα, IκBα, p65, and a loading control like β-actin or GAPDH) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Densitometry Analysis: Quantify the band intensities and normalize them to the loading control.

Quantitative Data Summary

The following table summarizes the available quantitative data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and structurally similar compounds.

CompoundAssayCell Line/SystemIC50 ValueReference
3,7,2',4'-Tetramethoxy-5-hydroxyflavone BCRP/ABCG2 Inhibition-5.98 µM[1]
5-Hydroxy-3′,4′,6,7-tetramethoxyflavone (TMF)Cytotoxicity (Glioblastoma)U87MGApprox. 50 µM[3]
5-Hydroxy-3′,4′,6,7-tetramethoxyflavone (TMF)Cytotoxicity (Glioblastoma)T98GApprox. 75 µM[3]
7,3´,4´-TrihydroxyflavoneNitric Oxide SuppressionRAW 264.726.7 µM[4]
6,3´,4´-TrihydroxyflavoneNitric Oxide SuppressionRAW 264.722.1 µM[4]
3'-Hydroxy-5,6,7,4'-tetramethoxyflavoneCytotoxicity (Acute Lymphoblastic Leukemia)ALL cell lines27.5-30.0 µM[5]

Note: The data for compounds other than 3,7,2',4'-Tetramethoxy-5-hydroxyflavone are provided as a reference due to structural similarity and may be used to guide initial experimental design.

Conclusion

These application notes provide a framework for the formulation and biological evaluation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. The provided protocols for cytotoxicity, anti-inflammatory, and signaling pathway analysis will enable researchers to investigate the therapeutic potential of this compound. It is recommended that initial experiments focus on confirming the solubility and determining the optimal concentration range for the specific cell lines and assays being used. The inhibitory effect on BCRP/ABCG2 suggests a potential role in overcoming multidrug resistance in cancer, warranting further investigation.

References

Method

Application Notes and Protocols: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone as a Modulator of BCRP/ABCG2 Activity

For Researchers, Scientists, and Drug Development Professionals Introduction 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxylated flavone that has been identified as a potent inhibitor of the Breast Cancer Resis...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxylated flavone that has been identified as a potent inhibitor of the Breast Cancer Resistance Protein (BCRP), also known as ATP-binding cassette super-family G member 2 (ABCG2). BCRP/ABCG2 is an ATP-binding cassette (ABC) transporter that plays a critical role in multidrug resistance (MDR) in cancer by actively effluxing a wide range of chemotherapeutic agents from cancer cells. The overexpression of BCRP/ABCG2 is a significant challenge in cancer therapy, leading to decreased intracellular drug accumulation and reduced treatment efficacy. Therefore, inhibitors of BCRP/ABCG2, such as 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, are valuable tools for researchers and drug development professionals to study and potentially overcome MDR.

While many flavonoids exhibit intrinsic fluorescence, the specific photophysical properties of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone as a fluorescent probe have not been extensively characterized in publicly available literature. However, its well-documented inhibitory effect on BCRP/ABCG2 makes it a significant compound for studying the mechanisms of drug resistance. These application notes provide detailed protocols for utilizing this compound to investigate BCRP/ABCG2-mediated transport using established fluorescent substrate assays.

Quantitative Data

The inhibitory potency of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone against BCRP/ABCG2 has been quantified, providing a key parameter for experimental design.

CompoundTargetIC50 ValueReference
3,7,2',4'-Tetramethoxy-5-hydroxyflavoneBCRP/ABCG25.98 µM[1]

Table 1: Inhibitory Potency of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Signaling and Transport Pathway

BCRP/ABCG2 is a transmembrane protein that utilizes the energy from ATP hydrolysis to transport a diverse array of substrates out of the cell, thereby reducing their intracellular concentration and therapeutic effect. 3,7,2',4'-Tetramethoxy-5-hydroxyflavone acts as an inhibitor of this transporter, likely by competing with substrates for binding to the transporter or by modulating its ATPase activity. This inhibition leads to an increased intracellular accumulation of BCRP/ABCG2 substrates.

cluster_cell Cell BCRP BCRP/ABCG2 Transporter Drug Chemotherapeutic Drug / Fluorescent Substrate BCRP->Drug Efflux ADP ADP + Pi BCRP->ADP Drug->BCRP Binds to Flavone 3,7,2',4'-Tetramethoxy-5-hydroxyflavone Flavone->BCRP Inhibits ATP ATP ATP->BCRP Hydrolysis fuels

Caption: BCRP/ABCG2 transport mechanism and its inhibition.

Experimental Protocols

The following protocols describe how to assess the inhibitory activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone on BCRP/ABCG2 using common fluorescent substrates.

Protocol 1: Hoechst 33342 Accumulation Assay using Flow Cytometry

This protocol measures the inhibition of BCRP/ABCG2-mediated efflux of the fluorescent dye Hoechst 33342.

Materials:

  • BCRP/ABCG2-overexpressing cells (e.g., MDCKII-BCRP, K562/BCRP) and parental control cells.

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (stock solution in DMSO).

  • Hoechst 33342 (stock solution in water or DMSO).

  • Complete cell culture medium.

  • Phosphate-buffered saline (PBS).

  • Flow cytometer.

Procedure:

  • Cell Seeding: Seed the BCRP/ABCG2-overexpressing and parental cells in a 24-well plate at a density that allows for sub-confluency on the day of the experiment.

  • Compound Preparation: Prepare serial dilutions of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in complete culture medium. A typical concentration range to test would be from 0.1 µM to 100 µM to bracket the IC50 value. Include a vehicle control (DMSO).

  • Pre-incubation: Remove the culture medium from the wells and wash the cells once with PBS. Add the medium containing the different concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone or vehicle control to the respective wells. Incubate for 30-60 minutes at 37°C.

  • Fluorescent Substrate Addition: Add Hoechst 33342 to each well at a final concentration of 1-5 µM.

  • Incubation: Incubate the cells for 30-60 minutes at 37°C, protected from light.

  • Cell Harvesting: Wash the cells twice with ice-cold PBS to stop the transport. Detach the cells using a suitable method (e.g., trypsinization) and resuspend them in ice-cold PBS.

  • Flow Cytometry Analysis: Analyze the intracellular fluorescence of Hoechst 33342 using a flow cytometer with appropriate excitation (e.g., 355 nm) and emission (e.g., 461 nm) filters.

  • Data Analysis: Quantify the mean fluorescence intensity (MFI) for each condition. An increase in MFI in the presence of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone indicates inhibition of BCRP/ABCG2-mediated efflux.

Start Start Seed_Cells Seed BCRP-overexpressing and parental cells Start->Seed_Cells Prepare_Compound Prepare serial dilutions of the flavone Seed_Cells->Prepare_Compound Pre_incubate Pre-incubate cells with flavone or vehicle Prepare_Compound->Pre_incubate Add_Hoechst Add Hoechst 33342 Pre_incubate->Add_Hoechst Incubate Incubate at 37°C Add_Hoechst->Incubate Harvest_Cells Wash and harvest cells Incubate->Harvest_Cells FACS_Analysis Analyze fluorescence by flow cytometry Harvest_Cells->FACS_Analysis End End FACS_Analysis->End

Caption: Workflow for the Hoechst 33342 accumulation assay.

Protocol 2: Mitoxantrone Accumulation Assay using Fluorescence Microscopy

This protocol visualizes the inhibition of BCRP/ABCG2-mediated efflux of the fluorescent chemotherapeutic drug mitoxantrone.

Materials:

  • BCRP/ABCG2-overexpressing cells and parental control cells grown on glass coverslips or in imaging-compatible plates.

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (stock solution in DMSO).

  • Mitoxantrone (stock solution in DMSO).

  • Complete cell culture medium.

  • Phosphate-buffered saline (PBS).

  • Fluorescence microscope with appropriate filter sets for mitoxantrone (Excitation/Emission: ~610/685 nm).

Procedure:

  • Cell Culture: Culture cells on coverslips or in imaging plates until they reach the desired confluency.

  • Compound Treatment: Treat the cells with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone at a concentration around its IC50 (e.g., 6 µM) or a range of concentrations for 30-60 minutes at 37°C. Include a vehicle control.

  • Mitoxantrone Incubation: Add mitoxantrone to the medium at a final concentration of 5-10 µM and incubate for 30-60 minutes at 37°C, protected from light.

  • Washing: Wash the cells three times with ice-cold PBS to remove extracellular mitoxantrone.

  • Imaging: Immediately image the cells using a fluorescence microscope. Acquire images from multiple fields for each condition.

  • Image Analysis: Quantify the intracellular fluorescence intensity using image analysis software (e.g., ImageJ/Fiji). An increase in fluorescence in the cells treated with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone indicates inhibition of mitoxantrone efflux.

Start Start Culture_Cells Culture cells on coverslips/imaging plates Start->Culture_Cells Treat_Compound Treat with flavone or vehicle Culture_Cells->Treat_Compound Add_Mitoxantrone Add Mitoxantrone Treat_Compound->Add_Mitoxantrone Wash_Cells Wash cells with PBS Add_Mitoxantrone->Wash_Cells Image_Cells Acquire fluorescence images Wash_Cells->Image_Cells Analyze_Images Quantify intracellular fluorescence Image_Cells->Analyze_Images End End Analyze_Images->End

Caption: Workflow for the mitoxantrone accumulation assay.

Potential Application as a Fluorescent Probe

Many flavonoids possess intrinsic fluorescence, and their spectral properties are often sensitive to the local microenvironment, such as solvent polarity and binding to macromolecules.[2] Studies on polymethoxylated flavones (PMFs) have shown that their fluorescence is influenced by the pattern of hydroxy and methoxy substitutions.[2] For some hydroxylated PMF metabolites, a significant red shift in their emission wavelength has been observed upon binding to cells.[2]

Conclusion

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a valuable research tool for studying BCRP/ABCG2-mediated multidrug resistance. Its potent inhibitory activity allows for the investigation of the transporter's function and the screening of other potential inhibitors. The provided protocols offer robust methods for assessing the biological activity of this compound in a laboratory setting. Further investigation into its intrinsic fluorescent properties is warranted to potentially expand its application as a direct fluorescent probe in cellular and molecular biology research.

References

Application

Application Notes and Protocols for Drug Interaction Studies of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed overview and experimental protocols for investigating the drug interaction potential of 3,7,2',4'-Tetramethoxy-5-...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for investigating the drug interaction potential of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a naturally occurring polymethoxyflavone (PMF). Due to the limited direct experimental data on this specific compound, information from closely related tetramethoxyflavones (TMFs) is included to provide insights into its likely properties.

Introduction

3,7,2',4'-Tetramethoxy-5-hydroxyflavone belongs to a class of flavonoids known for their diverse biological activities. As with many natural products, it is crucial to evaluate their potential to interact with co-administered drugs. Such interactions primarily occur through the inhibition or induction of drug-metabolizing enzymes, such as the cytochrome P450 (CYP) superfamily, and drug transporters, like P-glycoprotein (P-gp). Understanding these interactions is vital for the safe and effective development of new therapeutic agents.

Data Presentation

Cytochrome P450 Inhibition

Table 1: In Vitro Inhibition of Human Cytochrome P450 Enzymes by Various Tetramethoxyflavones

CompoundCYP1A2 IC50 (µM)CYP2C9 IC50 (µM)CYP2C19 IC50 (µM)CYP2D6 IC50 (µM)CYP3A4 IC50 (µM)
3-hydroxy-2′,4′,5′,7-tetramethoxyflavone (3H7-TMF) 10.3 ± 1.28.5 ± 0.99.2 ± 1.12.28 ± 0.46 0.15 ± 0.07
3-hydroxy-2′,4′,5′,6-tetramethoxyflavone (3H6-TMF) 15.1 ± 1.812.3 ± 1.514.7 ± 1.95.8 ± 0.70.44 ± 0.12
3′,4′,7,8-tetramethoxyflavone (78-TMF) 0.79 ± 0.12 1.49 ± 0.16 1.85 ± 0.14 25.4 ± 3.13.6 ± 0.4
3′,4′,5,7-tetramethoxyflavone (57-TMF) >100>100>100>100>100

Data extracted from a study on various tetramethoxyflavones, which provides a basis for estimating the potential activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.[1][3]

The data suggests that hydroxylated TMFs can be potent inhibitors of CYP enzymes, particularly CYP3A4 and CYP2D6.[1] The structural features of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, specifically the 5-hydroxy group, are known to be crucial for binding to P-glycoprotein.[1]

Intestinal Permeability

The Caco-2 cell permeability assay is a widely accepted in vitro model for predicting human intestinal absorption.[4][5] A study on hydroxylated TMFs demonstrated that the presence of a hydroxyl group can enhance transport across Caco-2 cell monolayers.[1][2]

Table 2: Caco-2 Permeability of Hydroxylated Tetramethoxyflavones

CompoundTransport Efficiency (%) after 1hTransport Efficiency (%) after 4h
3-hydroxy-2′,4′,5′,7-tetramethoxyflavone (3H7-TMF) 46-
3-hydroxy-2′,4′,5′,6-tetramethoxyflavone (3H6-TMF) 39-

Data from a study on hydroxylated TMFs, indicating that these compounds can have significant intestinal permeability.[1][2]

Experimental Protocols

Protocol 1: In Vitro Cytochrome P450 Inhibition Assay Using Human Liver Microsomes

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone against major human CYP isoforms.[6][7][8][9][10]

Materials:

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Pooled human liver microsomes (HLMs)

  • NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

  • Specific CYP isoform substrate markers (e.g., phenacetin for CYP1A2, diclofenac for CYP2C9, S-mephenytoin for CYP2C19, dextromethorphan for CYP2D6, midazolam for CYP3A4)

  • Positive control inhibitors for each CYP isoform

  • Potassium phosphate buffer (0.1 M, pH 7.4)

  • Acetonitrile or methanol for reaction termination

  • 96-well plates

  • Incubator (37°C)

  • LC-MS/MS system

Procedure:

  • Prepare Stock Solutions: Dissolve 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and positive controls in a suitable solvent (e.g., DMSO) to prepare stock solutions.

  • Prepare Incubation Mixtures: In a 96-well plate, prepare incubation mixtures containing HLMs (final protein concentration typically 0.1-0.5 mg/mL), potassium phosphate buffer, and the test compound at various concentrations. Include a vehicle control (solvent only).

  • Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate Reaction: Add the specific CYP substrate marker and the NADPH regenerating system to initiate the metabolic reaction.

  • Incubation: Incubate the plate at 37°C for a specific time (e.g., 10-60 minutes), ensuring the reaction is in the linear range.

  • Terminate Reaction: Stop the reaction by adding a cold organic solvent like acetonitrile or methanol. This also precipitates the proteins.

  • Sample Processing: Centrifuge the plate to pellet the precipitated protein.

  • LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze the formation of the specific metabolite of the probe substrate using a validated LC-MS/MS method.

  • Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by fitting the data to a suitable sigmoidal dose-response curve.

Protocol 2: P-glycoprotein (P-gp) ATPase Activity Assay

This assay determines if 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a substrate or inhibitor of P-gp by measuring its effect on the transporter's ATP hydrolysis rate.[11][12][13][14]

Materials:

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Recombinant human P-gp membranes

  • ATP

  • Sodium orthovanadate (Na3VO4, a P-gp inhibitor)

  • Verapamil (a known P-gp substrate/stimulator)

  • Phosphate detection reagent (e.g., malachite green)

  • 96-well plates

  • Incubator (37°C)

  • Plate reader for absorbance measurement

Procedure:

  • Prepare Reagents: Prepare solutions of the test compound, verapamil, and Na3VO4.

  • Set up Assay Plate: In a 96-well plate, add P-gp membranes to each well.

  • Add Compounds: Add the test compound at various concentrations, verapamil (positive control for stimulation), or Na3VO4 (to determine basal ATPase activity). Include a vehicle control.

  • Initiate Reaction: Add ATP to all wells to start the reaction.

  • Incubation: Incubate the plate at 37°C for a defined period (e.g., 20-40 minutes).

  • Stop Reaction and Detect Phosphate: Stop the reaction and measure the amount of inorganic phosphate (Pi) released using a phosphate detection reagent.

  • Data Analysis:

    • Basal Activity: The difference in Pi released in the absence and presence of Na3VO4 represents the basal P-gp ATPase activity.

    • Stimulation: An increase in Pi release in the presence of the test compound compared to the basal activity indicates that the compound is a P-gp substrate.

    • Inhibition: A decrease in the verapamil-stimulated Pi release in the presence of the test compound suggests that the compound is a P-gp inhibitor.

Visualizations

CYP450_Inhibition_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis A Prepare Stock Solutions (Test Compound, Controls) B Prepare Incubation Mix (HLMs, Buffer, Test Compound) A->B C Pre-incubate at 37°C B->C D Initiate with Substrate & NADPH C->D E Incubate at 37°C D->E F Terminate Reaction (Organic Solvent) E->F G Centrifuge & Collect Supernatant F->G H LC-MS/MS Analysis G->H I Calculate % Inhibition & IC50 H->I

Caption: Experimental workflow for the in vitro CYP450 inhibition assay.

Pgp_ATPase_Assay_Workflow cluster_setup Assay Setup cluster_reaction_detection Reaction & Detection cluster_analysis Data Analysis A Prepare Reagents (Test Compound, Controls) C Add Test Compound or Controls A->C B Add P-gp Membranes to 96-well Plate B->C D Initiate Reaction with ATP C->D E Incubate at 37°C D->E F Stop Reaction & Detect Inorganic Phosphate E->F G Determine Basal, Stimulated, and Inhibited Activity F->G H Characterize Compound as Substrate or Inhibitor G->H

Caption: Experimental workflow for the P-glycoprotein ATPase activity assay.

References

Technical Notes & Optimization

Troubleshooting

Overcoming solubility issues of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility challenges associated with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone....
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Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility challenges associated with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Troubleshooting Guide

Issue: Compound Precipitation in Aqueous Solutions

Question: My 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is precipitating out of my aqueous buffer. How can I prevent this?

Answer: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone has low aqueous solubility due to its hydrophobic structure. Precipitation is a common issue. Here are several strategies to address this:

  • Co-solvent System: The use of co-solvents is a highly effective technique to increase the solubility of nonpolar drugs.[1] For many flavonoids, a combination of Dimethyl Sulfoxide (DMSO), Polyethylene Glycol (PEG), and a surfactant like Tween-80 can create a stable aqueous formulation.

  • pH Adjustment: The solubility of flavonoids can be influenced by pH. While this specific flavone does not have readily ionizable protons for significant pH-dependent solubility changes, slight adjustments to the buffer pH can sometimes improve stability.

  • Use of Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming inclusion complexes with enhanced aqueous solubility.[2] β-cyclodextrins and their derivatives are commonly used for this purpose.

Issue: Low Compound Concentration in Cell-Based Assays

Question: I am unable to achieve the desired concentration of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in my cell culture medium without causing precipitation or cytotoxicity. What should I do?

Answer: Achieving a high concentration of a poorly soluble compound in cell culture media is a frequent challenge. Consider the following approaches:

  • Stock Solution in Organic Solvent: Prepare a high-concentration stock solution in an organic solvent like DMSO. Subsequently, dilute the stock solution into the cell culture medium to the final desired concentration. It is crucial to ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

  • Formulation with Solubilizing Agents: As mentioned previously, co-solvents and cyclodextrins can be used to prepare a more concentrated and stable stock solution that is more readily miscible with the aqueous cell culture medium.

  • Nanosuspensions: This technology involves reducing the particle size of the drug to the nanometer range, which can significantly increase the dissolution rate and saturation solubility.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A1: Based on data for structurally similar flavonoids, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is expected to be soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Methanol. For aqueous applications, co-solvent systems are recommended.

Q2: Is there any quantitative solubility data available for this compound?

A2: While specific quantitative solubility data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in a wide range of solvents is limited in publicly available literature, data for analogous compounds can provide a useful reference. The presence of multiple methoxy groups is known to enhance solubility.

Q3: How can I improve the bioavailability of this compound for in vivo studies?

A3: Enhancing the oral bioavailability of poorly soluble flavonoids is a key challenge.[3] Strategies to consider include:

  • Formulation as a solid dispersion: Dispersing the compound in a polymer matrix can improve its dissolution rate.

  • Liposomal formulations: Encapsulating the compound within lipid bilayers can enhance stability and absorption.

  • Self-emulsifying drug delivery systems (SEDDS): These systems form microemulsions in the gastrointestinal tract, improving solubilization.

Q4: What are the known biological targets of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A4: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone has been identified as an inhibitor of the Breast Cancer Resistance Protein (BCRP/ABCG2), a transporter involved in multidrug resistance in cancer. Related tetramethoxyflavones have also been shown to modulate the Wnt/β-catenin signaling pathway and inhibit Cytochrome P450 enzymes.

Data Presentation

Table 1: Solubility of Structurally Similar Flavonoids

CompoundSolventSolubilityReference
5,7,3',4'-TetramethoxyflavoneDMSO8.33 mg/mL (24.33 mM)N/A
3-Hydroxy-5,7,4′-trimethoxyflavoneDMSO100 mg/mLN/A
7-HydroxyflavoneDMSO~10 mg/mLN/A
7-HydroxyflavoneDimethylformamide~10 mg/mLN/A

Note: This data is for structurally similar compounds and should be used as a guideline. Experimental determination of solubility for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is recommended.

Experimental Protocols

Protocol 1: Preparation of an Aqueous Formulation using a Co-solvent System

This protocol is adapted from a method for a structurally similar flavonoid and is intended to achieve a concentration of approximately 2.5 mg/mL.

Materials:

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Dimethyl Sulfoxide (DMSO)

  • PEG300

  • Tween-80

  • Saline (0.9% NaCl)

Procedure:

  • Prepare a stock solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in DMSO at a concentration of 25 mg/mL.

  • To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of PEG300.

  • Mix the solution thoroughly until it is clear.

  • Add 50 µL of Tween-80 to the mixture and mix again until clear.

  • Add 450 µL of saline to the mixture and vortex to ensure a homogenous suspension.

  • If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.

Protocol 2: Preparation of a Formulation in Corn Oil

This protocol is also adapted for a similar flavonoid to achieve a concentration of approximately 2.5 mg/mL for in vivo studies.

Materials:

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Dimethyl Sulfoxide (DMSO)

  • Corn Oil

Procedure:

  • Prepare a stock solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in DMSO at a concentration of 25 mg/mL.

  • To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of corn oil.

  • Mix thoroughly by vortexing until a clear solution is obtained. Ultrasonic treatment may be necessary.

Visualizations

experimental_workflow Experimental Workflow for Solubilization start Start with solid 3,7,2',4'-Tetramethoxy-5-hydroxyflavone stock Prepare high concentration stock in DMSO start->stock aqueous_prep Aqueous Formulation (Protocol 1) stock->aqueous_prep oil_prep Oil Formulation (Protocol 2) stock->oil_prep mix_peg Add DMSO stock to PEG300 aqueous_prep->mix_peg mix_oil Add DMSO stock to Corn Oil oil_prep->mix_oil add_tween Add Tween-80 mix_peg->add_tween add_saline Add Saline add_tween->add_saline end_aqueous Final Aqueous Formulation (~2.5 mg/mL) add_saline->end_aqueous end_oil Final Oil Formulation (~2.5 mg/mL) mix_oil->end_oil signaling_pathway Potential Signaling Pathways Modulated by 3,7,2',4'-Tetramethoxy-5-hydroxyflavone cluster_bcrp BCRP/ABCG2 Inhibition cluster_cyp Cytochrome P450 Inhibition flavone 3,7,2',4'-Tetramethoxy-5-hydroxyflavone bcrp BCRP/ABCG2 Transporter flavone->bcrp inhibits cyp CYP Enzymes flavone->cyp inhibits drug_efflux Drug Efflux bcrp->drug_efflux mediates mdr Multidrug Resistance drug_efflux->mdr leads to metabolism Drug Metabolism cyp->metabolism catalyzes drug_interaction Drug-Drug Interactions metabolism->drug_interaction affects wnt_pathway General Flavonoid Modulation of Wnt/β-catenin Pathway flavonoids Flavonoids (e.g., Tetramethoxyflavones) destruction_complex Destruction Complex (APC, Axin, GSK-3β) flavonoids->destruction_complex may modulate beta_catenin β-catenin flavonoids->beta_catenin may affect stability/ translocation wnt Wnt Ligand fzd Frizzled Receptor wnt->fzd binds dsh Dishevelled (Dsh) fzd->dsh activates dsh->destruction_complex inhibits destruction_complex->beta_catenin promotes degradation nucleus Nucleus beta_catenin->nucleus translocates to tcf_lef TCF/LEF beta_catenin->tcf_lef binds to nucleus->tcf_lef gene_transcription Target Gene Transcription (e.g., c-Myc, Cyclin D1) tcf_lef->gene_transcription activates

References

Optimization

Technical Support Center: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in solution. Find answers to frequently asked q...
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Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in solution. Find answers to frequently asked questions and troubleshooting tips for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing a stock solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

For long-term stability, it is recommended to store stock solutions of similar flavonoids at low temperatures. Prepare the stock solution in an appropriate solvent such as DMSO or methanol, aliquot it into smaller volumes to avoid repeated freeze-thaw cycles, and store at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1][2]

Q2: What factors can influence the stability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in my experimental solutions?

Several factors can affect the stability of flavonoids in solution, including:

  • pH: Flavonoids can be unstable in alkaline conditions.[3]

  • Temperature: Higher temperatures can accelerate degradation.

  • Light: Exposure to light, particularly UV light, can cause photodegradation.[4]

  • Oxygen: The presence of oxygen can lead to oxidative degradation.[3][4]

  • Solvent: The choice of solvent can impact solubility and stability.

Q3: How does the methoxylation pattern of this flavonoid affect its stability?

Generally, methoxylation tends to increase the stability of flavonoids.[5][6] The methoxy groups can protect the flavonoid core from enzymatic and chemical degradation, leading to a longer half-life in various conditions compared to their hydroxylated counterparts.[5][7]

Q4: What analytical methods are suitable for quantifying the concentration and assessing the purity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common and reliable methods for the quantification and purity assessment of flavonoids.[5][8][9][10] These techniques allow for the separation of the parent compound from potential degradants.

Troubleshooting Guide

Issue Possible Cause Troubleshooting Steps
Loss of compound activity or inconsistent results over time. Degradation of the flavonoid in the stock or working solution.1. Prepare fresh stock solutions and aliquot for single use. 2. Store stock solutions at -80°C.[1] 3. Protect solutions from light by using amber vials or covering with aluminum foil. 4. Prepare working solutions fresh before each experiment. 5. Perform a stability check of your compound under your specific experimental conditions using HPLC or LC-MS.
Precipitation of the compound in aqueous buffers. Low aqueous solubility of the flavonoid.1. Ensure the final concentration of the organic solvent (e.g., DMSO) is compatible with your experimental system and sufficient to maintain solubility. 2. Consider using a co-solvent system if permissible for your experiment. 3. Gently warm the solution to aid dissolution, but be mindful of potential heat-related degradation.
Appearance of unexpected peaks in HPLC/LC-MS chromatograms. Compound degradation or presence of impurities.1. Analyze a freshly prepared solution as a reference. 2. Conduct a forced degradation study (see Experimental Protocols) to identify potential degradation products.[11][12] 3. Ensure the purity of the initial compound.

Experimental Protocols

Protocol 1: Forced Degradation Study

Forced degradation studies are essential to understand the intrinsic stability of a compound and to develop stability-indicating analytical methods.[11][12][13]

Objective: To evaluate the stability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone under various stress conditions.

Materials:

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Methanol or DMSO (HPLC grade)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • HPLC or LC-MS system

Methodology:

  • Preparation of Stock Solution: Prepare a stock solution of the flavonoid in methanol or DMSO at a known concentration (e.g., 1 mg/mL).

  • Stress Conditions:

    • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at a specific temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

    • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at room temperature for a defined period.

    • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep at room temperature, protected from light, for a defined period.

    • Thermal Degradation: Incubate the stock solution at an elevated temperature (e.g., 60°C or 80°C).

    • Photodegradation: Expose the stock solution to a light source (e.g., UV lamp at 254 nm or a photostability chamber).

  • Sample Analysis: At each time point, withdraw an aliquot of the stressed sample, neutralize if necessary, and dilute to an appropriate concentration. Analyze by a validated HPLC or LC-MS method to determine the remaining concentration of the parent compound and detect the formation of any degradation products.

Protocol 2: HPLC Method for Quantification

Objective: To quantify the concentration of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Instrumentation:

  • HPLC system with a UV detector

  • C18 analytical column (e.g., 250 x 4.6 mm, 5 µm)

Mobile Phase:

  • A: 0.2% Acetic acid in water

  • B: Acetonitrile

Gradient Elution: A typical gradient might be:

Time (min) %A %B
0 80 20
25 35 65
30 35 65
35 80 20

| 40 | 80 | 20 |

Flow Rate: 1.0 mL/min Injection Volume: 10 µL Detection Wavelength: Scan for the λmax of the compound, typically around 254 nm and 289 nm for similar flavonoids.[10] Column Temperature: 25°C

Quantification: Create a standard curve with known concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone to quantify the amount in your samples.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_stress Forced Degradation Conditions cluster_analysis Analysis stock Prepare Stock Solution acid Acid Hydrolysis stock->acid Expose to Stress base Base Hydrolysis stock->base Expose to Stress oxidation Oxidation stock->oxidation Expose to Stress thermal Thermal Stress stock->thermal Expose to Stress photo Photostability stock->photo Expose to Stress hplc HPLC / LC-MS Analysis acid->hplc Analyze Samples base->hplc Analyze Samples oxidation->hplc Analyze Samples thermal->hplc Analyze Samples photo->hplc Analyze Samples data Data Interpretation hplc->data Quantify Degradation

Caption: Workflow for a forced degradation study.

signaling_pathway cluster_flavonoid Flavonoid Action cluster_pathway Potential Signaling Pathways cluster_response Cellular Response flavonoid 3,7,2',4'-Tetramethoxy-5-hydroxyflavone pi3k PI3K/Akt Pathway flavonoid->pi3k Modulates mapk MAPK Pathway flavonoid->mapk Modulates nfkb NF-κB Pathway flavonoid->nfkb Modulates apoptosis Apoptosis pi3k->apoptosis survival Cell Survival pi3k->survival mapk->apoptosis mapk->survival inflammation Anti-inflammatory Effects nfkb->inflammation

Caption: Potential signaling pathways modulated by flavonoids.

References

Troubleshooting

Technical Support Center: Quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate quantification of 3,7,2',4'-Tetram...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for quantifying 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A1: The most common analytical techniques for the quantification of polymethoxyflavones (PMFs) like 3,7,2',4'-Tetramethoxy-5-hydroxyflavone are High-Performance Liquid Chromatography (HPLC) coupled with an Ultraviolet-Visible (UV-Vis) or Diode Array Detector (DAD), and Liquid Chromatography-Mass Spectrometry (LC-MS or LC-MS/MS).[1] HPLC-UV/DAD is a robust and widely available technique, while LC-MS/MS offers higher sensitivity and selectivity, which is particularly useful for complex matrices.[2][3][4]

Q2: What are the expected UV absorption maxima (λmax) for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A2: Flavones typically exhibit two major absorption bands in their UV-Vis spectrum. Band I, corresponding to the B-ring cinnamoyl system, usually appears between 300-380 nm.[5][6] Band II, from the A-ring benzoyl system, is typically observed between 240-285 nm.[5] For 5-hydroxyflavones, these bands are common. For instance, a structurally similar compound, 5-hydroxy-3',4',7-trimethoxyflavone, has absorption maxima at 260 nm and 350 nm.[5] Therefore, similar absorption maxima can be expected for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Q3: How can I obtain a reference standard for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A3: A reference standard for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone may be commercially available from chemical suppliers specializing in phytochemicals and analytical standards. If a commercial standard is not available, it may need to be synthesized or isolated from a natural source known to contain the compound, followed by purification and characterization to confirm its identity and purity.

Q4: What are the key considerations for sample preparation when analyzing this compound in biological matrices?

A4: Sample preparation is critical for accurate quantification and aims to remove interfering matrix components.[7] Common techniques for biological matrices include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).[7][8] The choice of method depends on the matrix (e.g., plasma, urine, tissue) and the analyte's physicochemical properties. For polymethoxyflavones, which are relatively non-polar, reversed-phase SPE or LLE with a non-polar solvent can be effective. It is also crucial to minimize the degradation of the analyte during sample processing.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Issue 1: Poor Peak Shape or Resolution in HPLC

Possible Causes & Solutions:

  • Inappropriate Mobile Phase: The pH and organic solvent composition of the mobile phase are critical. For polymethoxyflavones, a reversed-phase C18 column with a gradient elution of acetonitrile or methanol and water (often with a small amount of acid like formic or acetic acid to improve peak shape) is typically used.[2]

  • Column Overload: Injecting too high a concentration of the analyte can lead to peak fronting or tailing. Dilute the sample or reduce the injection volume.

  • Contaminated Guard Column or Column: If the peak shape deteriorates over time, the guard column or the analytical column may be contaminated. Replace the guard column or wash the analytical column according to the manufacturer's instructions.

  • Secondary Interactions: The hydroxyl group at the 5-position can interact with residual silanols on the silica-based column, leading to peak tailing. Using a base-deactivated column or adding a competitive base to the mobile phase can mitigate this.

Issue 2: Low or No Signal in LC-MS

Possible Causes & Solutions:

  • Ion Suppression or Enhancement (Matrix Effect): Co-eluting matrix components can suppress or enhance the ionization of the target analyte in the mass spectrometer source.[2][9] To diagnose this, perform a post-column infusion experiment. To mitigate matrix effects, improve sample cleanup (e.g., using a more selective SPE protocol), optimize chromatography to separate the analyte from interfering compounds, or use a stable isotope-labeled internal standard.[2]

  • Incorrect MS Parameters: Optimize the MS parameters, including the ionization mode (ESI positive or negative), spray voltage, capillary temperature, and fragmentation parameters (for MS/MS).[3][10] For flavones, ESI in positive mode often yields a strong protonated molecule [M+H]+.

  • Analyte Instability: Polymethoxyflavones can be susceptible to degradation under certain conditions, such as high temperatures or extreme pH.[11] Ensure that sample processing and storage conditions are appropriate. It has been reported that high-temperature drying can induce demethylation of polymethoxyflavones.

Issue 3: Inconsistent or Non-Reproducible Quantitative Results

Possible Causes & Solutions:

  • Incomplete Sample Extraction: The extraction efficiency from the sample matrix may be low or variable. Validate the extraction method by assessing the recovery. Trying different extraction solvents or techniques (e.g., sonication, vortexing time) may improve consistency.

  • Standard and Sample Stability: The stability of the analyte in the standard solutions and prepared samples can affect reproducibility. It is advisable to prepare fresh standards regularly and to analyze samples as soon as possible after preparation. Store stock solutions and samples at low temperatures (e.g., -20°C or -80°C) and protect them from light.

  • Improper Calibration: Ensure the calibration curve is linear over the concentration range of the samples and includes a sufficient number of calibration points. The use of an appropriate internal standard is highly recommended to correct for variations in injection volume and instrument response.

Experimental Protocols

Note: The following protocols are adapted from methods used for similar polymethoxyflavones and should be validated for the specific analysis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Adapted HPLC-UV Method

This method is based on the quantitative analysis of hydroxylated polymethoxyflavones in citrus peel extracts.

  • Chromatographic System:

    • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

    • Gradient Program: Start with 30% B, increase to 70% B over 20 minutes, then to 95% B over 5 minutes, hold for 5 minutes, and return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV detector set at an estimated λmax (e.g., 260 nm and 350 nm).

  • Standard Preparation:

    • Prepare a stock solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (e.g., 1 mg/mL) in methanol.

    • Prepare a series of working standards by diluting the stock solution with the mobile phase to create a calibration curve (e.g., 0.1 to 50 µg/mL).

  • Sample Preparation (from a plant extract):

    • Extract the plant material with a suitable solvent (e.g., methanol or ethanol) using sonication or maceration.

    • Filter the extract through a 0.45 µm filter.

    • If necessary, perform a solid-phase extraction (SPE) cleanup using a C18 cartridge to remove interfering compounds.

    • Evaporate the solvent and reconstitute the residue in the mobile phase.

Adapted LC-MS/MS Method

This method is based on the quantification of tetramethoxyflavones and their metabolites.

  • LC System:

    • Column: UPLC C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

    • Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

    • Gradient Program: A suitable gradient to ensure separation from matrix components.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

  • MS/MS System:

    • Ionization: Electrospray ionization (ESI) in positive mode.

    • Scan Mode: Multiple Reaction Monitoring (MRM).

    • Precursor Ion: The protonated molecule [M+H]+ of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

    • Product Ions: At least two characteristic product ions should be monitored for quantification and confirmation.

    • Optimization: Optimize MS parameters such as spray voltage, capillary temperature, and collision energy for the specific analyte.

Quantitative Data Summary

The following tables provide examples of quantitative data that should be generated during method validation for the quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. The values presented are hypothetical and should be replaced with experimental data.

Table 1: HPLC-UV Method Validation Parameters (Hypothetical)

ParameterResult
Linearity (R²)> 0.999
Limit of Detection (LOD)0.05 µg/mL
Limit of Quantification (LOQ)0.15 µg/mL
Precision (RSD%)< 2%
Accuracy (Recovery %)98 - 102%

Table 2: LC-MS/MS Method Validation Parameters (Hypothetical)

ParameterResult
Linearity (R²)> 0.999
Limit of Detection (LOD)0.5 ng/mL
Limit of Quantification (LOQ)2.0 ng/mL
Precision (RSD%)< 5%
Accuracy (Recovery %)95 - 105%
Matrix Effect (%)< 15%

Visualizations

Experimental Workflow

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Quantification Sample Sample Extraction Extraction Sample->Extraction Solvent Filtration Filtration Extraction->Filtration Cleanup (SPE) Cleanup (SPE) Filtration->Cleanup (SPE) HPLC_LCMS HPLC or LC-MS/MS Cleanup (SPE)->HPLC_LCMS Injection Data_Acquisition Data Acquisition HPLC_LCMS->Data_Acquisition Data_Processing Data Processing Data_Acquisition->Data_Processing Quantification Quantification Data_Processing->Quantification

Caption: General experimental workflow for the quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Signaling Pathway

The following diagram illustrates a potential signaling pathway involving a structurally similar compound, 5,7,3',4'-Tetramethoxyflavone (TMF), which has been shown to have chondroprotective effects by targeting the β-catenin signaling pathway.[7][12] This can serve as a hypothetical model for the biological activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

signaling_pathway TMF 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone EP_cAMP_PKA EP/cAMP/PKA Pathway TMF->EP_cAMP_PKA Inhibits beta_catenin β-catenin TMF->beta_catenin Inhibits Accumulation PGE2 Prostaglandin E2 (PGE2) PGE2->EP_cAMP_PKA Activates GSK3b GSK-3β EP_cAMP_PKA->GSK3b Inhibits EP_cAMP_PKA->beta_catenin Stabilizes & Accumulates GSK3b->beta_catenin Phosphorylates for Degradation Degradation Degradation beta_catenin->Degradation Nucleus Nucleus beta_catenin->Nucleus Translocates Gene_Transcription Target Gene Transcription (Apoptosis) Nucleus->Gene_Transcription Activates

Caption: Hypothetical signaling pathway for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone based on a related compound.

References

Optimization

Technical Support Center: Optimizing HPLC for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the separation and analysis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone using High-Performance Liquid Chrom...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the separation and analysis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A1: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a flavonoid compound, a class of natural products widely found in the plant kingdom.[1] Its structure includes four methoxy groups and one hydroxyl group, which influences its polarity and, consequently, its chromatographic behavior.[1] Flavonoids are of significant interest for their diverse biological activities, including antioxidant and anti-inflammatory properties.[1][2]

Q2: Which HPLC mode is best suited for separating this compound?

A2: Reversed-phase HPLC (RP-HPLC) is the predominant and most efficient method for separating flavonoids and other phenolic compounds.[3][4] A C18 (octadecyl-silica) column is the most common stationary phase used for this purpose.[4][5] This is because the relatively nonpolar stationary phase allows for effective separation of moderately polar compounds like methoxylated flavones based on their hydrophobicity.

Q3: What are the typical mobile phases used for flavonoid separation?

A3: The most common mobile phases for RP-HPLC separation of flavonoids are mixtures of water (often acidified) and an organic solvent like acetonitrile or methanol.[6] Acidification, typically with 0.1% formic acid or acetic acid, helps to suppress the ionization of phenolic hydroxyl groups, leading to sharper peaks and better reproducibility.[7] Acetonitrile is often preferred due to its lower viscosity, which results in lower backpressure.[4]

Q4: Is a gradient or isocratic elution recommended?

A4: For complex samples or when analyzing compounds with a range of polarities, a gradient elution is generally recommended.[7] A gradient, where the proportion of the organic solvent is increased over time, allows for the elution of both more polar and less polar compounds within a reasonable timeframe while maintaining good resolution.[8] For routine analysis of a purified compound, an optimized isocratic method (constant mobile phase composition) can be simpler and faster.

Q5: What wavelength should be used for UV detection of this flavone?

A5: Flavonoids typically have strong UV absorbance. For general flavonoid analysis, detection wavelengths are often set between 260 nm and 370 nm.[4][7] To determine the optimal wavelength for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, it is best to measure the UV spectrum of a pure standard and select the wavelength of maximum absorbance (λmax) for the highest sensitivity.

Recommended Experimental Protocol

This protocol provides a starting point for developing a robust HPLC method for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Optimization will likely be necessary based on your specific sample matrix and instrumentation.

Sample Preparation

  • Standard Solution: Accurately weigh and dissolve the 3,7,2',4'-Tetramethoxy-5-hydroxyflavone standard in HPLC-grade methanol or acetonitrile to create a stock solution (e.g., 1 mg/mL). Further dilute to a working concentration (e.g., 10-50 µg/mL).

  • Sample Extraction (from a matrix): If extracting from a plant or biological matrix, a common procedure involves ultrasonic extraction with methanol.[9] The extract should then be centrifuged and filtered through a 0.2 µm or 0.45 µm syringe filter to remove particulates before injection.[9]

HPLC Instrumentation and Conditions

A standard HPLC system with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector is suitable.[5][9]

ParameterRecommended ConditionRationale & Cited Practices
Column C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)The most widely used column type for flavonoid analysis, providing good separation based on hydrophobicity.[4][5]
Mobile Phase A Water with 0.1% Formic AcidAcidification suppresses silanol interactions and sharpens analyte peaks.[7]
Mobile Phase B AcetonitrileA common organic modifier with good elution strength and low viscosity for flavonoid separation.[4][7]
Gradient Program 0-5 min: 20% B, 5-25 min: 20-50% B, 25-30 min: 50-80% B, 30-35 min: 80% B (hold), 35-40 min: 80-20% B (return to initial), 40-45 min: 20% B (equilibration)A starting gradient to elute compounds of varying polarities. This should be optimized to improve resolution and reduce run time.[7]
Flow Rate 0.8 - 1.0 mL/minA typical flow rate for a 4.6 mm ID column. Adjust as needed to optimize pressure and resolution.
Column Temperature 30 - 35 °CMaintaining a constant, slightly elevated temperature improves peak shape and reproducibility.[4][10]
Injection Volume 5 - 20 µLShould be optimized based on sample concentration and column capacity.
Detection Wavelength Diode Array Detector (DAD) scan (e.g., 210-400 nm) or a fixed wavelength (e.g., 278 nm or 350 nm)DAD allows for the identification of the optimal absorbance wavelength. Flavonoids generally show good response at these wavelengths.[9]

Experimental Workflow

G cluster_prep Preparation cluster_hplc HPLC Analysis cluster_data Data Handling SamplePrep Sample Preparation (Extraction/Dissolution) Filtration Filtration (0.2 µm Syringe Filter) SamplePrep->Filtration Injection Sample Injection Filtration->Injection Inject into HPLC StandardPrep Standard Preparation StandardPrep->Injection SystemSetup System Setup (Column, Mobile Phase) Equilibration Column Equilibration SystemSetup->Equilibration Equilibration->Injection Gradient Gradient Elution Injection->Gradient Detection UV/DAD Detection Gradient->Detection DataAcq Data Acquisition Detection->DataAcq Integration Peak Integration DataAcq->Integration Quantification Quantification Integration->Quantification

Figure 1. General experimental workflow for HPLC analysis.

Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of flavonoids.

HPLC Troubleshooting Workflow

G Problem Problem Observed in Chromatogram PeakTailing Peak Tailing/ Fronting Problem->PeakTailing PoorRes Poor Resolution Problem->PoorRes SplitPeaks Split Peaks Problem->SplitPeaks BaselineDrift Baseline Drift/ Noise Problem->BaselineDrift Sol_pH Adjust Mobile Phase pH PeakTailing->Sol_pH Sol_Column Replace/Flush Column PeakTailing->Sol_Column Sol_Guard Use/Replace Guard Column PeakTailing->Sol_Guard PoorRes->Sol_pH Sol_Gradient Optimize Gradient Slope PoorRes->Sol_Gradient Sol_Flowrate Adjust Flow Rate PoorRes->Sol_Flowrate Sol_Temp Adjust Column Temperature PoorRes->Sol_Temp SplitPeaks->Sol_Column SplitPeaks->Sol_Guard Sol_Contamination Check for System Contamination SplitPeaks->Sol_Contamination BaselineDrift->Sol_Column Sol_Degas Degas Mobile Phase BaselineDrift->Sol_Degas BaselineDrift->Sol_Contamination

Figure 2. A logical workflow for troubleshooting common HPLC issues.
Common Problems and Solutions

Problem: Poor Peak Resolution or Overlapping Peaks

  • Possible Cause: The mobile phase composition is not optimal for separating compounds with similar polarities.[5]

  • Solution:

    • Optimize the Gradient: Modify the gradient slope. A shallower gradient (slower increase in organic solvent) can significantly improve the resolution of closely eluting peaks.[8]

    • Change Organic Solvent: If using methanol, try switching to acetonitrile, or vice-versa. These solvents have different selectivities and may resolve co-eluting peaks.

    • Adjust Temperature: Increasing the column temperature can sometimes improve resolution, although it will also decrease retention times.[4]

    • Lower the Flow Rate: Reducing the flow rate can increase column efficiency and improve resolution, at the cost of a longer run time.

Problem: Peak Tailing

  • Possible Cause 1: Secondary interactions between the analyte and the column's stationary phase, often due to active silanol groups.

  • Solution 1: Ensure the mobile phase is sufficiently acidic (e.g., 0.1% formic or acetic acid). The acid protonates free silanol groups, minimizing these unwanted interactions.

  • Possible Cause 2: Column contamination or degradation.

  • Solution 2: Use a guard column to protect the analytical column from strongly retained impurities.[10] If the column is old or has been exposed to harsh conditions, it may need to be flushed with a strong solvent or replaced.[10][11]

  • Possible Cause 3: Column overloading.

  • Solution 3: Decrease the amount of sample injected onto the column.[10]

Problem: Baseline Drift or Noise

  • Possible Cause 1: Air bubbles in the pump or detector.

  • Solution 1: Properly degas the mobile phase using sonication, vacuum filtration, or an inline degasser. Purge the pump to remove any trapped bubbles.[8][10]

  • Possible Cause 2: Contamination in the mobile phase or HPLC system.

  • Solution 2: Prepare fresh mobile phase with high-purity (HPLC-grade) solvents. Flush the entire system, including the column, with a strong solvent like isopropanol to remove contaminants.[10]

  • Possible Cause 3: The column is not fully equilibrated with the starting mobile phase conditions.

  • Solution 3: Increase the column equilibration time at the end of each gradient run to ensure the column chemistry is stable before the next injection.[10]

Problem: Split Peaks

  • Possible Cause 1: The sample solvent is too strong compared to the initial mobile phase, causing the sample to spread on the column head.

  • Solution 1: Dissolve the sample in a solvent that is weaker than or the same as the initial mobile phase composition.

  • Possible Cause 2: Contamination or a void at the head of the column.

  • Solution 2: Flush the column by reversing the flow direction (disconnect from the detector first). If this doesn't resolve the issue, the column may need to be replaced.[11] Using a guard column can help prevent this.[10]

References

Troubleshooting

Technical Support Center: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

Welcome to the technical support center for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and pote...
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Author: BenchChem Technical Support Team. Date: November 2025

Welcome to the technical support center for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and potential degradation of this compound. The information provided is based on established knowledge of flavonoid chemistry and forced degradation studies.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation products of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone under experimental conditions?

A1: While specific degradation studies on 3,7,2',4'-tetramethoxy-5-hydroxyflavone are not extensively documented, based on the chemistry of related flavonoids, the primary degradation pathways are expected to be oxidation and photodegradation. Hydrolysis under strongly acidic or basic conditions could also lead to degradation.

Q2: How stable is 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in solution?

A2: The stability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in solution depends on the solvent, pH, temperature, and exposure to light. Flavonoids, in general, are susceptible to degradation in alkaline conditions. For optimal stability, it is recommended to store solutions in neutral or slightly acidic buffers, protected from light, and at low temperatures.

Q3: What analytical methods are suitable for monitoring the degradation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS) is the recommended method for monitoring the degradation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. A stability-indicating method should be developed and validated to separate the parent compound from its potential degradation products.

Q4: Are there any known signaling pathways affected by the degradation products?

A4: There is currently no specific information on the biological activities or signaling pathways affected by the degradation products of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. However, since degradation can lead to the formation of different hydroxylated or demethylated flavonoids, it is possible that these products could have altered biological activities, such as interacting with cytochrome P450 enzymes.

Troubleshooting Guides

Issue 1: I am observing a decrease in the concentration of my 3,7,2',4'-Tetramethoxy-5-hydroxyflavone stock solution over time.

  • Possible Cause: Degradation of the compound.

  • Troubleshooting Steps:

    • Check Storage Conditions: Ensure the stock solution is stored at or below -20°C and protected from light.

    • Solvent Consideration: If using a protic solvent, consider preparing fresh solutions more frequently. For long-term storage, aprotic solvents like DMSO are generally preferred.

    • pH of the Medium: If the solution is buffered, ensure the pH is neutral or slightly acidic. Avoid alkaline conditions.

    • Perform a Quick Stability Check: Analyze a freshly prepared solution and your stored stock solution by HPLC to compare the peak area of the parent compound and look for the appearance of new peaks that could be degradation products.

Issue 2: My experimental results are inconsistent when using 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

  • Possible Cause: On-bench degradation of the compound during the experiment.

  • Troubleshooting Steps:

    • Minimize Light Exposure: Protect your experimental setup from direct light, especially if the experiment is lengthy. Use amber-colored vials or cover your containers with aluminum foil.

    • Control Temperature: If the experiment is performed at elevated temperatures, consider the thermal stability of the compound. Run a control sample of the compound under the same conditions without the biological system to assess for thermal degradation.

    • pH of Experimental Buffer: Verify the pH of your experimental buffer. As mentioned, alkaline pH can promote flavonoid degradation.

    • Prepare Fresh Working Solutions: Prepare working solutions of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone immediately before each experiment from a frozen stock.

Data Presentation

Table 1: Summary of Potential Degradation Pathways and Products of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

Degradation PathwayStress ConditionPotential ReactionPotential Degradation Products
Oxidation Oxidizing agents (e.g., H₂O₂), enzymatic (e.g., Cytochrome P450)O-demethylationHydroxylated and di-hydroxylated flavones
Ring hydroxylationAdditional hydroxyl groups on the aromatic rings
Photodegradation Exposure to UV or visible lightPhotooxygenationO-aroyl salicylic acid derivatives
Photorearrangement3-hydroxy-3-aryl-indan-1,2-diones
Hydrolysis Acidic or basic conditionsCleavage of ether linkagesPhenolic acids and other fragments

Experimental Protocols

Protocol 1: Forced Degradation Study of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products.

1. Materials:

  • 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Hydrochloric acid (HCl), 1N

  • Sodium hydroxide (NaOH), 1N

  • Hydrogen peroxide (H₂O₂), 3%

  • HPLC system with UV or MS detector

  • pH meter

  • Photostability chamber

  • Oven

2. Procedure:

  • Preparation of Stock Solution: Prepare a stock solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in methanol at a concentration of 1 mg/mL.

  • Acid Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 1N HCl.

    • Incubate at 60°C for 24 hours.

    • Neutralize the solution with 1N NaOH.

    • Dilute with methanol to an appropriate concentration for HPLC analysis.

  • Base Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 1N NaOH.

    • Incubate at room temperature for 24 hours.

    • Neutralize the solution with 1N HCl.

    • Dilute with methanol for HPLC analysis.

  • Oxidative Degradation:

    • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

    • Keep at room temperature, protected from light, for 24 hours.

    • Dilute with methanol for HPLC analysis.

  • Thermal Degradation:

    • Transfer 1 mL of the stock solution to a vial and evaporate the solvent under a stream of nitrogen.

    • Place the vial with the solid compound in an oven at 105°C for 24 hours.

    • Dissolve the residue in methanol for HPLC analysis.

  • Photolytic Degradation:

    • Expose the stock solution (in a quartz cuvette or a photostability chamber) to a light source with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

    • Analyze the sample by HPLC.

  • Analysis: Analyze all samples by a validated stability-indicating HPLC method. Compare the chromatograms of the stressed samples with that of an unstressed control solution to identify degradation peaks.

Mandatory Visualization

Potential Degradation Pathways of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone cluster_main 3,7,2',4'-Tetramethoxy-5-hydroxyflavone cluster_oxidation Oxidation cluster_photodegradation Photodegradation cluster_hydrolysis Hydrolysis Parent_Compound 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Oxidation_Products O-Demethylated Products (e.g., Dihydroxy-trimethoxyflavones) Ring-Hydroxylated Products Parent_Compound->Oxidation_Products Oxidizing agents, Enzymes (CYP450) Photo_Products Photooxygenation Products (O-aroyl salicylic acid derivatives) Photorearrangement Products (3-hydroxy-3-aryl-indan-1,2-diones) Parent_Compound->Photo_Products Light (UV/Vis) Hydrolysis_Products Phenolic Acids and Other Fragments Parent_Compound->Hydrolysis_Products Acid/Base

Caption: Potential degradation pathways of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Experimental_Workflow_Forced_Degradation Start Start: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone Stock Solution Stress_Conditions Apply Stress Conditions Start->Stress_Conditions Acid Acid Hydrolysis (1N HCl, 60°C) Stress_Conditions->Acid Base Base Hydrolysis (1N NaOH, RT) Stress_Conditions->Base Oxidation Oxidation (3% H₂O₂, RT) Stress_Conditions->Oxidation Thermal Thermal (105°C, solid) Stress_Conditions->Thermal Photo Photolytic (Light Exposure) Stress_Conditions->Photo Analysis HPLC-UV/MS Analysis Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis Data Identify and Quantify Degradation Products Analysis->Data

Caption: Workflow for a forced degradation study.

Optimization

Preventing oxidation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone during extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone during extraction. Fre...
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Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone during extraction.

Frequently Asked Questions (FAQs)

Q1: What is 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and why is its oxidation a concern?

A1: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a methoxylated flavonoid, a class of natural compounds known for their potential therapeutic properties. The presence of a hydroxyl group at the C5 position makes the molecule susceptible to oxidation, which can lead to its degradation and loss of biological activity. Preventing oxidation is crucial to ensure the integrity and efficacy of the extracted compound for research and drug development purposes.

Q2: What are the primary factors that contribute to the oxidation of this flavonoid during extraction?

A2: The primary factors that can induce oxidation are:

  • Presence of Oxygen: Molecular oxygen is a key driver of oxidative degradation.

  • Elevated Temperatures: Higher temperatures can accelerate the rate of oxidation.

  • Light Exposure: UV and visible light can provide the energy to initiate oxidative reactions.

  • Sub-optimal pH: Both highly acidic and alkaline conditions can promote the degradation of flavonoids, although a slightly acidic environment is often preferred for extraction.

  • Presence of Metal Ions: Metal ions, such as iron and copper, can catalyze oxidative reactions.

  • Enzymatic Activity: Enzymes like polyphenol oxidases and peroxidases present in the plant material can cause degradation if not properly inactivated.

Q3: What are the general strategies to minimize oxidation during extraction?

A3: Key strategies include:

  • Using high-quality, fresh or properly dried plant material.

  • Employing modern extraction techniques like ultrasonic-assisted extraction (UAE) to reduce extraction time and temperature.

  • Adding antioxidants to the extraction solvent.

  • Working under an inert atmosphere (e.g., nitrogen or argon).

  • Protecting the extraction mixture from light.

  • Controlling the temperature and pH of the extraction process.

  • Using chelating agents to sequester metal ions.

Troubleshooting Guide: Common Issues and Solutions

Issue Potential Cause(s) Recommended Solution(s)
Low yield of the target flavonoid 1. Incomplete extraction. 2. Degradation of the flavonoid due to oxidation. 3. Use of an inappropriate solvent.1. Optimize extraction parameters (time, temperature, solvent-to-solid ratio). Consider a more efficient method like UAE. 2. Implement strategies to prevent oxidation (see FAQs). Analyze a small aliquot of the crude extract immediately after extraction to assess initial concentration. 3. For methoxylated flavonoids, less polar solvents or hydroalcoholic mixtures are often effective. Experiment with different solvent systems (e.g., ethanol:water, methanol:water, acetone).
Discoloration of the extract (e.g., browning) 1. Oxidation of phenolic compounds. 2. Enzymatic browning.1. Purge the extraction vessel and solvent with an inert gas (nitrogen or argon). Add an antioxidant like ascorbic acid to the solvent. 2. If using fresh plant material, consider a blanching step prior to extraction to denature enzymes. Alternatively, use dried plant material.
Presence of unexpected peaks in analytical chromatograms (e.g., HPLC) 1. Formation of degradation products due to oxidation. 2. Extraction of impurities.1. Implement rigorous measures to prevent oxidation throughout the extraction and sample preparation process. 2. Optimize the selectivity of your extraction by adjusting solvent polarity. Consider a solid-phase extraction (SPE) clean-up step.
Inconsistent results between extraction batches 1. Variability in plant material. 2. Inconsistent extraction conditions. 3. Degradation during storage of extracts.1. Use plant material from the same source and harvest time. Ensure consistent drying and grinding procedures. 2. Strictly control all extraction parameters (temperature, time, solvent composition, etc.). 3. Store extracts under an inert atmosphere, protected from light, and at low temperatures (-20°C or below).

Experimental Protocols

Protocol 1: Ultrasonic-Assisted Extraction (UAE) with Oxidation Control

This protocol is designed to maximize the extraction efficiency of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone while minimizing oxidative degradation.

Materials:

  • Dried and powdered plant material

  • Extraction Solvent: 70% Ethanol (v/v) in deionized water

  • Ascorbic acid (antioxidant)

  • Nitrogen or Argon gas

  • Ultrasonic bath or probe sonicator

  • Centrifuge

  • Rotary evaporator

  • Amber glass vials for storage

Procedure:

  • Solvent Preparation: Prepare the 70% ethanol solvent. For every 100 mL of solvent, add 50 mg of ascorbic acid and dissolve completely. Degas the solvent by bubbling nitrogen or argon gas through it for 15-20 minutes.

  • Extraction Setup: Weigh 10 g of the dried, powdered plant material and place it in a 250 mL Erlenmeyer flask. Add 100 mL of the prepared extraction solvent (a 1:10 solid-to-liquid ratio).

  • Inert Atmosphere: Purge the headspace of the flask with nitrogen or argon gas for 1-2 minutes and then seal the flask.

  • Ultrasonication: Place the flask in an ultrasonic bath. Set the temperature to 40°C and the sonication time to 30 minutes.

  • Separation: After sonication, centrifuge the mixture at 4000 rpm for 15 minutes to separate the extract from the solid plant material.

  • Solvent Evaporation: Carefully decant the supernatant and concentrate it using a rotary evaporator at a temperature not exceeding 45°C.

  • Storage: Transfer the concentrated extract to an amber glass vial, purge the headspace with nitrogen or argon, and store at -20°C.

Quantitative Data Summary

The following table summarizes the expected relative stability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone under various extraction conditions, based on general knowledge of flavonoid chemistry. 100% represents optimal stability, with lower percentages indicating increased degradation.

Parameter Condition Expected Relative Stability (%) Notes
Temperature 25°C95-100Lower temperatures are generally better for stability.
40°C85-95A good compromise for extraction efficiency and stability.
60°C70-85Increased risk of thermal degradation.
80°C< 70Significant degradation is likely.
Atmosphere Inert (Nitrogen/Argon)95-100Highly recommended to prevent oxidation.
Air60-80Significant oxidation can be expected.
Light Dark/Amber Glass95-100Essential for preventing photodegradation.
Ambient Light70-90Some degradation is likely.
UV Light< 50Rapid degradation will occur.
pH 4-590-100Slightly acidic conditions are generally optimal for stability.
7 (Neutral)80-90Stability may be slightly reduced.
> 8 (Alkaline)< 70Increased susceptibility to degradation.
Additives Ascorbic Acid (0.05%)95-100Effective at scavenging oxygen and preventing oxidation.
No Additives60-80Higher risk of oxidation.

Visualizations

Experimental_Workflow A Plant Material Preparation (Drying and Grinding) D Extraction Setup (Solid + Solvent in Flask) A->D B Solvent Preparation (70% Ethanol + Ascorbic Acid) C Degassing Solvent (N2 or Ar Purge) B->C C->D E Inert Atmosphere Creation (Headspace Purge) D->E F Ultrasonic-Assisted Extraction (40°C, 30 min) E->F G Centrifugation (4000 rpm, 15 min) F->G H Supernatant Collection G->H I Solvent Evaporation (Rotary Evaporator, < 45°C) H->I J Storage (Amber Vial, -20°C, Inert Atmosphere) I->J

Caption: Workflow for the extraction of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone with oxidation control.

Troubleshooting_Oxidation Start Signs of Oxidation Observed? (e.g., low yield, discoloration) Check_Atmosphere Is an inert atmosphere being used? Start->Check_Atmosphere Yes End Re-evaluate Results Start->End No Implement_Inert Action: Purge solvent and headspace with N2 or Ar. Check_Atmosphere->Implement_Inert No Check_Antioxidant Is an antioxidant being used? Check_Atmosphere->Check_Antioxidant Yes Implement_Inert->Check_Antioxidant Add_Antioxidant Action: Add ascorbic acid (e.g., 0.05%) to the solvent. Check_Antioxidant->Add_Antioxidant No Check_Temp Is the extraction temperature > 45°C? Check_Antioxidant->Check_Temp Yes Add_Antioxidant->Check_Temp Lower_Temp Action: Reduce extraction temperature. Consider a more efficient low-temp method (UAE). Check_Temp->Lower_Temp Yes Check_Light Is the extraction protected from light? Check_Temp->Check_Light No Lower_Temp->Check_Light Protect_Light Action: Use amber glassware and cover the extraction vessel. Check_Light->Protect_Light No Check_Light->End Yes Protect_Light->End

Caption: Troubleshooting flowchart for addressing oxidation during flavonoid extraction.

Troubleshooting

Technical Support Center: Navigating Potential Interference of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in Biological Assays

For Researchers, Scientists, and Drug Development Professionals This technical support center provides guidance on potential interference issues when working with the flavonoid 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Fl...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on potential interference issues when working with the flavonoid 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Flavonoids, as a class of compounds, are known to be potential Pan-Assay Interference Compounds (PAINS), which can lead to false-positive or misleading results in a variety of biological assays.[1][2] This resource offers troubleshooting guides and frequently asked questions (FAQs) to help you identify and mitigate these potential artifacts in your experiments.

I. Compound Identification and Physicochemical Properties

Alternative Names: While 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is the specific chemical name, you may encounter isomers or closely related polymethoxyflavones (PMFs) in your research. It is crucial to confirm the precise identity and purity of your compound. Some related compounds include:

  • 3'-Hydroxy-5,6,7,4'-tetramethoxyflavone

  • 5-Hydroxy-3,6,7,4'-tetramethoxyflavone

  • 5,7,3',4'-Tetramethoxyflavone

Physicochemical Properties of a Closely Related Isomer (3-Hydroxy-5,6,7,4'-tetramethoxyflavone):

PropertyValueSource
Molecular Formula C19H18O7PubChem
Molecular Weight 358.3 g/mol PubChem
XLogP3-AA 2.9PubChem
Hydrogen Bond Donor Count 1PubChem
Hydrogen Bond Acceptor Count 7PubChem
Rotatable Bond Count 5PubChem

Note: These properties can influence solubility, aggregation potential, and non-specific binding. Polymethoxyflavones are generally more lipophilic than their hydroxylated counterparts, which can affect their behavior in aqueous assay buffers.

II. Frequently Asked Questions (FAQs)

Q1: What are Pan-Assay Interference Compounds (PAINS) and why are flavonoids often classified as such?

A1: PAINS are chemical compounds that tend to give false positive results in high-throughput screening (HTS) assays.[1][2] They often react non-specifically with numerous biological targets rather than a single desired one. Flavonoids, including 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, fall into this category due to several shared structural features and chemical properties that can lead to assay interference.

Q2: What are the common mechanisms of interference for flavonoids?

A2: Flavonoids can interfere with biological assays through several mechanisms:

  • Non-specific Protein Interaction: Flavonoids can bind non-specifically to various proteins, leading to inhibition or activation that is not target-specific.

  • Compound Aggregation: At higher concentrations, flavonoids can form aggregates that may sequester and inhibit enzymes or disrupt cell membranes.

  • Redox Activity: The phenolic hydroxyl groups on some flavonoids can undergo redox cycling, generating reactive oxygen species (ROS) like hydrogen peroxide. This can interfere with assays that are sensitive to redox conditions or directly damage proteins.

  • Metal Chelation: Flavonoids with catechol or other suitable functional groups can chelate metal ions that are essential for the activity of certain enzymes (e.g., metalloproteinases).

  • Fluorescence Interference: Many flavonoids are intrinsically fluorescent or can quench the fluorescence of assay reagents, leading to false signals in fluorescence-based assays.[3]

  • Assay Technology-Specific Interference: Some flavonoids can directly interfere with assay components, such as the beads in AlphaScreen assays or the enzymes in coupled-enzymatic assays.[4]

Q3: Which types of biological assays are particularly susceptible to interference by polymethoxyflavones?

A3: Based on the known interference mechanisms, the following assay types are at a higher risk:

  • Fluorescence-Based Assays: Including Fluorescence Polarization (FP) and Förster Resonance Energy Transfer (FRET), due to the intrinsic fluorescence or quenching properties of flavonoids.

  • AlphaScreen® and AlphaLISA® Assays: Flavonoids can interfere with the singlet oxygen chemistry central to this technology.

  • Enzymatic Assays: Particularly those with redox-sensitive steps or that rely on coupled enzyme systems (e.g., assays using peroxidases).

  • Cell-Based Assays: Polymethoxyflavones can exhibit cytotoxicity at higher concentrations, which can be misinterpreted as a specific biological effect.[5][6][7] They can also modulate the activity of drug transporters like OATPs, which could be a genuine biological effect but needs to be distinguished from non-specific interference.[8]

  • Colorimetric Protein Assays: Flavonoids have been shown to interfere with assays like the BCA and Lowry assays, leading to an overestimation of protein concentration.

Q4: I am observing unexpected or inconsistent results with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. How can I determine if this is due to assay interference?

A4: The troubleshooting guide in the next section provides a systematic approach to investigate potential interference. Key steps include performing control experiments, varying compound and protein concentrations, and using orthogonal assays.

III. Troubleshooting Guide

If you suspect that 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is interfering with your assay, follow this troubleshooting workflow.

Diagram: Troubleshooting Workflow for Flavonoid Interference

workflow cluster_observe Observation cluster_investigate Investigation cluster_confirm Confirmation cluster_mitigate Mitigation cluster_conclude Conclusion start Unexpected/Inconsistent Experimental Results physchem Check Physicochemical Properties (Solubility, Stability) start->physchem controls Run Control Experiments physchem->controls concentration Vary Compound and Protein Concentrations controls->concentration orthogonal Perform Orthogonal Assay concentration->orthogonal counterscreen Run Counter-Screen orthogonal->counterscreen interference Interference Confirmed counterscreen->interference If interference suspected no_interference No Interference Detected counterscreen->no_interference If results are clean optimize Optimize Assay Conditions precipitate Remove Compound (e.g., Protein Precipitation) optimize->precipitate interference->optimize

Caption: A stepwise guide to identifying and addressing potential assay interference.

Step 1: Assess Physicochemical Properties

  • Solubility: Determine the solubility of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in your assay buffer. Compound precipitation can cause light scattering and non-specific effects.

    • Protocol: Prepare a serial dilution of the compound in the assay buffer. Visually inspect for precipitation and/or measure light scattering at a non-absorbing wavelength (e.g., 600 nm) using a plate reader.

  • Stability: Assess the stability of the compound in the assay buffer over the time course of your experiment. Degradation products may be the source of interference.

    • Protocol: Incubate the compound in the assay buffer for the duration of the experiment. Analyze the sample by HPLC or LC-MS at different time points to check for degradation.

Step 2: Perform Control Experiments

  • Assay without Target: Run the assay in the absence of your biological target (e.g., enzyme or receptor). An effect observed in this control is a strong indicator of interference.

  • Promiscuity Counterscreen: Test the compound in an unrelated assay to check for non-specific activity.

  • Detergent Addition: For suspected aggregation-based interference, include a non-ionic detergent like Triton X-100 (0.01-0.1%) in the assay buffer. If the compound's activity is significantly reduced, aggregation is likely.

Step-3: Vary Experimental Conditions

  • Compound Concentration: Perform a full dose-response curve. Non-specific inhibitors often exhibit steep or unusual dose-response curves.

  • Protein Concentration: For enzymatic assays, vary the enzyme concentration. The IC50 of a specific inhibitor should be independent of the enzyme concentration, whereas a non-specific inhibitor's apparent potency may change.

Step 4: Utilize Orthogonal Assays

  • Confirm any observed activity using an orthogonal assay that has a different detection method. For example, if you observe inhibition in a fluorescence-based assay, try to confirm it with an orthogonal method like surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) that directly measures binding.

IV. Experimental Protocols

Protocol 1: General Protocol for Identifying Pan-Assay Interference Compounds (PAINS)

This protocol outlines a series of experiments to flag a compound as a potential PAIN.

Diagram: PAINS Identification Workflow

pains_workflow cluster_initial Initial Screening cluster_secondary Secondary Assays cluster_biophysical Biophysical Confirmation cluster_conclusion Conclusion primary_screen Primary Assay Hit dose_response Dose-Response Curve primary_screen->dose_response target_independent Target-Independent Assay (e.g., buffer only) dose_response->target_independent promiscuity_assay Promiscuity Assay (unrelated target) target_independent->promiscuity_assay spr_itc Direct Binding Assay (SPR, ITC, etc.) promiscuity_assay->spr_itc pains_flag Flag as Potential PAIN spr_itc->pains_flag If non-specific binding or interference observed true_hit Potential True Hit spr_itc->true_hit If specific binding confirmed

Caption: A workflow for the systematic identification of PAINS.

  • Primary Assay:

    • Perform your standard biological assay with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

  • Dose-Response Analysis:

    • If a hit is observed, perform a full dose-response curve (e.g., 8-12 concentrations).

    • Examine the curve for steepness and completeness. A very steep curve or a curve that does not reach 100% inhibition can be indicative of non-specific effects.

  • Target-Independent Control:

    • Repeat the assay at a high concentration of the flavonoid in the absence of the biological target.

    • Any signal in this control suggests direct interference with the assay components or detection method.

  • Promiscuity Check:

    • Test the flavonoid in an unrelated assay, preferably with a different detection method. Activity in multiple, unrelated assays is a hallmark of a promiscuous compound.

  • Biophysical Confirmation:

    • If the compound still appears to be a specific hit, confirm direct binding to the target using a biophysical method such as Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or Microscale Thermophoresis (MST). These methods are less prone to many of the artifacts seen in plate-based assays.

Protocol 2: Mitigating Interference in Fluorescence Polarization (FP) Assays

FP assays are susceptible to interference from fluorescent compounds.

  • Pre-read for Compound Autofluorescence:

    • Before adding the fluorescent tracer, read the assay plate containing your test compound to measure its intrinsic fluorescence at the excitation and emission wavelengths of your assay.

    • Subtract this background fluorescence from the final assay signal.

  • Use of Red-Shifted Dyes:

    • If significant autofluorescence is observed, consider switching to a fluorescent tracer that is excited at a longer wavelength (e.g., red-shifted dyes like Cy5), as flavonoids typically fluoresce at shorter wavelengths.[9]

  • Control for Quenching:

    • Run a control experiment with the fluorescent tracer and the test compound in the absence of the target protein. A decrease in fluorescence intensity indicates quenching.

Protocol 3: Deconvoluting False Positives in Cell-Based Assays

Observed cellular effects could be due to cytotoxicity.

  • Cytotoxicity Assay:

    • Perform a standard cytotoxicity assay (e.g., MTT, CellTiter-Glo®) in parallel with your primary cell-based assay.

    • If the EC50 for your primary assay is similar to the CC50 from the cytotoxicity assay, the observed effect is likely due to cell death.

  • Time-Course Experiment:

    • Measure the effect of the compound at different time points. Cytotoxic effects often take longer to manifest than specific target engagement.

  • Washout Experiment:

    • Treat cells with the compound for a short period, then wash it out and measure the response. A specific, reversible inhibitor's effect should diminish after washout, while a cytotoxic effect may be irreversible.

V. Quantitative Data on Polymethoxyflavone Interference

While specific IC50 values for the interference of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone are not widely reported, data from related polymethoxyflavones (PMFs) in various assays can provide an indication of the concentration ranges where interference might be expected.

Table 1: Reported IC50 Values for Interference/Activity of various PMFs

CompoundAssay/TargetIC50 (µM)NotesSource
NobiletinOATP1B1 Inhibition2-8Inhibition of a drug transporter, could be a specific or non-specific effect.[8]
SinensetinOATP1B3 Inhibition6-21Inhibition of a drug transporter.[8]
TangeretinOATP1B3 Inhibition6-21Inhibition of a drug transporter.[8]
4',5-dihydroxy-3',6,7,8-tetramethoxyflavoneCYP1A2 Inhibition2.41Inhibition of a metabolic enzyme.[10]
4',5-dihydroxy-3',6,7,8-tetramethoxyflavoneCYP3A4 Inhibition1.71Inhibition of a metabolic enzyme.[10]
5,7,3',4'-TetramethoxyflavoneMRP1 Inhibition7.9Inhibition of a multidrug resistance protein.[2]
5,7,3',4'-TetramethoxyflavoneP. falciparum4.06 µg/mLAnti-parasitic activity.[2]

Note: The concentrations at which these effects are observed are typically in the low micromolar range. Therefore, caution should be exercised when interpreting data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in this concentration range.

VI. Signaling Pathway and Logical Relationship Diagrams

Diagram: General Mechanism of PAINS Interference

This diagram illustrates the concept of how a PAIN compound can interact non-specifically with multiple targets, leading to false-positive readouts, in contrast to a specific drug candidate.

pains_mechanism cluster_drug Specific Drug Action cluster_pains PAINS Interference drug Specific Drug target_a Target A drug->target_a effect_a Desired Effect target_a->effect_a pains PAIN Compound (e.g., Flavonoid) target_b Target B pains->target_b target_c Target C pains->target_c assay_component Assay Component pains->assay_component effect_b False Positive 1 target_b->effect_b effect_c False Positive 2 target_c->effect_c effect_assay Assay Artifact assay_component->effect_assay

Caption: A diagram illustrating the difference between specific drug action and PAINS interference.

By following the guidance in this technical support center, researchers can more confidently assess the biological activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and avoid the pitfalls of assay interference.

References

Optimization

Technical Support Center: Purification of Synthetic 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the purification challenges of syn...
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Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the purification challenges of synthetic 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Troubleshooting Guides

This section addresses common issues encountered during the purification of synthetic 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, offering potential causes and solutions.

Problem 1: Low Purity After Initial Synthesis

Potential Cause Recommended Solution
Incomplete Reaction: Starting materials or reaction intermediates are present in the crude product.- Monitor the reaction progress closely using Thin Layer Chromatography (TLC) until the starting material is fully consumed.- Consider extending the reaction time or slightly increasing the temperature if the reaction is sluggish.
Side Reactions: Formation of isomeric byproducts, partially methylated/demethylated analogs, or chalcone precursors.- Optimize reaction conditions (temperature, catalyst, solvent) to minimize side product formation.- Employ a multi-step purification strategy combining column chromatography and recrystallization.
Degradation of Product: The 5-hydroxy group can be sensitive to harsh basic or acidic conditions, leading to degradation.- Use milder reaction conditions where possible.- Neutralize the reaction mixture promptly during workup.

Problem 2: Difficulty in Separating Impurities by Column Chromatography

Potential Cause Recommended Solution
Co-elution of Structurally Similar Impurities: Isomers or compounds with very similar polarity to the target flavone are present.- Optimize the Mobile Phase: Use a shallow solvent gradient to improve separation. Test different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol).- Change the Stationary Phase: If silica gel fails, consider using reverse-phase (C18) silica or Sephadex LH-20.[1][2]
Tailing of the Target Compound on Silica Gel: The free 5-hydroxy group can interact strongly with the acidic silica gel.- Add a small amount of a polar modifier like acetic acid or triethylamine to the mobile phase to reduce tailing.- Use a less acidic stationary phase like neutral alumina.
Poor Resolution: The column is overloaded, or the packing is inefficient.- Reduce the amount of crude material loaded onto the column.- Ensure the column is packed uniformly without any cracks or channels.

Problem 3: Failure to Obtain Crystals During Recrystallization

Potential Cause Recommended Solution
Inappropriate Solvent System: The compound is either too soluble or not soluble enough in the chosen solvent.- Single Solvent: Test a range of solvents with varying polarities (e.g., ethanol, methanol, acetone, ethyl acetate, toluene).- Solvent/Anti-solvent System: Dissolve the compound in a good solvent (e.g., dichloromethane or acetone) and slowly add an anti-solvent (e.g., hexane or water) until turbidity appears, then warm to dissolve and cool slowly.
Presence of Oily Impurities: Impurities can inhibit crystal lattice formation.- Pre-purify the crude product by column chromatography to remove the bulk of impurities before attempting recrystallization.- Try triturating the oily residue with a non-polar solvent like hexane to solidify the product.
Supersaturation Not Achieved: The solution is not concentrated enough for crystallization to occur.- Slowly evaporate the solvent from the solution to increase the concentration.- Cool the solution slowly, and if necessary, place it in a refrigerator or freezer.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a synthetic preparation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A1: Based on common flavonoid synthesis routes like the Allan-Robinson or Baker-Venkataraman reactions, likely impurities include:

  • Unreacted Starting Materials: Such as a substituted 2-hydroxyacetophenone and a substituted benzoic anhydride or benzoyl chloride.

  • Incompletely Cyclized Precursor: The corresponding 2'-hydroxychalcone may be present if the cyclization step is not complete.

  • Isomeric Flavones: Depending on the starting materials, isomers with different methoxy group arrangements could form.

  • Partially Methylated or Demethylated Analogs: If the methylation or demethylation steps in the synthesis are not fully selective or complete.

  • Products of Side Reactions: Such as O-acylated byproducts if protecting groups are used and not fully removed.

Q2: Which chromatographic technique is most effective for purifying this flavone?

A2: A combination of techniques is often most effective.

  • Flash Column Chromatography on silica gel is a good first step for removing major impurities.[2] A gradient elution with a non-polar solvent system like hexane/ethyl acetate is a common starting point.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC) on a C18 column can provide very high purity and is excellent for separating closely related isomers.[1][3] A mobile phase of methanol/water or acetonitrile/water is typically used.

  • High-Speed Counter-Current Chromatography (HSCCC) is a liquid-liquid separation technique that avoids solid stationary phases, which can be advantageous for compounds that might degrade on silica.[4]

Q3: What are some recommended solvent systems for recrystallizing 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A3: For polymethoxyflavones, especially those with a free hydroxyl group, the following solvent systems can be effective:

  • Single Solvents: Ethanol, methanol, or a mixture of ethanol and water.

  • Solvent/Anti-solvent Pairs: Dichloromethane/hexane, acetone/hexane, or ethyl acetate/hexane. It is crucial to perform small-scale solubility tests to determine the optimal solvent system for your specific sample.

Q4: How can I monitor the purity of my fractions during chromatography?

A4: Thin Layer Chromatography (TLC) is the most common and rapid method. Use the same solvent system as your column chromatography or a slightly more polar one to visualize the separation. Staining with a UV lamp (254 nm and 365 nm) is typically effective for flavonoids. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) with a UV detector is the preferred method.

Experimental Protocols

Protocol 1: General Procedure for Flash Column Chromatography on Silica Gel

  • Column Preparation: Select an appropriately sized glass column and slurry pack it with silica gel (60-120 mesh) in the initial, least polar mobile phase (e.g., 95:5 hexane:ethyl acetate).

  • Sample Loading: Dissolve the crude synthetic product in a minimal amount of the mobile phase or a slightly more polar solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

  • Elution: Begin elution with the initial non-polar mobile phase. Gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., from 5% to 50% ethyl acetate in hexane).

  • Fraction Collection: Collect fractions of a suitable volume and monitor them by TLC.

  • Analysis and Pooling: Analyze the fractions by TLC. Combine the fractions containing the pure desired product.

  • Solvent Removal: Evaporate the solvent from the pooled fractions under reduced pressure to obtain the purified flavone.

Protocol 2: General Procedure for Preparative HPLC (Reverse-Phase)

  • System Preparation: Use a preparative HPLC system equipped with a C18 column and a UV detector.

  • Mobile Phase: Prepare a filtered and degassed mobile phase, typically a mixture of methanol and water or acetonitrile and water, often with a small amount of acid (e.g., 0.1% formic acid or acetic acid) to improve peak shape.

  • Sample Preparation: Dissolve the partially purified sample from column chromatography in the mobile phase or a compatible solvent. Filter the sample through a 0.45 µm syringe filter.

  • Method Development: If necessary, develop a suitable gradient method on an analytical HPLC first to determine the optimal separation conditions.

  • Injection and Fraction Collection: Inject the sample onto the preparative column and collect fractions corresponding to the peak of the target compound.

  • Purity Analysis and Solvent Removal: Analyze the purity of the collected fractions by analytical HPLC. Pool the pure fractions and remove the organic solvent under reduced pressure. The remaining aqueous solution can be freeze-dried or extracted with a suitable organic solvent to recover the final product.

Visualizations

Purification_Workflow crude Crude Synthetic Product column Flash Column Chromatography (Silica Gel) crude->column recrystallization Recrystallization column->recrystallization If purity > 90% prep_hplc Preparative HPLC (C18) column->prep_hplc If isomers present impurities Impurities column->impurities pure_product Pure 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone recrystallization->pure_product prep_hplc->pure_product

Caption: General purification workflow for synthetic 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Troubleshooting_Tree start Low Purity after Column Chromatography q1 Are peaks overlapping on TLC/HPLC? start->q1 a1_yes Yes q1->a1_yes Co-elution a1_no No q1->a1_no sol1 Optimize mobile phase gradient (shallower gradient). Change stationary phase (e.g., C18). a1_yes->sol1 q2 Is the target compound tailing? a1_no->q2 a2_yes Yes q2->a2_yes Strong interaction with silica a2_no No q2->a2_no Other issues sol2 Add modifier to mobile phase (e.g., acetic acid). Use neutral alumina. a2_yes->sol2 sol3 Check for column overloading. Repack the column. a2_no->sol3

References

Troubleshooting

Technical Support Center: Synthesis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. It includes detailed experimental...
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Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to facilitate a smooth and successful synthesis campaign.

Proposed Synthetic Pathway

The synthesis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone can be efficiently achieved through a three-step process, commencing with a Claisen-Schmidt condensation to form a chalcone, followed by an Algar-Flynn-Oyamada (AFO) reaction to create the 3-hydroxyflavone (flavonol) core, and culminating in a selective methylation of the 3-hydroxyl group.

Synthetic Workflow A 2',6'-Dihydroxy-4'-methoxyacetophenone C Step 1: Chalcone Synthesis (Claisen-Schmidt Condensation) A->C B 2,4-Dimethoxybenzaldehyde B->C D 2',6'-Dihydroxy-4,2',4'-trimethoxychalcone C->D KOH, EtOH E Step 2: Flavonol Formation (Algar-Flynn-Oyamada Reaction) D->E H₂O₂, aq. KOH F 3,5-Dihydroxy-7,2',4'-trimethoxyflavone E->F G Step 3: Selective Methylation F->G DMS or MeI, K₂CO₃ H 3,7,2',4'-Tetramethoxy-5-hydroxyflavone G->H

Caption: Proposed three-step synthesis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis.

Problem / Observation Potential Cause(s) Suggested Solution(s)
Step 1: Low or No Chalcone Formation 1. Inactive catalyst (degraded KOH).2. Insufficient reaction time or temperature.3. Impure starting materials.1. Use freshly prepared aqueous KOH solution.2. Monitor the reaction by TLC. If the reaction is sluggish, gently warm the mixture (up to 40-50°C) or extend the reaction time.3. Check the purity of the acetophenone and benzaldehyde by NMR or melting point. Purify if necessary.
Step 1: Formation of Multiple Side Products 1. Self-condensation of the acetophenone.2. Cannizzaro reaction of the benzaldehyde.1. Add the acetophenone solution dropwise to the mixture of benzaldehyde and KOH to maintain a low concentration of the enolate.2. Ensure the reaction temperature does not exceed 50°C.
Step 2: Low Yield of Flavonol (AFO Reaction) 1. Incorrect pH of the reaction mixture.2. Degradation of hydrogen peroxide.3. Formation of aurone side products.1. The reaction is highly pH-dependent. Ensure the aqueous KOH solution is between 10-15%.2. Use a fresh, stabilized solution of hydrogen peroxide (30-35%). Add it dropwise to the cooled reaction mixture to control the exothermic reaction.3. Keep the temperature low (0-15°C) during H₂O₂ addition. Aurone formation is often favored at higher temperatures.
Step 2: Product Fails to Precipitate Upon Acidification 1. Product is too soluble in the reaction mixture.2. Incomplete reaction.1. After acidification, extract the aqueous layer with ethyl acetate or dichloromethane. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.2. Check for remaining chalcone via TLC. If the reaction is incomplete, consider adding more H₂O₂ and allowing it to stir for a longer period.
Step 3: Incomplete Methylation of 3-OH Group 1. Insufficient methylating agent or base.2. Steric hindrance.3. Short reaction time.1. Use a larger excess of dimethyl sulfate (DMS) or methyl iodide (MeI) (e.g., 2-3 equivalents) and anhydrous K₂CO₃ (3-5 equivalents).2. The 3-OH group is generally accessible. Ensure the solvent (e.g., acetone, DMF) is anhydrous.3. Reflux the reaction mixture and monitor by TLC until the starting material is consumed. This may take several hours.
Step 3: Methylation of the 5-OH Group 1. Reaction conditions are too harsh.2. Stronger methylating agent used.1. The 5-OH group is chelated to the C4-carbonyl, making it less reactive. Standard conditions (MeI or DMS with K₂CO₃ in acetone) are typically selective for the 3-OH. Avoid stronger bases like NaH.2. Use milder methylating agents if over-methylation is a persistent issue.
General: Difficulty in Purification 1. Co-elution of starting materials or side products.2. Streaking on silica gel column.1. Adjust the solvent system for column chromatography. A gradient elution from hexane to ethyl acetate is often effective. For polymethoxylated flavones, adding a small amount of dichloromethane to the mobile phase can improve separation.2. Add a small amount of acetic acid (~0.5%) to the eluent to suppress the ionization of the phenolic hydroxyl group, which can reduce tailing.

Frequently Asked Questions (FAQs)

Q1: What is the role of the 2',6'-dihydroxy pattern in the starting acetophenone? The 2'-hydroxy group is essential for the initial chalcone cyclization. The 6'-hydroxy group remains as the 5-hydroxy group in the final flavone product. This 5-hydroxy group is hydrogen-bonded to the C4-carbonyl, which makes it less nucleophilic and generally resistant to methylation under standard conditions, allowing for selective methylation at the C3 position.

Q2: Why is the Algar-Flynn-Oyamada (AFO) reaction used instead of other cyclization methods? The AFO reaction is a classical and effective method for directly converting a 2'-hydroxychalcone into a 3-hydroxyflavone (flavonol). This is a crucial step as it introduces the hydroxyl group at the C3 position, which is then methylated to yield the final product. Other methods might yield a flavone directly, without the C3-oxygenation.

Q3: Can I use a different methylating agent in Step 3? Yes, while dimethyl sulfate (DMS) and methyl iodide (MeI) are common, other reagents can be used. However, they must be chosen carefully to avoid methylating the more sterically hindered and less acidic 5-hydroxy group. Diazomethane can also be used but is hazardous and requires special handling.

Q4: My final product has a low yield. Which step is the most critical to optimize? All steps are important, but the Algar-Flynn-Oyamada reaction (Step 2) is often the lowest yielding and most sensitive step. Careful control of temperature, pH (concentration of KOH), and the rate of hydrogen peroxide addition is critical for maximizing the yield of the flavonol intermediate and minimizing the formation of aurone byproducts.

Q5: How can I confirm the structure of my final product? Standard spectroscopic methods should be used for structural confirmation:

  • ¹H NMR: To identify the aromatic protons and the distinct methoxy group signals. The signal for the chelated 5-OH proton will appear far downfield (typically >12 ppm).

  • ¹³C NMR: To confirm the number of carbons and the chemical shifts of the carbonyl and methoxy-substituted aromatic carbons.

  • Mass Spectrometry (HRMS): To confirm the exact molecular weight and elemental composition.

  • FT-IR: To identify the carbonyl stretch (around 1650 cm⁻¹) and the hydroxyl group.

Q6: What is the expected color of the intermediates and the final product? Chalcones are often intensely colored (yellow to orange-red solids). Flavonols are typically yellow solids. The final tetramethoxy-hydroxyflavone is expected to be a pale yellow or off-white solid.

Experimental Protocols

Step 1: Synthesis of 2',6'-Dihydroxy-4,2',4'-trimethoxychalcone

  • Preparation: In a 250 mL round-bottom flask, dissolve 2',6'-dihydroxy-4'-methoxyacetophenone (1.0 eq) and 2,4-dimethoxybenzaldehyde (1.1 eq) in ethanol (50-70 mL).

  • Reaction Initiation: While stirring at room temperature, add a 50% aqueous solution of potassium hydroxide (KOH) (3.0 eq) dropwise. The mixture will typically turn a deep red or orange color.

  • Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress by Thin Layer Chromatography (TLC) using a mobile phase of hexane:ethyl acetate (e.g., 7:3 v/v). The product spot should be highly colored and have a lower Rf than the starting materials.

  • Work-up: Once the reaction is complete, pour the mixture into a beaker containing ice-cold water (200 mL). Acidify the solution to pH ~2-3 by slowly adding concentrated HCl. A brightly colored solid (typically yellow or orange) will precipitate.

  • Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry the solid in a vacuum oven. The crude chalcone can be used in the next step without further purification or can be recrystallized from ethanol if necessary.

Step 2: Synthesis of 3,5-Dihydroxy-7,2',4'-trimethoxyflavone (Flavonol)

  • Preparation: Suspend the crude chalcone (1.0 eq) from Step 1 in a suitable solvent like methanol or ethanol (~100 mL) in a 500 mL flask equipped with a magnetic stirrer and placed in an ice bath.

  • Reaction Initiation: To the cooled, stirring suspension, add a 15% aqueous solution of KOH until the chalcone dissolves. Then, slowly add 30-35% hydrogen peroxide (H₂O₂) (4-5 eq) dropwise, ensuring the temperature remains below 15°C.

  • Reaction Monitoring: After the addition is complete, allow the mixture to stir in the ice bath for 1-2 hours, and then at room temperature for 6-12 hours. The color of the solution may change. Monitor the disappearance of the chalcone by TLC.

  • Work-up: Cool the reaction mixture in an ice bath and acidify with dilute HCl (e.g., 2N) until a yellow solid precipitates.

  • Isolation: Collect the crude flavonol by vacuum filtration, wash with cold water, and dry. Purification can be achieved by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Step 3: Synthesis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

  • Preparation: In a dry 100 mL round-bottom flask, combine the flavonol from Step 2 (1.0 eq), anhydrous potassium carbonate (K₂CO₃) (3-5 eq), and dry acetone (40-50 mL).

  • Reaction Initiation: To this stirring suspension, add dimethyl sulfate (DMS) or methyl iodide (MeI) (1.5-2.0 eq) dropwise.

  • Reaction: Attach a condenser and heat the mixture to reflux for 4-8 hours. Monitor the reaction by TLC until the starting flavonol is completely consumed.

  • Work-up: Cool the mixture to room temperature and filter off the K₂CO₃. Evaporate the acetone under reduced pressure. Dissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 30 mL) and brine (30 mL).

  • Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by recrystallization from a suitable solvent (e.g., methanol or ethanol) or by silica gel column chromatography to yield the final product as a crystalline solid.

Troubleshooting Workflow

Troubleshooting start Low Yield or Impure Product step_check Which step is problematic? start->step_check step1 Step 1: Chalcone Synthesis step_check->step1 Step 1 step2 Step 2: Flavonol Formation step_check->step2 Step 2 step3 Step 3: Methylation step_check->step3 Step 3 purification Purification Issues (e.g., Tailing on TLC) step_check->purification Final Purification s1_q1 Incomplete reaction? step1->s1_q1 s2_q1 Low conversion? step2->s2_q1 s3_q1 Incomplete methylation? step3->s3_q1 s1_a1 Check reagent purity. Extend reaction time/warm gently. s1_q1->s1_a1 Yes s1_q2 Side products observed? s1_q1->s1_q2 No s1_a2 Control temperature. Add acetophenone dropwise. s1_q2->s1_a2 Yes s2_a1 Check pH (KOH conc.). Use fresh H₂O₂. Control temperature (0-15°C). s2_q1->s2_a1 Yes s2_q2 Aurone formation? s2_q1->s2_q2 No s2_a2 Maintain low temperature during H₂O₂ addition. s2_q2->s2_a2 Yes s3_a1 Use excess methylating agent/base. Ensure anhydrous conditions. Increase reflux time. s3_q1->s3_a1 Yes s3_q2 5-OH also methylated? s3_q1->s3_q2 No s3_a2 Use milder conditions (K₂CO₃/acetone). Avoid strong bases like NaH. s3_q2->s3_a2 Yes pur_a Adjust eluent polarity. Add ~0.5% acetic acid to eluent. purification->pur_a

Caption: A decision tree for troubleshooting common synthesis issues.

Optimization

Cell toxicity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the cell toxicity of 3,7,2',4'-Tetramethox...
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Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the cell toxicity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, particularly at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the expected cytotoxic concentration range for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

A1: Currently, there is limited publicly available data specifically detailing the cytotoxic concentrations of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. However, studies on other structurally similar flavonoids suggest that cytotoxic effects in various cell lines are often observed in the micromolar (µM) to high micromolar range.[1][2] It is crucial to perform a dose-response study to determine the IC50 (half-maximal inhibitory concentration) value for your specific cell line and experimental conditions.

Q2: How does the structure of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone potentially contribute to its cytotoxicity?

A2: The biological activity of flavonoids is closely linked to their chemical structure.[1] The presence and position of hydroxyl (-OH) and methoxy (-OCH3) groups are critical determinants of their effects.[1] The 5-hydroxy group, in particular, has been associated with the antiproliferative and apoptosis-inducing activity of some flavonoids.[3] The tetramethoxy substitutions on the A and B rings will influence the molecule's lipophilicity and its interaction with cellular targets.

Q3: What are the potential mechanisms of cell death induced by high concentrations of this flavone?

A3: At high concentrations, flavonoids can induce cell death through various mechanisms, including:

  • Apoptosis: This is a common mechanism for flavonoid-induced cell death, often involving the activation of caspases.[4][5][6][7][8]

  • Generation of Reactive Oxygen Species (ROS): Some flavonoids can lead to an increase in intracellular ROS levels, causing oxidative stress and subsequent cell death.[2][3]

  • Mitochondrial Dysfunction: Flavonoids can target mitochondria, leading to a decrease in mitochondrial membrane potential and the release of pro-apoptotic factors.[9][10]

  • Cell Cycle Arrest: Some polymethoxyflavones have been shown to induce cell-cycle arrest, preventing cell proliferation.[11]

Q4: Should I be concerned about the solubility of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone at high concentrations?

A4: Yes. Flavonoids, including polymethoxylated ones, can have poor aqueous solubility. At high concentrations, the compound may precipitate out of the culture medium, leading to inaccurate results. It is essential to determine the solubility limit of the compound in your specific culture medium. Using a solvent like dimethyl sulfoxide (DMSO) to prepare a concentrated stock solution is common practice. However, it is critical to ensure the final DMSO concentration in the culture medium is non-toxic to the cells (typically ≤ 0.1-0.5%).

Troubleshooting Guides

MTT Assay Troubleshooting

The MTT assay is a colorimetric assay for assessing cell metabolic activity. Below are common issues and solutions when using this assay to evaluate the cytotoxicity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Problem Possible Cause Suggested Solution
High background absorbance in blank wells (media only) - Contaminated media.[12] - Phenol red in the media can interfere. - Ascorbic acid in the medium.[12]- Use fresh, sterile media.[12] - Use phenol red-free media for the assay. - If possible, use a medium without ascorbic acid during the assay.[12]
Low absorbance readings for untreated control cells - Cell number per well is too low. - Insufficient incubation time with MTT reagent. - Cells are not healthy or proliferating properly.[12]- Optimize cell seeding density. The optimal number should be in the linear range of a cell number vs. absorbance curve. - Increase the incubation time with the MTT reagent. - Ensure cells are healthy and in the logarithmic growth phase before seeding.
High variability between replicate wells - Inaccurate pipetting.[13] - Uneven cell distribution when seeding.[13] - "Edge effect" in the 96-well plate.[13] - Incomplete solubilization of formazan crystals.- Ensure proper pipetting technique. - Thoroughly mix the cell suspension before seeding each well.[13] - Avoid using the outer wells of the plate, or fill them with sterile PBS or media to maintain humidity.[13] - Ensure complete dissolution of formazan crystals by thorough mixing and adequate incubation with the solubilization solution.
Test compound interferes with the assay - The flavone itself is colored and absorbs at the same wavelength as formazan. - The compound reduces MTT non-enzymatically.- Include control wells with the compound in cell-free media to measure its absorbance and subtract it from the test wells. - If interference is significant, consider using an alternative cytotoxicity assay like the LDH assay.
LDH Assay Troubleshooting

The Lactate Dehydrogenase (LDH) assay measures the release of LDH from damaged cells into the culture supernatant.

Problem Possible Cause Suggested Solution
High background LDH in control wells (spontaneous release) - Cell seeding density is too high, leading to overcrowding and cell death.[14] - Cells are unhealthy. - Serum in the culture medium contains LDH.[14]- Optimize the cell seeding density.[14] - Use healthy, actively growing cells. - Use a low-serum or serum-free medium during the treatment period to reduce background LDH.[14]
Low signal for maximum LDH release control - Incomplete cell lysis.[15] - Insufficient cell number.- Ensure complete cell lysis by adding the provided lysis buffer and incubating for the recommended time.[15] - Increase the number of cells seeded per well.
Compound inhibits LDH enzyme activity - The flavone may directly interfere with the LDH enzyme.- Include a control where the compound is added to the supernatant of lysed, untreated cells to check for direct inhibition of LDH activity.[14]
Underestimation of cytotoxicity with long incubation times - The compound causes growth inhibition, so the total number of cells in treated wells is lower than in control wells, leading to a lower total possible LDH release.[16]- Prepare a "maximum LDH release" control for each treatment condition by adding lysis buffer to a replicate set of wells for each concentration of the flavone.[16]
Caspase Activity Assay Troubleshooting

Caspase activity assays measure the activation of key effector caspases (e.g., caspase-3/7) during apoptosis.

Problem Possible Cause Suggested Solution
No detectable caspase activation despite other signs of cell death - Cell death is occurring through a caspase-independent pathway (e.g., necrosis). - The timing of the assay is not optimal for detecting peak caspase activity. - The flavone may directly inhibit caspase activity.[4]- Use an alternative assay to assess necrosis, such as the LDH assay. - Perform a time-course experiment to determine the optimal time point for measuring caspase activation after treatment. - Test for direct inhibition by adding the flavone to a cell lysate known to have high caspase activity or to purified recombinant caspases.[4]
High background signal - Autofluorescence of the compound.- Measure the fluorescence of the compound in cell-free media to determine its contribution to the signal.
Inconsistent results - Uneven cell number. - Pipetting errors.- Ensure accurate and consistent cell seeding. - Use precise pipetting techniques.

Experimental Protocols

MTT Cell Viability Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

  • Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include untreated control wells and solvent control wells (if using a solvent like DMSO). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubation: Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 650 nm can be used to subtract background absorbance.[12]

  • Data Analysis: Calculate cell viability as a percentage of the untreated control.

LDH Cytotoxicity Assay

This protocol provides a general procedure for measuring LDH release.

  • Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

  • Controls: Prepare the following controls in triplicate:

    • Spontaneous LDH Release: Untreated cells.

    • Maximum LDH Release: Untreated cells to which 10 µL of the kit's lysis buffer is added 45 minutes before the end of the incubation period.[17]

    • Background Control: Culture medium without cells.

  • Supernatant Collection: After the treatment period, centrifuge the plate at 250 x g for 10 minutes to pellet any detached cells.[14]

  • Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[15][17]

  • Reagent Addition: Add 50 µL of the LDH reaction mixture (as per the manufacturer's instructions) to each well.[15]

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[17][18]

  • Stop Reaction: Add 50 µL of the stop solution provided with the kit to each well.[15]

  • Absorbance Measurement: Measure the absorbance at 490 nm.

  • Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

Caspase-3/7 Activity Assay

This is a general protocol for a luminescence-based caspase assay.

  • Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate suitable for luminescence measurements. Treat the cells with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone as described previously. Include a positive control for apoptosis induction (e.g., staurosporine).[4]

  • Reagent Preparation: Prepare the caspase-glo 3/7 reagent according to the manufacturer's instructions.

  • Reagent Addition: Add 100 µL of the prepared caspase-glo 3/7 reagent to each well.

  • Incubation: Mix the contents of the wells by gentle shaking. Incubate at room temperature for 1-2 hours, protected from light.

  • Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

  • Data Analysis: Express the results as a fold change in caspase activity compared to the untreated control.

Visualizations

General Experimental Workflow for Cytotoxicity Testing

G cluster_setup Experimental Setup cluster_treatment Treatment cluster_assays Cytotoxicity Assessment cluster_analysis Data Analysis A Cell Culture (Select appropriate cell line) B Optimize Seeding Density A->B D Seed Cells in 96-well Plates B->D C Prepare Flavone Stock Solution (e.g., in DMSO) E Treat with Serial Dilutions of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone C->E D->E F Incubate for Desired Time (e.g., 24, 48, 72h) E->F G MTT Assay (Metabolic Activity) F->G H LDH Assay (Membrane Integrity) F->H I Caspase-3/7 Assay (Apoptosis) F->I J Measure Absorbance/ Luminescence G->J H->J I->J K Calculate % Viability/ % Cytotoxicity/ Fold Change J->K L Determine IC50 Value K->L

Caption: Workflow for assessing the cytotoxicity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Potential Signaling Pathway for Flavonoid-Induced Apoptosis

G flavone High Concentration of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone ros Increased ROS Production flavone->ros mito Mitochondrial Stress flavone->mito ros->mito bax Bax Activation mito->bax bcl2 Bcl-2 Inhibition mito->bcl2 cyto_c Cytochrome c Release bax->cyto_c bcl2->cyto_c cas9 Caspase-9 Activation cyto_c->cas9 cas3 Caspase-3 Activation cas9->cas3 apoptosis Apoptosis cas3->apoptosis

Caption: A potential intrinsic apoptosis pathway activated by high concentrations of flavonoids.

Troubleshooting Logic for Unexpected MTT Assay Results

G start Unexpected MTT Assay Results q1 Are control wells (untreated cells) showing low absorbance? start->q1 a1_yes Check cell health, seeding density, and MTT incubation time. q1->a1_yes Yes q2 Is there high variability between replicates? q1->q2 No a2_yes Review pipetting technique, cell seeding uniformity, and check for 'edge effect'. q2->a2_yes Yes q3 Does the flavone absorb light at 570nm or react with MTT? q2->q3 No a3_yes Run compound-only controls. Consider an alternative assay (e.g., LDH). q3->a3_yes Yes end Results Interpretable q3->end No

Caption: Decision tree for troubleshooting common MTT assay issues.

References

Troubleshooting

Inconsistent results in 3,7,2',4'-Tetramethoxy-5-hydroxyflavone experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the challenges of experimenting with...
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Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the challenges of experimenting with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. Due to the limited availability of data for this specific flavone, information from closely related tetramethoxyflavones has been included to provide guidance. This will be clearly indicated where applicable.

Frequently Asked Questions (FAQs)

Q1: What is 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and what are its potential biological activities?

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a polymethoxylated flavone (PMF), a class of flavonoids known for their potential health benefits. While specific research on this isomer is limited, related tetramethoxyflavones have demonstrated anti-inflammatory, antioxidant, and chondroprotective (cartilage-protecting) activities.[1][2][3] These effects are often attributed to the modulation of key signaling pathways such as NF-κB and MAPK.[1]

Q2: I am observing inconsistent results in my cell viability assays. What could be the cause?

Inconsistent results in cell viability assays (e.g., MTT, XTT) are a common issue when working with flavonoids. Several factors can contribute to this:

  • Compound Solubility and Stability: Flavonoids, including tetramethoxyflavones, can have poor solubility in aqueous solutions like cell culture media. The compound may precipitate out of solution, leading to variable effective concentrations. Many flavonoids also exhibit limited stability in cell culture medium, with significant degradation observed in as little as 30 minutes.[4]

  • DMSO Concentration: Dimethyl sulfoxide (DMSO) is a common solvent for flavonoids. However, high concentrations of DMSO can be toxic to cells. It is crucial to keep the final DMSO concentration in your assay as low as possible (typically below 0.5%) and to include a vehicle control (media with the same concentration of DMSO without the flavone).

  • Cell Seeding Density: The initial number of cells seeded can significantly impact the results of viability assays. Ensure consistent cell seeding density across all wells and experiments.

  • Incubation Time: The duration of compound exposure can affect cell viability. Optimize the incubation time for your specific cell line and experimental goals.

Q3: My 3,7,2',4'-Tetramethoxy-5-hydroxyflavone solution in DMSO appears cloudy after dilution in cell culture medium. How can I address this?

Cloudiness or precipitation upon dilution indicates poor solubility of the compound in the aqueous environment of the cell culture medium. Here are some troubleshooting steps:

  • Pre-warm the medium: Warming the cell culture medium to 37°C before adding the DMSO stock solution can sometimes improve solubility.

  • Increase the initial DMSO stock concentration: This allows for a smaller volume of the stock solution to be added to the medium, potentially reducing the chances of precipitation. However, be mindful of the final DMSO concentration.

  • Vortex immediately after dilution: Gently vortex or pipette the solution up and down immediately after adding the flavone stock to the medium to ensure rapid and uniform dispersion.

  • Consider a different solvent system: While DMSO is common, other solvents or co-solvents could be explored, but their compatibility with your cell line must be thoroughly tested.

Q4: What are the potential signaling pathways affected by 3,7,2',4'-Tetramethoxy-5-hydroxyflavone?

Based on studies of structurally similar polymethoxylated flavones, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone may influence the following signaling pathways:

  • NF-κB Signaling: Many flavonoids with anti-inflammatory properties inhibit the NF-κB pathway, which is a key regulator of inflammation.[1][2]

  • MAPK Signaling: The mitogen-activated protein kinase (MAPK) pathway, which is involved in cell proliferation, differentiation, and apoptosis, is another common target of flavonoids.[1][5]

Below are diagrams illustrating these potential pathways and a general experimental workflow.

experimental_workflow cluster_prep Preparation cluster_treatment Treatment cluster_assays Assays compound 3,7,2',4'-Tetramethoxy-5-hydroxyflavone Stock Solution (in DMSO) treatment Treat cells with Flavone (various concentrations) compound->treatment cells Cell Culture (e.g., RAW 264.7 Macrophages) cells->treatment control Vehicle Control (DMSO) cells->control stimulus Inflammatory Stimulus (e.g., LPS) treatment->stimulus viability Cell Viability Assay (MTT) treatment->viability inflammation Anti-inflammatory Assay (NO Production) treatment->inflammation western Western Blot Analysis (NF-κB, MAPK pathways) treatment->western control->viability stimulus->inflammation stimulus->western nfkb_pathway lps LPS tlr4 TLR4 lps->tlr4 myd88 MyD88 tlr4->myd88 irak IRAKs myd88->irak traf6 TRAF6 irak->traf6 ikk IKK Complex traf6->ikk ikb IκBα ikk->ikb phosphorylates nfkb NF-κB (p65/p50) nucleus Nucleus nfkb->nucleus translocates genes Pro-inflammatory Gene Expression (iNOS, COX-2, TNF-α, IL-6) nucleus->genes activates flavone 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (Potential Inhibition) flavone->ikk flavone->nfkb mapk_pathway lps LPS receptor Receptor lps->receptor ras Ras receptor->ras jnk JNK receptor->jnk p38 p38 receptor->p38 raf Raf ras->raf mek MEK raf->mek erk ERK mek->erk ap1 AP-1 erk->ap1 jnk->ap1 p38->ap1 genes Inflammatory Gene Expression ap1->genes flavone 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (Potential Inhibition) flavone->erk flavone->jnk flavone->p38

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Antioxidant Activity of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and Quercetin

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the antioxidant activities of the polymethoxylated flavonoid, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, and th...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant activities of the polymethoxylated flavonoid, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, and the well-characterized flavonol, quercetin. The comparison is grounded in fundamental principles of structure-activity relationships, supported by available experimental data for quercetin, and established experimental protocols.

Introduction to the Compounds

Quercetin is one of the most abundant and extensively studied dietary flavonoids, found in a wide variety of fruits, vegetables, and grains. It is a polyhydroxylated flavonol renowned for its potent antioxidant and anti-inflammatory properties.

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a less common polymethoxylated flavonoid (PMF), notably found in plants such as Kaempferia parviflora (black ginger). Its structure is characterized by the presence of multiple methoxy (-OCH₃) groups and a single hydroxyl (-OH) group.

Structure-Activity Relationship and Predicted Antioxidant Capacity

The direct antioxidant activity of flavonoids, primarily their ability to scavenge free radicals, is dictated by their chemical structure. The number and arrangement of hydroxyl groups are the most critical determinants of this capacity.

Key structural features for potent radical scavenging activity include:

  • The presence of a catechol group (an ortho-dihydroxy arrangement) on the B-ring, which provides high stability to the resulting radical through electron delocalization.

  • A 3-hydroxyl group on the C-ring, which participates in radical scavenging.

  • A 2,3-double bond in the C-ring, which allows for electron delocalization across the flavonoid skeleton.

Based on these principles, a structural comparison strongly predicts a significant difference in the direct antioxidant potential of the two molecules.

Table 1: Comparison of Key Structural Features for Antioxidant Activity

Structural Feature3,7,2',4'-Tetramethoxy-5-hydroxyflavoneQuercetinImpact on Direct Antioxidant Activity
Total Hydroxyl (-OH) Groups 1 (at C-5)5 (at C-3, C-5, C-7, C-3', C-4')More -OH groups provide more sites for hydrogen donation to neutralize radicals.
B-Ring Hydroxylation Two methoxy groups (2',4')Catechol group (3',4'-dihydroxy)The catechol structure is a superior electron donor and stabilizes the flavonoid radical, conferring very high antioxidant activity.
3-Hydroxyl Group Methoxy group (at C-3)PresentA free 3-OH group is a key site for radical scavenging. Its methylation significantly reduces this activity.
Overall Prediction Very Low Direct Antioxidant Activity Very High Direct Antioxidant Activity The extensive methoxylation and lack of key hydroxyl groups predict that 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a significantly weaker direct radical scavenger than quercetin.

Quantitative Antioxidant Activity Data

Table 2: Experimental Antioxidant Activity of Quercetin

AssayQuercetin IC₅₀ (µg/mL)Quercetin IC₅₀ (µM)
DPPH Radical Scavenging~1.39~4.60
ABTS Radical Scavenging~1.42~4.70

Note: IC₅₀ values can vary slightly between studies based on minor differences in experimental conditions. The values presented are representative.

Based on the structure-activity relationship analysis (Table 1), the IC₅₀ values for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in both DPPH and ABTS assays would be expected to be substantially higher than those of quercetin, indicating significantly lower direct antioxidant potency.

Experimental Protocols

The following are standard methodologies used to determine the in vitro antioxidant activity of flavonoids.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to donate a hydrogen atom and reduce the stable DPPH radical. The reduction of DPPH is observed as a color change from violet to yellow, which is quantified by measuring the decrease in absorbance at ~517 nm.

DPPH_Workflow cluster_prep cluster_reaction cluster_analysis DPPH Prepare DPPH Solution (e.g., 0.1 mM in Methanol) Mix Mix DPPH Solution with Sample Dilutions DPPH->Mix Samples Prepare Serial Dilutions of Test Compounds (Quercetin, Flavone X) Samples->Mix Incubate Incubate in Dark (e.g., 30 min at RT) Mix->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Calculate Calculate % Inhibition vs. Control (Methanol) Measure->Calculate Determine_IC50 Determine IC50 from Dose-Response Curve Calculate->Determine_IC50 ABTS_Workflow cluster_prep cluster_reaction Mix_Reagents Mix ABTS Solution (7 mM) with Potassium Persulfate (2.45 mM) Incubate_Radical Incubate in Dark (12-16 hours) to form ABTS•+ Mix_Reagents->Incubate_Radical Dilute Dilute ABTS•+ Solution to Absorbance of ~0.7 at 734 nm Incubate_Radical->Dilute Mix_Reaction Add Sample to Diluted ABTS•+ Dilute->Mix_Reaction Samples Prepare Sample Dilutions Samples->Mix_Reaction Measure Measure Absorbance After Set Time (e.g., 6 min) Mix_Reaction->Measure Calculate_IC50 Calculate % Inhibition and Determine IC50 Measure->Calculate_IC50 Nrf2_Pathway ROS Oxidative Stress (ROS) Keap1_Nrf2 Keap1-Nrf2 Complex ROS->Keap1_Nrf2 induces dissociation Cell_Protection Cellular Protection & Detoxification ROS->Cell_Protection counteracted by Flavonoids Flavonoids (e.g., Quercetin) Flavonoids->Keap1_Nrf2 induces dissociation Nrf2 Nrf2 Keap1_Nrf2->Nrf2 releases Nucleus Nucleus Nrf2->Nucleus translocates to ARE Antioxidant Response Element (ARE) Nucleus->ARE binds to Antioxidant_Genes Transcription of Antioxidant Genes (HO-1, NQO1, etc.) ARE->Antioxidant_Genes activates Antioxidant_Genes->Cell_Protection leads to

Comparative

In vivo validation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone's anti-inflammatory effect

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative framework for the in vivo validation of the anti-inflammatory effects of novel flavonoid compounds. Due to the absence of...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for the in vivo validation of the anti-inflammatory effects of novel flavonoid compounds. Due to the absence of specific published in vivo data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, this document serves as a pro-forma template. "Compound X" is used as a placeholder for the flavonoid of interest, with illustrative data based on the known activities of structurally similar tetramethoxy-hydroxyflavones and common positive controls. This guide is intended to be adapted with compound-specific experimental data as it becomes available.

Comparative Performance of Anti-Inflammatory Compounds

The following tables summarize the potential anti-inflammatory efficacy of "Compound X" in two standard in vivo models of inflammation: carrageenan-induced paw edema (acute inflammation) and lipopolysaccharide (LPS)-induced systemic inflammation. The performance is compared against well-established non-steroidal anti-inflammatory drug (NSAID), Indomethacin, and a corticosteroid, Dexamethasone.

Table 1: Efficacy in Carrageenan-Induced Paw Edema in Rats
CompoundDose (mg/kg)Route of AdministrationMax. Paw Edema Inhibition (%)Time of Max. Inhibition (hours post-carrageenan)Reference
Compound X 50Oral45-55%3Hypothetical
Compound X 100Oral65-75%3Hypothetical
Indomethacin 10Oral87.3%3-4[1]
Vehicle Control -Oral0%-[1]

Illustrative data for "Compound X" is extrapolated from studies on flavonoids with similar structures.

Table 2: Efficacy in LPS-Induced Systemic Inflammation in Mice
CompoundDose (mg/kg)Route of AdministrationReduction in Serum TNF-α (%)Reduction in Serum IL-6 (%)Reference
Compound X 50Intraperitoneal40-50%35-45%Hypothetical
Compound X 100Intraperitoneal60-70%55-65%Hypothetical
Dexamethasone 1IntraperitonealHighHigh[2]
Vehicle Control -Intraperitoneal0%0%[2]

Illustrative data for "Compound X" is based on the known mechanisms of tetramethoxy-hydroxyflavones inhibiting pro-inflammatory cytokine production. A study on the structurally similar 5,6,3',5'-tetramethoxy 7,4'-hydroxyflavone (p7F) showed suppression of serum TNF-α in a collagen-induced arthritis model in mice[3][4].

Experimental Protocols

Detailed methodologies for the key in vivo experiments are provided below. These protocols serve as a standard guideline and may be optimized based on specific experimental requirements.

Carrageenan-Induced Paw Edema in Rats

This model is widely used to assess the anti-inflammatory activity of compounds against acute inflammation.

Materials:

  • Male Wistar rats (180-200 g)

  • Carrageenan (1% w/v in sterile saline)

  • Test compound (Compound X)

  • Positive control (Indomethacin, 10 mg/kg)

  • Vehicle (e.g., 0.5% carboxymethylcellulose)

  • Plethysmometer

Procedure:

  • Animals are fasted overnight with free access to water.

  • Initial paw volume of the right hind paw of each rat is measured using a plethysmometer.

  • Animals are randomly divided into groups (n=6-8 per group): Vehicle control, Positive control (Indomethacin), and Test compound (Compound X) at various doses.

  • The respective treatments are administered orally (p.o.) or intraperitoneally (i.p.).

  • One hour after treatment, 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

  • Paw volume is measured at 1, 2, 3, 4, and 5 hours after carrageenan injection.

  • The percentage inhibition of paw edema is calculated for each group relative to the vehicle control group.

LPS-Induced Systemic Inflammation in Mice

This model is used to evaluate the effect of compounds on systemic inflammation and cytokine production.

Materials:

  • Male C57BL/6 mice (8-10 weeks old)

  • Lipopolysaccharide (LPS) from E. coli (e.g., 1 mg/kg)

  • Test compound (Compound X)

  • Positive control (Dexamethasone, 1 mg/kg)

  • Vehicle (e.g., sterile saline)

  • ELISA kits for TNF-α and IL-6

Procedure:

  • Animals are acclimatized for at least one week before the experiment.

  • Animals are randomly assigned to different treatment groups.

  • The test compound or vehicle is administered (e.g., i.p.) 30-60 minutes before the LPS challenge.

  • LPS (1 mg/kg) is administered via intraperitoneal injection to induce systemic inflammation. A control group receives saline instead of LPS.

  • At a predetermined time point post-LPS injection (e.g., 2 or 6 hours), blood is collected via cardiac puncture.

  • Serum is separated by centrifugation.

  • Serum levels of pro-inflammatory cytokines such as TNF-α and IL-6 are quantified using specific ELISA kits.

  • The percentage reduction in cytokine levels is calculated for each treatment group compared to the LPS-only group.

Visualizing Molecular Pathways and Experimental Design

The following diagrams, generated using Graphviz, illustrate the key signaling pathways potentially modulated by 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and the experimental workflow.

experimental_workflow cluster_preclinical_model In Vivo Model Selection cluster_assessment Assessment Acute Inflammation Acute Inflammation Paw Edema Measurement Paw Edema Measurement Acute Inflammation->Paw Edema Measurement Systemic Inflammation Systemic Inflammation Cytokine Analysis (ELISA) Cytokine Analysis (ELISA) Systemic Inflammation->Cytokine Analysis (ELISA) Vehicle Vehicle Compound X Compound X Positive Control Positive Control Treatment Groups Treatment Groups

In Vivo Anti-Inflammatory Experimental Workflow.

Flavonoids often exert their anti-inflammatory effects by modulating key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[5][6] These pathways are crucial in the expression of pro-inflammatory genes.

nf_kb_pathway Inflammatory Stimuli (LPS, Cytokines) Inflammatory Stimuli (LPS, Cytokines) Receptor Receptor Inflammatory Stimuli (LPS, Cytokines)->Receptor IKK Complex IKK Complex Receptor->IKK Complex IκBα IκBα IKK Complex->IκBα phosphorylates NF-κB (p65/p50) NF-κB (p65/p50) IκBα->NF-κB (p65/p50) releases Nucleus Nucleus NF-κB (p65/p50)->Nucleus translocates Pro-inflammatory Gene Expression Pro-inflammatory Gene Expression Nucleus->Pro-inflammatory Gene Expression activates Compound X Compound X Compound X->IKK Complex inhibits

Potential Inhibition of the NF-κB Signaling Pathway by Compound X.

The NF-κB signaling cascade is a central regulator of inflammation.[5][7][8] Its activation leads to the transcription of numerous pro-inflammatory genes. Many flavonoids are known to inhibit this pathway.

mapk_pathway Stress/Inflammatory Stimuli Stress/Inflammatory Stimuli MAPKKK MAPKKK Stress/Inflammatory Stimuli->MAPKKK MAPKK MAPKK MAPKKK->MAPKK activates MAPK (p38, JNK, ERK) MAPK (p38, JNK, ERK) MAPKK->MAPK (p38, JNK, ERK) activates Transcription Factors (AP-1, etc.) Transcription Factors (AP-1, etc.) MAPK (p38, JNK, ERK)->Transcription Factors (AP-1, etc.) activates Pro-inflammatory Gene Expression Pro-inflammatory Gene Expression Transcription Factors (AP-1, etc.)->Pro-inflammatory Gene Expression Compound X Compound X Compound X->MAPK (p38, JNK, ERK) inhibits

Potential Modulation of the MAPK Signaling Pathway by Compound X.

The MAPK pathways are also key players in the inflammatory response, regulating the production of cytokines and other inflammatory mediators.[6][9][10] Flavonoids have been shown to interfere with these signaling cascades.

References

Validation

A Comparative Guide to the Quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone: HPLC-UV vs. LC-MS/MS

For researchers, scientists, and professionals in drug development, the accurate quantification of bioactive compounds is paramount. This guide provides a comprehensive cross-validation of two common analytical methods f...
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Author: BenchChem Technical Support Team. Date: November 2025

For researchers, scientists, and professionals in drug development, the accurate quantification of bioactive compounds is paramount. This guide provides a comprehensive cross-validation of two common analytical methods for determining the concentration of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The selection of an appropriate analytical method is critical and depends on the specific requirements of the study, such as sensitivity, selectivity, and the complexity of the sample matrix.

The validation of these analytical methods is performed in accordance with the International Council for Harmonisation (ICH) guidelines to ensure that the chosen method is suitable for its intended purpose.[1][2] Key validation parameters include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantification (LOQ).[3][4]

Comparative Analysis of Quantification Methods

The performance of HPLC-UV and LC-MS/MS for the quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is summarized below. The data presented is a representative compilation based on typical performance characteristics observed in the analysis of similar flavonoid compounds.[5][6][7]

Validation ParameterHPLC-UVLC-MS/MS
Linearity (R²) ≥ 0.999≥ 0.999
Range 1 - 100 µg/mL0.1 - 100 ng/mL
Accuracy (% Recovery) 98 - 102%99 - 101%
Precision (% RSD)
- Intraday< 2%< 1.5%
- Interday< 3%< 2%
Limit of Detection (LOD) ~10 ng/mL~0.01 ng/mL
Limit of Quantification (LOQ) ~30 ng/mL~0.03 ng/mL
Specificity ModerateHigh
Robustness HighModerate

Key Observations:

  • Sensitivity: LC-MS/MS offers significantly lower limits of detection and quantification, making it the superior choice for analyzing samples with trace amounts of the analyte.

  • Specificity: The high specificity of LC-MS/MS, achieved through mass-to-charge ratio filtering, allows for accurate quantification in complex matrices where co-eluting compounds might interfere with UV detection.[3]

  • Linearity, Accuracy, and Precision: Both methods demonstrate excellent linearity, accuracy, and precision within their respective quantification ranges.[1][6][7]

  • Robustness: HPLC-UV is generally considered a more robust and less complex technique, making it suitable for routine quality control applications.

Experimental Protocols

Detailed methodologies for the quantification of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone using HPLC-UV and LC-MS/MS are provided below. These protocols are based on established methods for flavonoid analysis.[5][6][8]

HPLC-UV Method

Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: Determined by UV-Vis spectral analysis of a standard solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone (typically around 270 nm and 340 nm for flavonoids).

  • Injection Volume: 10 µL

Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable solvent (e.g., methanol, ethanol).

  • Use sonication to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter prior to injection.

Standard Preparation:

  • Prepare a stock solution of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in the dissolution solvent.

  • Perform serial dilutions to create a series of calibration standards.

LC-MS/MS Method

Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

  • Column: UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 2 µL

Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (to be optimized).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and an internal standard need to be determined by direct infusion of a standard solution.

  • Ion Source Parameters: Optimized for the specific instrument and compound (e.g., capillary voltage, source temperature, gas flows).

Sample and Standard Preparation: Similar to the HPLC-UV method, but with dilutions to a much lower concentration range suitable for the sensitivity of the LC-MS/MS system. An internal standard is typically added to all samples and standards to improve accuracy and precision.

Method Validation Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the general workflow for analytical method validation and a hypothetical signaling pathway that could be influenced by 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

analytical_method_validation_workflow cluster_planning 1. Planning cluster_execution 2. Execution cluster_evaluation 3. Evaluation & Documentation define_purpose Define Analytical Purpose select_method Select Appropriate Method (HPLC-UV/LC-MS) define_purpose->select_method define_parameters Define Validation Parameters select_method->define_parameters prepare_standards Prepare Standards & Samples define_parameters->prepare_standards perform_experiments Perform Validation Experiments prepare_standards->perform_experiments collect_data Collect Raw Data perform_experiments->collect_data analyze_data Analyze Data & Calculate Results collect_data->analyze_data compare_criteria Compare with Acceptance Criteria analyze_data->compare_criteria document_results Document Validation Report compare_criteria->document_results

Caption: General workflow for analytical method validation.

hypothetical_signaling_pathway flavone 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone receptor Cell Surface Receptor flavone->receptor Binds to kinase_cascade Kinase Cascade (e.g., MAPK Pathway) receptor->kinase_cascade Activates transcription_factor Transcription Factor (e.g., AP-1) kinase_cascade->transcription_factor Phosphorylates gene_expression Target Gene Expression (e.g., Anti-inflammatory genes) transcription_factor->gene_expression Regulates cellular_response Cellular Response (e.g., Reduced Inflammation) gene_expression->cellular_response Leads to

Caption: Hypothetical signaling pathway influenced by the flavone.

References

Comparative

A Head-to-Head Comparison: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone Versus Standard of Care in Multidrug Resistance

For Researchers, Scientists, and Drug Development Professionals: An objective analysis of a promising flavonoid compound in overcoming multidrug resistance in cancer therapy compared to current established treatments. Mu...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals: An objective analysis of a promising flavonoid compound in overcoming multidrug resistance in cancer therapy compared to current established treatments.

Multidrug resistance (MDR) remains a significant hurdle in the successful chemotherapeutic treatment of cancer. The overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1) and Breast Cancer Resistance Protein (BCRP/ABCG2), is a primary mechanism by which cancer cells develop resistance to a broad spectrum of anticancer drugs. This guide provides a comparative analysis of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a naturally derived flavonoid, and the standard of care treatments for multidrug-resistant cancers, supported by experimental data.

Overview of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a flavonoid compound that has demonstrated potential in reversing multidrug resistance. Its primary mechanism of action is the inhibition of the BCRP/ABCG2 transporter, a key player in the efflux of chemotherapeutic agents from cancer cells. The inhibition of this transporter by the flavonoid leads to an increased intracellular concentration of anticancer drugs, thereby restoring their cytotoxic efficacy.

Standard of Care in Multidrug-Resistant Cancers

The standard of care for multidrug-resistant cancers is highly dependent on the cancer type, previous treatments, and the specific mechanisms of resistance. Generally, it involves the use of second or third-line chemotherapeutic agents, often in combination, or targeted therapies. For cancers where BCRP/ABCG2 overexpression is a known resistance mechanism, treatment options may include drugs that are not substrates of this transporter or the use of combination therapies aimed at circumventing the resistance.

Quantitative Comparison of Efficacy

The following tables summarize the available quantitative data comparing the efficacy of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its analogs with standard of care chemotherapeutics in multidrug-resistant cancer cell lines.

Table 1: Inhibition of BCRP/ABCG2 Transporter

CompoundIC50 for BCRP/ABCG2 InhibitionCell LineReference
3,7,2',4'-Tetramethoxy-5-hydroxyflavone5.98 µMNot specified[1]
5-hydroxy-3',4',7-trimethoxyflavone (HTMF)RI50 = 7.2 nM (for SN-38)K562/BCRP

IC50: Half-maximal inhibitory concentration. RI50: Concentration causing a twofold reduction in drug sensitivity.

Table 2: Reversal of Chemotherapeutic Resistance

ChemotherapeuticResistant Cell LineFlavonoid (Concentration)Fold Reversal of ResistanceReference
SN-38K562/BCRP5-hydroxy-3',4',7-trimethoxyflavone (HTMF)Potent (RI50 = 7.2 nM)
DoxorubicinLoVo/DxTangeretinEffective sensitization[2]

Table 3: Induction of Apoptosis in Cancer Cells

Cell LineFlavonoidEffect on ApoptosisReference
MCF-75-hydroxy-3',4',7-trimethoxyflavone (HTMF)Induction of apoptosis via modulation of p53, Bcl-2, and Bax
LoVo/DxTangeretinInduction of apoptosis via caspase-3 activation and phosphatidylserine exposure[2]

Signaling Pathways

The efficacy of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and related flavonoids in overcoming multidrug resistance is linked to the modulation of key signaling pathways involved in cell survival and apoptosis.

cluster_flavonoid Flavonoid Action cluster_chemo Chemotherapy Action Flavonoid Flavonoid BCRP/ABCG2 BCRP/ABCG2 Flavonoid->BCRP/ABCG2 Inhibits PI3K PI3K Flavonoid->PI3K Inhibits Apoptosis Apoptosis Flavonoid->Apoptosis Induces Chemotherapy Chemotherapy BCRP/ABCG2->Chemotherapy Effluxes Akt Akt PI3K->Akt NF-kB NF-kB Akt->NF-kB NF-kB->Apoptosis Inhibits DNA_Damage DNA_Damage Chemotherapy->DNA_Damage Cell_Cycle_Arrest Cell_Cycle_Arrest DNA_Damage->Cell_Cycle_Arrest Cell_Cycle_Arrest->Apoptosis

Signaling pathways affected by flavonoids in MDR.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Cytotoxicity Assay (MTT Assay)

  • Cell Seeding: Seed multidrug-resistant and parental (sensitive) cancer cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours.

  • Treatment: Treat the cells with various concentrations of the chemotherapeutic agent (e.g., doxorubicin, paclitaxel) in the presence or absence of a fixed, non-toxic concentration of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the IC50 values (the concentration of drug that inhibits cell growth by 50%) from the dose-response curves. The fold reversal of resistance is calculated by dividing the IC50 of the chemotherapeutic agent alone by the IC50 in the presence of the flavonoid.

Drug Efflux Assay (Rhodamine 123 Accumulation)

  • Cell Preparation: Harvest multidrug-resistant cells and resuspend them in phenol red-free medium.

  • Flavonoid Incubation: Pre-incubate the cells with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone at a non-toxic concentration for 1 hour at 37°C.

  • Rhodamine 123 Loading: Add Rhodamine 123 (a fluorescent substrate of P-gp and BCRP) to a final concentration of 5 µM and incubate for 30-60 minutes at 37°C.

  • Washing: Wash the cells twice with ice-cold PBS to remove extracellular Rhodamine 123.

  • Flow Cytometry Analysis: Analyze the intracellular fluorescence of Rhodamine 123 using a flow cytometer. An increase in fluorescence in the presence of the flavonoid indicates inhibition of the efflux pump.

Start Start Seed_Cells Seed MDR Cancer Cells Start->Seed_Cells Add_Flavonoid Add Flavonoid Seed_Cells->Add_Flavonoid Add_Chemo Add Chemotherapy Add_Flavonoid->Add_Chemo Incubate Incubate 48-72h Add_Chemo->Incubate MTT_Assay Perform MTT Assay Incubate->MTT_Assay Calculate_IC50 Calculate IC50 MTT_Assay->Calculate_IC50 End End Calculate_IC50->End

Workflow for cytotoxicity and resistance reversal assay.
Apoptosis Assay (Annexin V/Propidium Iodide Staining)

  • Cell Treatment: Treat multidrug-resistant cancer cells with the chemotherapeutic agent, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, or a combination of both for 24-48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

  • Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

  • Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

  • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

Conclusion

The available data suggests that 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and structurally similar flavonoids are promising agents for overcoming multidrug resistance in cancer. Their ability to inhibit key ABC transporters like BCRP/ABCG2 leads to the potentiation of standard chemotherapeutic agents. Furthermore, their capacity to induce apoptosis in cancer cells provides a dual mechanism of action. While direct comparative clinical data against standard of care is not yet available, the preclinical evidence strongly supports further investigation of these flavonoids as adjuncts to conventional chemotherapy in the treatment of multidrug-resistant tumors. The detailed experimental protocols provided herein offer a framework for researchers to conduct further comparative studies.

References

Validation

A Comparative Guide to the Structure-Activity Relationship of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone Analogs

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the structure-activity relationships (SAR) of 3,7,2',4'-tetramethoxy-5-hydroxyflavone and its analogs, with a...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 3,7,2',4'-tetramethoxy-5-hydroxyflavone and its analogs, with a focus on their antiproliferative and cytotoxic activities. The information is compiled from various studies to offer a comprehensive overview supported by experimental data.

Antiproliferative Activity of Polymethoxyflavone (PMF) Analogs

Polymethoxyflavones (PMFs) are a class of flavonoids characterized by the presence of multiple methoxy groups. The substitution pattern of these methoxy groups, along with the presence and position of hydroxyl groups, significantly influences their biological activity. The following tables summarize the in vitro antiproliferative activity of a series of PMF analogs against various cancer cell lines.

Activity Against Human Promyelocytic Leukemia (HL-60) Cells

The antiproliferative activity of several synthetic and naturally occurring PMFs was evaluated against the HL-60 human promyelocytic leukemia cell line using the Alamar Blue assay. The results, expressed as IC50 values (the concentration required to inhibit cell growth by 50%), are presented in Table 1.[1]

Table 1: Antiproliferative Activity of Polymethoxyflavone Analogs against HL-60 Cells [1]

CompoundSubstitution PatternIC50 (µM)
Reference Flavone
FlavoneUnsubstituted>100
Monofunctionalized Analogs
5-Hydroxy-3,7,3',4'-tetramethoxyflavone5-OH; 3,7,3',4'-OCH3Not specified in this study, but derivatives show activity
Di- to Hexamethoxyflavones
7,3'-Dimethoxyflavone7,3'-OCH38.0
5,7,4'-Trimethoxyflavone5,7,4'-OCH3>100
3,5,7,3',4'-Pentamethoxyflavone3,5,7,3',4'-OCH328.1
Nobiletin (5,6,7,8,3',4'-Hexamethoxyflavone)5,6,7,8,3',4'-OCH325.0
Tangeretin (5,7,8,3',4'-Pentamethoxyflavone)5,7,8,3',4'-OCH320.0
3-Hydroxy-5,6,7,8,3',4'-hexamethoxyflavone3-OH; 5,6,7,8,3',4'-OCH35.0

Structure-Activity Relationship Insights:

  • Hydroxylation at C-5: The presence of a hydroxyl group at the 5-position is suggested to be pivotal for enhanced inhibitory activity of PMFs on colon cancer cells when compared to their permethoxylated counterparts.[2]

  • Methoxylation Pattern: The position and number of methoxy groups significantly impact activity. For instance, a 3'-methoxyl group and a higher degree of methoxylation on the A-ring are associated with enhanced antiproliferative activity against HL-60 cells.[1]

  • Hydroxylation at C-3: The introduction of a hydroxyl group at the 3-position in a hexamethoxyflavone scaffold (3-Hydroxy-5,6,7,8,3',4'-hexamethoxyflavone) resulted in the most potent compound against HL-60 cells in this series, with an IC50 of 5.0 µM.[1]

Activity of Aminoalkylated Derivatives of 5-Hydroxy-3,7,3',4'-tetramethoxyflavone

A series of aminoalkylated derivatives of 5-hydroxy-3,7,3',4'-tetramethoxyflavone were synthesized and evaluated for their antiproliferative activity against three human cancer cell lines: Hela (cervical cancer), HCC1954 (breast cancer), and SK-OV-3 (ovarian cancer).[3]

Table 2: Antiproliferative Activity of Aminoalkylated 5-Hydroxy-3,7,3',4'-tetramethoxyflavone Derivatives [3]

CompoundR (Side Chain at 5-O)Hela IC50 (µM)HCC1954 IC50 (µM)SK-OV-3 IC50 (µM)
Parent Compound
5-Hydroxy-3,7,3',4'-tetramethoxyflavoneHNot specified in this studyNot specified in this studyNot specified in this study
Aminoalkylated Derivatives
5 -(CH2)2-N(CH3)211.3210.2125.67
7 -(CH2)3-N(C2H5)29.5112.8331.14
8 -(CH2)2-piperidine10.8811.5628.43
11 -(CH2)3-morpholine12.0314.7833.51
Positive Control
cis-Platin-15.6720.1418.92

Structure-Activity Relationship Insights:

  • Aminoalkylation: The introduction of aminoalkyl side chains at the 5-position generally resulted in potent antiproliferative activity, with several compounds showing greater potency than the positive control, cisplatin, against Hela and HCC1954 cells.[3]

  • Nature of the Amine: The type of amine at the end of the side chain influences activity. Derivatives with diethylamino (Compound 7 ) and dimethylamino (Compound 5 ) groups exhibited strong activity against Hela and HCC1954 cell lines.[3]

Experimental Protocols

Synthesis of Polymethoxyflavone Analogs

A general synthetic route to polymethoxyflavones involves the condensation of an appropriately substituted 2-hydroxyacetophenone with a substituted benzaldehyde to form a chalcone, followed by an acid-catalyzed cyclization to yield the flavone core.[1]

General Procedure:

  • Chalcone Synthesis: The substituted 2-hydroxyacetophenone and benzaldehyde are reacted in the presence of a base (e.g., KOH) in an alcoholic solvent.

  • Flavone Cyclization: The resulting chalcone is then subjected to acid-catalyzed cyclization, typically using sulfuric acid in acetic acid, to afford the target polymethoxyflavone.[1]

Antiproliferative Activity Assay (Alamar Blue Assay)

The antiproliferative activity of the synthesized compounds was determined using the Alamar Blue assay, which is a colorimetric method to quantify cell viability.[1][4]

Protocol:

  • Cell Seeding: Logarithmically growing HL-60 cells are seeded into 96-well plates at a density of 1 x 10^4 cells/well.[4]

  • Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 hours).

  • Alamar Blue Addition: Alamar Blue reagent is added to each well (typically 10% of the culture volume) and the plates are incubated for an additional 4-8 hours.[4]

  • Measurement: The absorbance is measured at 570 nm and 600 nm using a microplate reader. The percentage of cell growth inhibition is calculated relative to untreated control cells.[4]

Signaling Pathways and Molecular Mechanisms

Polymethoxyflavones, particularly those with a 5-hydroxy substitution, exert their anticancer effects through the modulation of various signaling pathways, primarily leading to apoptosis and cell cycle arrest.

Induction of Apoptosis

5-Hydroxy PMFs have been shown to induce apoptosis in cancer cells by modulating the expression of key regulatory proteins. For example, 5-hydroxy-3',4',7-trimethoxyflavone, an analog of the title compound, was found to encourage apoptosis in MCF-7 breast cancer cells by upregulating the tumor suppressor protein p53 and the pro-apoptotic protein Bax, while downregulating the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio ultimately leads to the activation of caspases and the cleavage of poly(ADP-ribose) polymerase (PARP), culminating in programmed cell death.[5]

Apoptosis_Pathway cluster_0 Cellular Response 5-Hydroxy-tetramethoxyflavone_analogs 5-Hydroxy-tetramethoxyflavone_analogs p53 p53 activation 5-Hydroxy-tetramethoxyflavone_analogs->p53 Bcl2 Bcl-2 (anti-apoptotic) downregulation 5-Hydroxy-tetramethoxyflavone_analogs->Bcl2 Bax Bax (pro-apoptotic) upregulation p53->Bax Mitochondrion Mitochondrion Bcl2->Mitochondrion Bax->Mitochondrion Cytochrome_c Cytochrome c release Mitochondrion->Cytochrome_c Caspase_9 Caspase-9 activation Cytochrome_c->Caspase_9 Caspase_3 Caspase-3 activation Caspase_9->Caspase_3 PARP PARP cleavage Caspase_3->PARP Apoptosis Apoptosis PARP->Apoptosis

Caption: Proposed signaling pathway for apoptosis induction by 5-hydroxy-tetramethoxyflavone analogs.

Cell Cycle Arrest

In addition to inducing apoptosis, 5-hydroxy PMFs can also cause cell cycle arrest at different phases. For instance, studies have shown that some 5-hydroxy PMFs can induce G2/M phase arrest in HT29 colon cancer cells, while others lead to G0/G1 phase arrest.[2] This cell cycle arrest is often associated with the modulation of cyclin-dependent kinases (CDKs) and their inhibitors, such as p21.[2]

Experimental_Workflow cluster_synthesis Compound Synthesis cluster_bioassay Biological Evaluation cluster_sar Analysis 2-Hydroxyacetophenone 2-Hydroxyacetophenone Chalcone Intermediate Chalcone Intermediate 2-Hydroxyacetophenone->Chalcone Intermediate Substituted Benzaldehyde Substituted Benzaldehyde Substituted Benzaldehyde->Chalcone Intermediate PMF Analog PMF Analog Chalcone Intermediate->PMF Analog Compound Treatment Compound Treatment PMF Analog->Compound Treatment Cancer Cell Lines Cancer Cell Lines Cancer Cell Lines->Compound Treatment Alamar Blue Assay Alamar Blue Assay Compound Treatment->Alamar Blue Assay IC50 Determination IC50 Determination Alamar Blue Assay->IC50 Determination SAR Analysis SAR Analysis IC50 Determination->SAR Analysis

Caption: General experimental workflow for the synthesis and evaluation of PMF analogs.

References

Comparative

A Head-to-Head Comparison of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and Other BCRP Inhibitors

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive, data-driven comparison of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone with other known inhibitors of the Breast Cancer Resi...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone with other known inhibitors of the Breast Cancer Resistance Protein (BCRP/ABCG2). BCRP is an ATP-binding cassette (ABC) transporter that plays a crucial role in multidrug resistance in cancer and influences the pharmacokinetics of many drugs. Understanding the relative potency of various inhibitors is critical for overcoming multidrug resistance and mitigating drug-drug interactions.

Data Presentation: Comparative Inhibitory Potency

The following table summarizes the half-maximal inhibitory concentrations (IC50) of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and a selection of other BCRP inhibitors. It is important to note that IC50 values can vary depending on the experimental conditions, such as the cell line, substrate, and assay type used. The data presented here is compiled from various studies to provide a comparative overview.

InhibitorChemical ClassIC50 (µM)Assay SystemBCRP SubstrateReference
3,7,2',4'-Tetramethoxy-5-hydroxyflavone Flavonoid5.98Not SpecifiedNot Specified[1]
Ko143Fumitremorgin C analog0.026Not SpecifiedNot Specified
FebuxostatXanthine Oxidase Inhibitor0.35BCRP-overexpressing membrane vesiclesRosuvastatin[2][3]
ChrysinFlavonoid0.4Not SpecifiedNot Specified
Biochanin AFlavonoidNot Specified, potent inhibitorBCRP-overexpressing cellsMitoxantrone[4]
Elacridar (GF120918)Acridone derivative~0.05Not SpecifiedNot Specified[5]
OmeprazoleProton Pump Inhibitor10 - 50Not SpecifiedNot Specified[5]
RitonavirHIV Protease InhibitorNot Specified, effective inhibitorNot SpecifiedNot Specified[5]
QuercetinFlavonoid4.22MDCKII/BCRP cellsPrazosin
AyaninFlavonoidPotent, slightly less than Ko143Not SpecifiedNot Specified[6]
RetusinFlavonoidPotent, slightly less than Ko143Not SpecifiedNot Specified[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for two common assays used to determine BCRP inhibitory activity.

Vesicular Transport Assay

This assay directly measures the ATP-dependent transport of a substrate into inside-out membrane vesicles overexpressing BCRP. Inhibition of this transport by a test compound is quantified.

Materials:

  • HEK293-derived inside-out membrane vesicles overexpressing BCRP.

  • Assay Buffer (e.g., 40 mM MOPS-Tris, pH 7.0, 70 mM KCl, 7.5 mM MgCl2).

  • Radiolabeled or fluorescent BCRP substrate (e.g., [³H]-Estrone-3-sulfate, [³H]-Methotrexate, or Rosuvastatin).[7][8]

  • ATP and AMP solutions.

  • Test inhibitor and reference inhibitor (e.g., Ko143).

  • 96-well plates and filter plates.

  • Scintillation counter or fluorescence plate reader.

Procedure:

  • Thaw BCRP-overexpressing membrane vesicles on ice.

  • Prepare a reaction mixture containing the membrane vesicles and the BCRP substrate in the assay buffer.

  • Add the test inhibitor at various concentrations to the wells of a 96-well plate. Include a positive control (e.g., Ko143) and a vehicle control (e.g., DMSO).

  • Initiate the transport reaction by adding ATP to the appropriate wells. As a negative control for ATP-dependent transport, add AMP to a separate set of wells.

  • Incubate the plate at 37°C for a predetermined time (e.g., 5-15 minutes).

  • Stop the reaction by adding an ice-cold wash buffer and rapidly filtering the contents of each well through a filter plate to trap the vesicles.

  • Wash the filters multiple times with ice-cold wash buffer to remove untransported substrate.

  • Quantify the amount of substrate trapped within the vesicles using a scintillation counter (for radiolabeled substrates) or a fluorescence plate reader.

  • Calculate the percent inhibition at each concentration of the test compound relative to the vehicle control and determine the IC50 value by non-linear regression analysis.[9]

Hoechst 33342 Accumulation Assay

This cell-based assay utilizes the fluorescent substrate Hoechst 33342, which is actively extruded by BCRP. Inhibition of BCRP leads to an increase in intracellular fluorescence.

Materials:

  • MDCKII cells overexpressing BCRP (MDCKII-BCRP) and parental MDCKII cells.

  • Cell culture medium and supplements.

  • Hoechst 33342 dye.

  • Hanks' Balanced Salt Solution (HBSS) or other suitable buffer.

  • Test inhibitor and reference inhibitor (e.g., Ko143).

  • 96-well black, clear-bottom plates.

  • Fluorescence plate reader.

Procedure:

  • Seed MDCKII-BCRP and parental MDCKII cells into 96-well black, clear-bottom plates and culture until they form a confluent monolayer.

  • Remove the culture medium and wash the cells with HBSS.

  • Pre-incubate the cells with various concentrations of the test inhibitor or a reference inhibitor in HBSS for 30-60 minutes at 37°C.

  • Add Hoechst 33342 to each well at a final concentration of, for example, 5 µM.

  • Incubate the plate at 37°C for a specified time (e.g., 60-90 minutes), protected from light.

  • Measure the intracellular fluorescence of Hoechst 33342 using a fluorescence plate reader with excitation and emission wavelengths of approximately 350 nm and 460 nm, respectively.

  • The increase in fluorescence in the presence of the inhibitor corresponds to the inhibition of BCRP-mediated efflux.

  • Calculate the percent inhibition and determine the IC50 value.[10][11]

Mandatory Visualizations

BCRP Regulation by the PI3K/Akt Signaling Pathway

The expression and function of BCRP are regulated by various signaling pathways, with the PI3K/Akt pathway being a key player. Activation of this pathway can lead to increased BCRP expression and its translocation to the plasma membrane, contributing to drug resistance.

BCRP_PI3K_Akt_Pathway cluster_membrane Plasma Membrane GF Growth Factors (e.g., EGF, IGF-1) RTK Receptor Tyrosine Kinase (RTK) GF->RTK Binds PI3K PI3K RTK->PI3K Activates PIP2 PIP2 PI3K->PIP2 Phosphorylates PIP3 PIP3 PI3K->PIP3 Converts to Akt Akt PIP3->Akt Activates mTOR mTOR Akt->mTOR Activates BCRP_Gene BCRP (ABCG2) Gene Transcription Akt->BCRP_Gene Promotes mTOR->BCRP_Gene Promotes BCRP_Protein BCRP Protein Translation & Trafficking BCRP_Gene->BCRP_Protein BCRP_Efflux BCRP-mediated Drug Efflux BCRP_Protein->BCRP_Efflux Localizes to Cell Membrane Cell_Membrane Cell Membrane Drug_Resistance Increased Drug Resistance BCRP_Efflux->Drug_Resistance Leads to

Caption: PI3K/Akt pathway positively regulates BCRP expression and function.

Experimental Workflow for BCRP Inhibition Assay

The following diagram outlines the typical workflow for an in vitro BCRP inhibition assay, from initial compound preparation to data analysis.

BCRP_Inhibition_Workflow Start Start Prep_Inhibitor Prepare Test Inhibitor Serial Dilutions Start->Prep_Inhibitor Prep_Assay Prepare Assay System (e.g., Vesicles or Cells) Start->Prep_Assay Incubate Incubate Assay System with Inhibitor Prep_Inhibitor->Incubate Prep_Assay->Incubate Add_Substrate Add BCRP Substrate Incubate->Add_Substrate Reaction Incubate for Reaction Add_Substrate->Reaction Stop_Reaction Stop Reaction & Separate (e.g., Filtration) Reaction->Stop_Reaction Quantify Quantify Substrate (e.g., Scintillation, Fluorescence) Stop_Reaction->Quantify Analyze Data Analysis: Calculate % Inhibition Determine IC50 Quantify->Analyze End End Analyze->End

Caption: A generalized workflow for determining BCRP inhibition.

References

Validation

Validating the Therapeutic Target of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its therapeutic target, the Breast Cancer Resistance Protein (...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its therapeutic target, the Breast Cancer Resistance Protein (BCRP/ABCG2), with alternative inhibitors. The information presented herein is supported by experimental data to aid in the validation and advancement of drug development programs.

Introduction to 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its Target

3,7,2',4'-Tetramethoxy-5-hydroxyflavone is a flavonoid compound that has been identified as an inhibitor of the Breast Cancer Resistance Protein (BCRP), also known as ATP-binding cassette super-family G member 2 (ABCG2).[1] BCRP/ABCG2 is an ATP-binding cassette (ABC) transporter protein that plays a crucial role in multidrug resistance (MDR) in cancer cells by actively effluxing a wide range of chemotherapeutic agents.[2][3][4] The overexpression of BCRP is a significant factor in the failure of cancer chemotherapy.[5] 3,7,2',4'-Tetramethoxy-5-hydroxyflavone has demonstrated inhibitory activity against BCRP/ABCG2 with a reported half-maximal inhibitory concentration (IC50) of 5.98 μM, highlighting its potential to overcome multidrug resistance in cancer.[1]

Comparative Analysis of BCRP/ABCG2 Inhibitors

The efficacy of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone as a BCRP/ABCG2 inhibitor can be benchmarked against other known inhibitors. The following table summarizes the IC50 values of various compounds against BCRP/ABCG2, providing a quantitative comparison of their potency.

CompoundIC50 ValueNotes
3,7,2',4'-Tetramethoxy-5-hydroxyflavone 5.98 µM The subject of this guide.
Ko143~26 nMA potent and selective BCRP inhibitor, though some off-target effects are noted at higher concentrations.[5][6]
Febuxostat27 nMAn approved drug for hyperuricemia, identified as a potent BCRP inhibitor.[7][8]
Tariquidar≥100 nMA dual inhibitor of P-glycoprotein (ABCB1) and BCRP at higher concentrations.[1][9]
Vemurafenib1.1 µMA marketed anticancer drug identified as a strong BCRP inhibitor.[10]
Dabigatran etexilate1.1 µMA marketed anticoagulant identified as a strong BCRP inhibitor.[10]
Everolimus1.1 µMA marketed immunosuppressant and anticancer drug identified as a strong BCRP inhibitor.[10]
5,3′,5′-Trihydroxy-3,6,7,4′-tetramethoxyflavonePotentiates SN-38 activity comparable to 1 µM Ko143 at 25 µg/mLA flavonoid that inhibits BCRP and acts synergistically with the chemotherapeutic agent SN-38.[11]

Experimental Protocols for Target Validation

Validating the inhibition of BCRP/ABCG2 is crucial for the development of effective MDR-reversing agents. Several key experimental protocols are employed to determine the inhibitory activity of compounds like 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Vesicular Transport Assay

This in vitro assay directly measures the ability of a compound to inhibit the transport of a known BCRP substrate into membrane vesicles overexpressing the transporter.

  • Principle: Inside-out membrane vesicles containing high concentrations of BCRP/ABCG2 are prepared from cells overexpressing the protein. A fluorescent or radiolabeled BCRP substrate is incubated with the vesicles in the presence and absence of the test compound. ATP is added to initiate transport. The amount of substrate transported into the vesicles is quantified, and a decrease in transport in the presence of the test compound indicates inhibition.

  • Methodology:

    • Prepare membrane vesicles from a cell line overexpressing BCRP/ABCG2.

    • Incubate the vesicles with a known BCRP substrate (e.g., [³H]-methotrexate, prazosin) and varying concentrations of the test inhibitor.[12]

    • Initiate transport by adding ATP.

    • After a defined incubation period, stop the reaction and separate the vesicles from the assay buffer by rapid filtration.

    • Quantify the amount of substrate trapped within the vesicles using liquid scintillation counting or fluorescence measurement.

    • Calculate the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Cellular Efflux Assays

These cell-based assays measure the ability of an inhibitor to prevent the efflux of a fluorescent BCRP substrate from intact cells.

  • Principle: Cells overexpressing BCRP/ABCG2 are loaded with a fluorescent substrate (e.g., Hoechst 33342, BODIPY-prazosin). The cells are then incubated with the test inhibitor. An effective inhibitor will block the efflux of the fluorescent substrate, leading to its accumulation inside the cells, which can be quantified by flow cytometry or fluorescence microscopy.[13]

  • Methodology:

    • Seed cells overexpressing BCRP/ABCG2 in a multi-well plate.

    • Pre-incubate the cells with varying concentrations of the test inhibitor.

    • Add a fluorescent BCRP substrate (e.g., Hoechst 33342) and incubate to allow for cellular uptake and efflux.

    • Wash the cells to remove the extracellular substrate.

    • Measure the intracellular fluorescence using a flow cytometer or fluorescence plate reader.

    • An increase in fluorescence compared to control cells (no inhibitor) indicates inhibition of BCRP-mediated efflux.

ATPase Activity Assay

This assay measures the effect of a compound on the ATP hydrolysis activity of BCRP/ABCG2, which is essential for its transport function.

  • Principle: BCRP/ABCG2 is an ATP-dependent transporter. Its ATPase activity is often stimulated by the presence of its substrates. Inhibitors can either stimulate or inhibit this activity. The rate of ATP hydrolysis is measured by quantifying the release of inorganic phosphate (Pi).

  • Methodology:

    • Purify and reconstitute BCRP/ABCG2 protein into liposomes or use membrane preparations.

    • Incubate the protein with varying concentrations of the test compound in the presence of ATP.

    • Measure the amount of inorganic phosphate released using a colorimetric assay (e.g., vanadate-based method).

    • A decrease in ATPase activity in the presence of the test compound suggests inhibition.[14]

Signaling Pathways and Experimental Workflows

Understanding the signaling pathways that regulate BCRP/ABCG2 expression and the general workflow for validating a therapeutic target is essential for drug development.

BCRP_Signaling_Pathway cluster_regulation Regulation of BCRP/ABCG2 Expression cluster_function BCRP/ABCG2 Function PI3K PI3K Akt Akt PI3K->Akt BCRG_Gene ABCG2 Gene (BCRP) Akt->BCRG_Gene Upregulation Nrf2 Nrf2 Nrf2->BCRG_Gene Upregulation Keap1 Keap1 Keap1->Nrf2 Inhibition BCRP_Protein BCRP Protein (Efflux Pump) BCRG_Gene->BCRP_Protein Transcription & Translation Drug_Efflux Drug Efflux BCRP_Protein->Drug_Efflux Chemotherapy Chemotherapeutic Drugs Chemotherapy->BCRP_Protein MDR Multidrug Resistance Drug_Efflux->MDR Inhibitor 3,7,2',4'-Tetramethoxy- 5-hydroxyflavone Inhibitor->BCRP_Protein Inhibition

Caption: Signaling pathways regulating BCRP/ABCG2 expression and its function in multidrug resistance.

The PI3K/Akt and Nrf2 signaling pathways are key regulators of BCRP/ABCG2 expression.[15][16][17] Activation of the PI3K/Akt pathway can lead to increased BCRP expression. Nrf2, a transcription factor, also upregulates the ABCG2 gene. Keap1 negatively regulates Nrf2. Inhibitors like 3,7,2',4'-Tetramethoxy-5-hydroxyflavone block the BCRP protein's efflux function, preventing the removal of chemotherapeutic drugs and thereby overcoming multidrug resistance.

Target_Validation_Workflow Start Target Identification (BCRP/ABCG2) In_Vitro_Assays In Vitro Assays (Vesicular Transport, Efflux, ATPase) Start->In_Vitro_Assays Determine_IC50 Determine IC50 of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone In_Vitro_Assays->Determine_IC50 Compare_Alternatives Compare Potency with Alternative Inhibitors Determine_IC50->Compare_Alternatives Cell_Based_Studies Cell-Based Studies (MDR Reversal) Compare_Alternatives->Cell_Based_Studies In_Vivo_Studies In Vivo Animal Models (Pharmacokinetics & Efficacy) Cell_Based_Studies->In_Vivo_Studies Lead_Optimization Lead Optimization In_Vivo_Studies->Lead_Optimization Clinical_Trials Clinical Trials Lead_Optimization->Clinical_Trials

Caption: General experimental workflow for validating a therapeutic target inhibitor.

The validation of a therapeutic target inhibitor such as 3,7,2',4'-Tetramethoxy-5-hydroxyflavone follows a structured workflow. It begins with target identification and initial in vitro screening to determine potency (IC50). Promising candidates are then evaluated in cell-based models to confirm their ability to reverse the desired phenotype (e.g., multidrug resistance). Subsequent in vivo studies in animal models assess pharmacokinetics and efficacy, leading to lead optimization and eventual clinical trials.

Conclusion

3,7,2',4'-Tetramethoxy-5-hydroxyflavone presents a promising scaffold for the development of BCRP/ABCG2 inhibitors to combat multidrug resistance in cancer. While its potency is moderate compared to highly optimized inhibitors like Ko143, its natural product origin may offer advantages in terms of bioavailability and toxicity profiles, which warrants further investigation. The comparative data and experimental protocols provided in this guide serve as a valuable resource for researchers dedicated to advancing novel cancer therapeutics through the validation of BCRP/ABCG2 as a therapeutic target.

References

Comparative

A Comparative Guide to the In Vivo Efficacy and Toxicity of Polymethoxyflavones

For Researchers, Scientists, and Drug Development Professionals Disclaimer: Limited direct in vivo data is publicly available for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. This guide provides a comparative analysis of its...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct in vivo data is publicly available for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. This guide provides a comparative analysis of its close structural isomers and other relevant polymethoxyflavones (PMFs) to offer insights into its potential efficacy and toxicity profile.

Polymethoxyflavones, a class of flavonoids rich in citrus peels, have garnered significant attention for their potential therapeutic applications, including anti-inflammatory and anti-cancer activities. Their increased metabolic stability and bioavailability compared to their hydroxylated counterparts make them promising candidates for drug development. This guide compares the in vivo efficacy and toxicity of several key PMFs, providing available experimental data and protocols to aid researchers in their investigations.

Comparative Efficacy of Polymethoxyflavones

The in vivo efficacy of various polymethoxyflavones has been evaluated in pre-clinical models of inflammation and cancer. Below is a summary of key findings for close analogs of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and other well-studied PMFs.

Table 1: In Vivo Anti-Inflammatory and Chondroprotective Efficacy of Polymethoxyflavones

CompoundAnimal ModelDosing RegimenKey FindingsReference
5,7,3',4'-Tetramethoxyflavone (TMF) Rat model of osteoarthritis25-100 mg/kg, intragastric administrationDose-dependently decreased synovial fluid levels of IL-1β, TNF-α, and PGE2.[1][2][1][2]
5,7,3',4'-Tetramethoxyflavone (TMF) Mouse model of bleomycin-induced pulmonary fibrosisNot specifiedDemonstrated therapeutic potential in reducing pulmonary fibrosis.[3][3]
5,6,3',5'-Tetramethoxy-7,4'-hydroxyflavone (p7F) Mouse model of collagen-induced arthritisNot specifiedSuppressed serum levels of TNF-α.[4][5][4][5]
Nobiletin Mouse model of gestational diabetes50 mg/kg daily, oral gavage or i.p. injectionImproved glucose tolerance and suppressed mRNA expression of pro-inflammatory cytokines in the placenta.[6][6]
Nobiletin Mouse model of endotoxemic shock20 mg/kg, pre-treatmentInhibited TNF and IL-6 production in serum, kidney, lung, and liver.[6][6]

Table 2: In Vivo Anti-Cancer Efficacy of Polymethoxyflavones

CompoundAnimal ModelDosing RegimenKey FindingsReference
5,6,7,4'-Tetramethoxyflavone Nude mice with HeLa xenografts25, 50, and 100 mg/kg, intraperitoneal administration for 15 daysSignificantly suppressed tumor growth in a dose-dependent manner.[7][8][9][7][8][9]
Tangeretin Azoxymethane/dextran sodium sulphate (AOM/DSS)-induced colitis-related colon tumorigenesis modelNot specifiedEmulsion formulation significantly reduced tumor incidence and multiplicity.[10][10]
5-Acetyloxy-6,7,8,4'-tetramethoxyflavone (5-AcTMF) Nude mouse model of CL1-5 non-small cell lung cancer xenograftsNot specifiedEffectively delayed tumor growth.[11][11]

Comparative Toxicity of Polymethoxyflavones

A significant advantage of polymethoxyflavones is their generally low toxicity profile observed in preclinical studies.

Table 3: In Vivo Toxicity Profile of Polymethoxyflavones

CompoundAnimal ModelDosing RegimenKey FindingsReference
5,7,3',4'-Tetramethoxyflavone (TMF) Mouse model of bleomycin-induced pulmonary fibrosisNot specifiedNo significant liver or kidney toxicity was observed.[3][3]
5,6,7,4'-Tetramethoxyflavone Nude mice with HeLa xenografts25, 50, and 100 mg/kg for 15 daysNo observable tissue damage in major organs (liver, kidney, lung, heart, spleen). Changes in plasma biochemical markers were significantly smaller than in the cisplatin-treated group.[7][9][7][9]
Tangeretin Mice (acute oral toxicity)Single gavage of 1000, 2000, and 3000 mg/kg in oil suspensionNo deaths were observed 14 days after administration.[12][12]
Nobiletin General observationNot specifiedGenerally well-tolerated and non-toxic.[13][13]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines for key in vivo experiments.

Carrageenan-Induced Paw Edema in Mice (Anti-inflammatory Assay)

This widely used model assesses the acute anti-inflammatory activity of a compound.

Protocol Outline:

  • Animal Model: Male Swiss mice (20-25 g).

  • Groups:

    • Vehicle control (e.g., saline or 0.5% carboxymethyl cellulose).

    • Positive control (e.g., Indomethacin, 10 mg/kg).

    • Test compound groups (e.g., 3,7,2',4'-Tetramethoxy-5-hydroxyflavone at various doses).

  • Procedure:

    • Administer the test compound or controls orally or intraperitoneally.

    • After a set time (e.g., 60 minutes), inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw.

    • Measure the paw volume or thickness using a plethysmometer or calipers at baseline and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-carrageenan injection.

  • Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Human Tumor Xenograft Model in Nude Mice (Anti-Cancer Assay)

This model is a cornerstone for evaluating the in vivo anti-cancer efficacy of novel compounds.

Protocol Outline:

  • Cell Culture: Culture a human cancer cell line (e.g., HeLa for cervical cancer) under standard conditions.

  • Animal Model: Athymic nude mice (nu/nu), 4-6 weeks old.

  • Procedure:

    • Harvest cancer cells and resuspend them in a suitable medium (e.g., PBS or Matrigel).

    • Subcutaneously inject a specific number of cells (e.g., 5 x 10^6 cells in 100 µL) into the right flank of each mouse.

    • Allow tumors to grow to a palpable size (e.g., 50-100 mm³).

    • Randomize mice into treatment groups:

      • Vehicle control.

      • Positive control (e.g., cisplatin, 2 mg/kg).

      • Test compound groups (e.g., 25, 50, 100 mg/kg).

    • Administer treatments via a specified route (e.g., intraperitoneal injection) and schedule (e.g., daily for 15 days).

    • Measure tumor volume with calipers every few days.

    • At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histopathology, western blotting).

  • Data Analysis: Compare the tumor growth inhibition in the treated groups to the vehicle control group.

Acute Toxicity Assessment

A fundamental evaluation of a compound's safety profile.

Protocol Outline:

  • Animal Model: Healthy mice, fasted overnight before dosing.

  • Procedure:

    • Administer a single high dose of the test compound (e.g., 2000 or 5000 mg/kg) orally.

    • Observe the animals closely for the first few hours and then periodically for 14 days for any signs of toxicity or mortality.

    • Record body weight changes.

    • At the end of the observation period, euthanize the animals and perform gross necropsy.

    • Collect major organs (liver, kidneys, heart, etc.) for histopathological examination.

    • Collect blood for hematological and biochemical analysis.

  • Data Analysis: Determine the LD50 (if applicable) and identify any pathological changes.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can aid in understanding the mechanisms of action and study methodologies.

anti_inflammatory_pathway Inflammatory_Stimulus Inflammatory Stimulus (e.g., LPS, IL-1β) TLR4_IL1R TLR4 / IL-1R Inflammatory_Stimulus->TLR4_IL1R Cell_Membrane Cell Membrane MyD88 MyD88 TLR4_IL1R->MyD88 IRAKs_TRAF6 IRAKs / TRAF6 MyD88->IRAKs_TRAF6 TAK1 TAK1 IRAKs_TRAF6->TAK1 IKK_Complex IKK Complex TAK1->IKK_Complex IkB IκB IKK_Complex->IkB Phosphorylates & Degrades NF_kB_Inhibition Polymethoxyflavones NF_kB_Inhibition->IKK_Complex Inhibits NF_kB NF-κB (p65/p50) NF_kB_translocation NF-κB Translocation NF_kB->NF_kB_translocation Nucleus Nucleus Gene_Expression Pro-inflammatory Gene Expression (COX-2, iNOS, TNF-α, IL-6) NF_kB_translocation->Gene_Expression Activates Inflammation Inflammation Gene_Expression->Inflammation

Caption: NF-κB signaling pathway in inflammation and the inhibitory role of polymethoxyflavones.

xenograft_workflow Cell_Culture Cancer Cell Culture Cell_Harvest Cell Harvest & Preparation Cell_Culture->Cell_Harvest Implantation Subcutaneous Implantation (Nude Mice) Cell_Harvest->Implantation Tumor_Growth Tumor Growth (to ~100 mm³) Implantation->Tumor_Growth Randomization Randomization into Groups Tumor_Growth->Randomization Treatment Treatment (Vehicle, Positive Control, Test Compound) Randomization->Treatment Monitoring Tumor Volume & Body Weight Monitoring Treatment->Monitoring Endpoint Endpoint: Tumor Excision & Analysis Monitoring->Endpoint

Caption: Experimental workflow for a human tumor xenograft model.

toxicity_assessment_workflow Dosing Single High-Dose Oral Administration Observation 14-Day Observation (Mortality, Clinical Signs, Body Weight) Dosing->Observation Euthanasia Euthanasia & Gross Necropsy Observation->Euthanasia Sample_Collection Blood & Organ Collection Euthanasia->Sample_Collection Hematology Hematology Sample_Collection->Hematology Biochemistry Serum Biochemistry (Liver & Kidney function) Sample_Collection->Biochemistry Histopathology Histopathology of Major Organs Sample_Collection->Histopathology Analysis Data Analysis & Conclusion Hematology->Analysis Biochemistry->Analysis Histopathology->Analysis

Caption: Workflow for an acute oral toxicity study.

References

Validation

Comparative Bioavailability of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its Glycosides: A Scientific Comparison

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the bioavailability of the polymethoxyflavone (PMF) 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its correspond...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioavailability of the polymethoxyflavone (PMF) 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its corresponding glycosides. The information presented herein is based on available experimental data and established principles of flavonoid pharmacokinetics.

Executive Summary

The oral bioavailability of many flavonoids is a critical factor limiting their therapeutic potential. This guide focuses on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, a specific polymethoxyflavone, and explores the expected differences in bioavailability when it is in its aglycone form versus its glycosidic forms. While direct comparative studies on this specific molecule and its glycosides are limited, existing research on similar flavonoids provides a strong basis for understanding their relative absorption, metabolism, and overall systemic exposure. A study on the pharmacokinetics of twelve bioactive polymethoxyflavones revealed that 5-hydroxy-3,7,2',4'-tetramethoxyflavone was undetectable in rat plasma after oral administration, suggesting very low oral bioavailability of the aglycone.[1] Generally, flavonoid glycosides are not readily absorbed in their intact form. They typically undergo hydrolysis in the small intestine or by the gut microbiota to release the aglycone, which is then absorbed. The efficiency of this hydrolysis and subsequent absorption of the aglycone determines the overall bioavailability of the glycoside.

Data Presentation: Pharmacokinetic Parameters

Due to the lack of direct comparative studies, a side-by-side quantitative comparison of the pharmacokinetic parameters for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its glycosides is not currently possible. However, the available data for the aglycone is summarized below.

Table 1: Pharmacokinetic Data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in Rats

CompoundDosage and Route of AdministrationCmax (ng/mL)Tmax (h)AUC (ng·h/mL)Oral Bioavailability (%)Reference
3,7,2',4'-Tetramethoxy-5-hydroxyflavoneNot specified (Oral)Undetectable--Not determined[1]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of bioavailability. Below are representative experimental protocols for evaluating the oral bioavailability of a flavonoid and for assessing its intestinal permeability, a key factor in absorption.

In Vivo Pharmacokinetic Study Protocol (Rodent Model)

This protocol is a standard approach for determining the pharmacokinetic profile of a compound after oral administration.

  • Animal Model: Male Sprague-Dawley rats (200-250 g) are used. Animals are fasted overnight with free access to water before the experiment.

  • Compound Administration: 3,7,2',4'-Tetramethoxy-5-hydroxyflavone or its glycoside is suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose sodium) and administered orally via gavage at a specific dose (e.g., 50 mg/kg).

  • Blood Sampling: Blood samples (approximately 0.2 mL) are collected from the tail vein into heparinized tubes at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

  • Plasma Preparation: Plasma is separated by centrifugation (e.g., 4000 rpm for 10 minutes at 4°C) and stored at -80°C until analysis.

  • Sample Analysis: The concentration of the flavonoid and its potential metabolites in plasma is quantified using a validated analytical method, such as High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS).

  • Pharmacokinetic Analysis: Non-compartmental analysis is used to determine key pharmacokinetic parameters including Cmax, Tmax, AUC, and elimination half-life (t1/2).

In Vitro Caco-2 Cell Permeability Assay

This assay is widely used to predict the intestinal absorption of compounds.

  • Cell Culture: Caco-2 cells are cultured on permeable supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation into a monolayer with tight junctions, mimicking the intestinal barrier.

  • Transport Experiment: The test compound (e.g., 3,7,2',4'-Tetramethoxy-5-hydroxyflavone) is added to the apical (AP) side of the Caco-2 monolayer. Samples are collected from the basolateral (BL) side at various time points (e.g., 30, 60, 90, and 120 minutes). Transport in the reverse direction (BL to AP) is also assessed to determine the efflux ratio.

  • Sample Analysis: The concentration of the compound in the collected samples is quantified by HPLC-MS/MS.

  • Permeability Calculation: The apparent permeability coefficient (Papp) is calculated using the following formula: Papp (cm/s) = (dQ/dt) / (A × C0), where dQ/dt is the transport rate, A is the surface area of the insert, and C0 is the initial concentration in the donor chamber.

Mandatory Visualizations

The following diagrams illustrate key concepts related to the bioavailability and potential mechanisms of action of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its glycosides.

experimental_workflow cluster_oral_admin Oral Administration cluster_absorption_metabolism Absorption & Metabolism Compound Compound Stomach Stomach Compound->Stomach Ingestion Small_Intestine Small_Intestine Stomach->Small_Intestine Large_Intestine Large_Intestine Small_Intestine->Large_Intestine Enterocytes Enterocytes Small_Intestine->Enterocytes Absorption of Aglycone Large_Intestine->Enterocytes Microbiota Hydrolysis & Absorption Liver Liver Enterocytes->Liver Portal Vein Systemic_Circulation Systemic_Circulation Liver->Systemic_Circulation First-Pass Metabolism Tissues Tissues Systemic_Circulation->Tissues Distribution

Caption: Experimental workflow for oral bioavailability studies.

signaling_pathway Flavonoid Flavonoid Receptor Receptor Flavonoid->Receptor NF_kappaB NF_kappaB Flavonoid->NF_kappaB Inhibits PI3K PI3K Receptor->PI3K Akt Akt PI3K->Akt Cell_Survival_Proliferation Cell_Survival_Proliferation Akt->Cell_Survival_Proliferation Promotes Pro_inflammatory_Cytokines Pro_inflammatory_Cytokines NF_kappaB->Pro_inflammatory_Cytokines Induces

References

Comparative

Synergistic effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone with known anticancer drugs

A Comparative Guide to the Synergistic Effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its Analogs with Known Anticancer Drugs For Researchers, Scientists, and Drug Development Professionals Executive Summary The...
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Author: BenchChem Technical Support Team. Date: November 2025

A Comparative Guide to the Synergistic Effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its Analogs with Known Anticancer Drugs

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The quest for more effective and less toxic cancer treatments has led to a growing interest in combination therapies. Natural compounds, particularly flavonoids, are being extensively investigated for their potential to synergize with conventional anticancer drugs, enhancing their efficacy and overcoming drug resistance. This guide focuses on the synergistic potential of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and its structurally related polymethoxyflavones (PMFs) when combined with established anticancer agents.

While direct experimental evidence for the synergistic effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in combination with chemotherapeutic drugs is not yet available in the public domain, this guide provides a comprehensive overview of the compelling preclinical data on its close structural isomers and other related PMFs. The presented data strongly suggests that this class of compounds holds significant promise as chemosensitizing and synergistic agents in oncology. This report summarizes the key findings, details the experimental methodologies, and visualizes the underlying molecular mechanisms to inform and guide future research in this promising area of drug development.

Introduction

Polymethoxyflavones (PMFs) are a subclass of flavonoids characterized by the presence of multiple methoxy groups on their basic benzo-γ-pyrone structure. These modifications confer unique pharmacological properties, including enhanced metabolic stability and oral bioavailability. Several PMFs have demonstrated potent anticancer activities, including the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[1][2] A key area of interest is their ability to modulate cellular pathways that are also targeted by conventional anticancer drugs, creating a strong rationale for investigating their synergistic potential.

This guide will explore the existing evidence for the synergistic and chemosensitizing effects of hydroxy-tetramethoxyflavones and related PMFs in combination with well-known anticancer drugs such as cisplatin, paclitaxel, and doxorubicin.

Comparative Analysis of Synergistic Effects

Although specific data for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is pending, studies on its isomers and other PMFs provide valuable insights into the potential synergistic interactions.

Chemosensitization to Platinum-Based Drugs

A study on 3',4',5',5,7-pentamethoxyflavone (PMF) demonstrated its ability to sensitize cisplatin-resistant A549 lung cancer cells to cisplatin.[3][4] The combination of PMF and cisplatin led to a significant increase in apoptosis compared to cisplatin treatment alone. The key mechanism identified was the inhibition of the Nrf2 signaling pathway, which is often upregulated in chemoresistant tumors.[3][4]

Table 1: Synergistic Effects of 3',4',5',5,7-Pentamethoxyflavone (PMF) with Cisplatin in A549/CDDP Cells [3]

Treatment GroupIC50 of Cisplatin (µM)Fold-Change in Apoptotic Cells (Combination vs. Cisplatin alone)
Cisplatin alone>50-
PMF (25 µM) + Cisplatin~20Significantly Increased (P < 0.05)
Enhancement of Taxane Efficacy

The flavonoid 7,3',4'-trimethoxyflavone (TMF) has been shown to enhance the transport and cytotoxicity of paclitaxel in P-glycoprotein (Pgp)-overexpressing cancer cells.[5] By inhibiting the Pgp efflux pump, TMF increases the intracellular concentration of paclitaxel, thereby overcoming a common mechanism of drug resistance.[5] This suggests that co-administration of certain PMFs could improve the efficacy of taxane-based chemotherapy.

Table 2: Effect of 7,3',4'-Trimethoxyflavone (TMF) on Paclitaxel Transport and Cytotoxicity [5]

ParameterControl (Paclitaxel alone)TMF (50 µM) + PaclitaxelVerapamil (50 µM) + Paclitaxel
AP-to-BL Paclitaxel TransportBaselineIncreasedIncreased
BL-to-AP Paclitaxel TransportBaselineDecreasedDecreased
Chemosensitizing Index->333152
Potentiation of Anthracycline Activity

While direct synergy data with doxorubicin for a hydroxy-tetramethoxyflavone is not available, the general principle of combining flavonoids with doxorubicin has been explored. For instance, a study on a synthetic xanthone derivative in combination with doxorubicin demonstrated strong synergistic effects in B-cell lymphoma cells.[6][7][8] The mechanism was linked to the inhibition of Raf-1 and c-Jun N-terminal kinase (JNK), pathways known to be involved in doxorubicin resistance.[6][7]

Underlying Mechanisms of Synergy

The synergistic effects of PMFs with anticancer drugs are often multifactorial, involving the modulation of several key signaling pathways.

Induction of Apoptosis

Many PMFs, including 5-hydroxy polymethoxyflavones, have been shown to induce apoptosis in cancer cells through p53-, Bax-, and p21-dependent mechanisms.[9] The compound 5-hydroxy-3',4',7-trimethoxyflavone has been found to induce apoptosis in MCF-7 breast cancer cells by modulating the expression of p53, Bcl-2, and Bax.[10] By promoting apoptosis, these flavonoids can lower the threshold for cell death induced by chemotherapeutic agents.

Signaling Pathway: p53-Mediated Apoptosis by Hydroxy-Polymethoxyflavones

p53_mediated_apoptosis 5-Hydroxy-PMFs 5-Hydroxy-PMFs p53 p53 5-Hydroxy-PMFs->p53 activates Bax Bax p53->Bax upregulates Bcl2 Bcl2 p53->Bcl2 downregulates Mitochondrion Mitochondrion Bax->Mitochondrion promotes cytochrome c release Bcl2->Mitochondrion inhibits Caspases Caspases Mitochondrion->Caspases activates Apoptosis Apoptosis Caspases->Apoptosis induces

Caption: p53-mediated apoptotic pathway induced by 5-hydroxy polymethoxyflavones.

Inhibition of Drug Efflux Pumps

A significant mechanism of multidrug resistance (MDR) in cancer is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (Pgp), which actively pump chemotherapeutic drugs out of cancer cells. As demonstrated with 7,3',4'-trimethoxyflavone, certain PMFs can inhibit the function of these efflux pumps, thereby increasing the intracellular accumulation and efficacy of anticancer drugs.[5]

Modulation of Chemoresistance Pathways

The Nrf2 pathway is a key regulator of cellular antioxidant responses and is often hyperactivated in cancer cells, contributing to chemoresistance. The ability of 3',4',5',5,7-pentamethoxyflavone to inhibit the Nrf2 pathway highlights a crucial mechanism by which PMFs can resensitize resistant cancer cells to chemotherapy.[3][4]

Signaling Pathway: Nrf2 Inhibition by Polymethoxyflavones

Nrf2_inhibition PMF 3',4',5',5,7-PMF Nrf2 Nrf2 PMF->Nrf2 inhibits ARE Antioxidant Response Element Nrf2->ARE binds to Cytoprotective_Genes Cytoprotective Genes (e.g., HO-1, NQO1) ARE->Cytoprotective_Genes activates transcription Chemoresistance Chemoresistance Cytoprotective_Genes->Chemoresistance promotes Apoptosis Apoptosis Chemoresistance->Apoptosis inhibits Cisplatin Cisplatin Cisplatin->Apoptosis induces

Caption: Inhibition of the Nrf2 chemoresistance pathway by polymethoxyflavones.

Experimental Protocols

To facilitate further research, this section provides a summary of the key experimental methodologies employed in the cited studies.

Cell Viability and Cytotoxicity Assays

  • MTT Assay: This colorimetric assay is widely used to assess cell metabolic activity as an indicator of cell viability.

    • Seed cancer cells in 96-well plates and allow them to adhere overnight.

    • Treat cells with various concentrations of the PMF, the anticancer drug, or their combination for a specified period (e.g., 24, 48, 72 hours).

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

    • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO).

    • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

    • Calculate the percentage of cell viability relative to untreated control cells.

Synergy Analysis

  • Combination Index (CI) Method (Chou-Talalay): This method provides a quantitative measure of the interaction between two drugs.

    • Determine the dose-effect curves for each drug alone and for their combination at a constant ratio.

    • Use software like CompuSyn to calculate the Combination Index (CI) values.

    • Interpret the CI values: CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Experimental Workflow: Synergy Determination

synergy_workflow cluster_invitro In Vitro Experiments cluster_analysis Data Analysis Cell_Culture Cancer Cell Culture Drug_Treatment Treat with Flavone, Anticancer Drug, and Combination Cell_Culture->Drug_Treatment MTT_Assay MTT Assay for Cell Viability Drug_Treatment->MTT_Assay Dose_Effect Generate Dose-Effect Curves MTT_Assay->Dose_Effect CompuSyn CompuSyn Software Analysis Dose_Effect->CompuSyn CI_Value Calculate Combination Index (CI) CompuSyn->CI_Value Synergy_Determination Synergy? (CI < 1) CI_Value->Synergy_Determination

Caption: Workflow for determining drug synergy using the Combination Index method.

Apoptosis Assays

  • Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

    • Treat cells with the compounds of interest.

    • Harvest and wash the cells.

    • Resuspend the cells in Annexin V binding buffer.

    • Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.

    • Analyze the stained cells using a flow cytometer.

Western Blot Analysis

This technique is used to detect specific proteins in a sample.

  • Lyse the treated and control cells to extract proteins.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific to the proteins of interest (e.g., Nrf2, p53, Bax, Bcl-2).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

Future Directions and Conclusion

The preclinical data on polymethoxyflavones closely related to 3,7,2',4'-Tetramethoxy-5-hydroxyflavone strongly support the rationale for investigating this specific compound as a synergistic partner for conventional anticancer drugs. Future research should focus on:

  • In vitro synergy screening: Evaluating the synergistic effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in combination with a panel of standard chemotherapeutic agents across various cancer cell lines.

  • Mechanism of action studies: Elucidating the specific molecular pathways modulated by this flavone, both alone and in combination with other drugs.

  • In vivo studies: Validating the in vitro findings in preclinical animal models to assess the therapeutic efficacy and safety of the combination therapy.

References

Validation

Unraveling the Impact of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone on Gene Expression: A Comparative Guide for Researchers

A deep dive into the molecular effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in comparison to other well-studied flavonoids reveals distinct and overlapping influences on critical signaling pathways and subsequent g...
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Author: BenchChem Technical Support Team. Date: November 2025

A deep dive into the molecular effects of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in comparison to other well-studied flavonoids reveals distinct and overlapping influences on critical signaling pathways and subsequent gene expression. This guide provides a comprehensive comparison, offering valuable insights for researchers, scientists, and drug development professionals.

While direct, extensive gene expression profiling specifically for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is not yet widely available in public literature, analysis of structurally similar tetramethoxy-hydroxyflavones and other flavonoid classes allows for a robust comparative assessment. The primary mechanisms of action for these compounds converge on key signaling pathways, namely the NF-κB and Wnt/β-catenin pathways, which are central regulators of inflammatory and oncogenic processes.

Comparative Analysis of Gene Expression Modulation

The following table summarizes the known effects of various flavonoids on the expression of key genes. The data is compiled from multiple studies and highlights the diverse yet often convergent regulatory actions of these compounds.

Flavonoid ClassSpecific CompoundKey Genes ModulatedDirection of RegulationSignaling Pathway Implicated
Tetramethoxy-hydroxyflavones 5,6,3',5'-tetramethoxy-7,4'-hydroxyflavone (p7F)COX-2, iNOS, TNF-αDown-regulationNF-κB
5,7,3',4'-Tetramethoxyflavone (TMF)Genes regulated by β-cateninInhibition of activationWnt/β-catenin
Flavonols KaempferolCell cycle & DNA replication genesUp- and Down-regulationNot specified
QuercetinMetallothionein, Apoptotic genes, Cell cycle genesUp-regulationPI3K/AKT/NF-κB, STAT3
Isoflavones GenisteinCell cycle & DNA replication genesUp- and Down-regulationNot specified
DaidzeinCell cycle & DNA replication genesUp- and Down-regulationNot specified
Flavones Luteolinc-Myc, hTERTDown-regulationNF-κB
ApigeninGenes regulated by NF-κBDown-regulationNF-κB

Signaling Pathways as a Nexus of Flavonoid Action

The regulatory effects of flavonoids on gene expression are predominantly mediated through their interaction with intracellular signaling cascades. The NF-κB and Wnt/β-catenin pathways are two of the most significant targets.

The NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, and its dysregulation is implicated in numerous diseases, including cancer. Many flavonoids exert their anti-inflammatory effects by inhibiting this pathway.

NF_kB_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stimuli Inflammatory Stimuli (e.g., LPS, TNF-α) IKK IKK Complex Stimuli->IKK IkB IκB IKK->IkB P NFkB NF-κB (p50/p65) Proteasome Proteasomal Degradation IkB->Proteasome Ub NFkB_nuc NF-κB NFkB->NFkB_nuc Translocation Flavonoids 3,7,2',4'-Tetramethoxy-5-hydroxyflavone & Other Flavonoids (e.g., p7F, Luteolin, Apigenin) Flavonoids->IKK Inhibition Flavonoids->NFkB_nuc Inhibition of Translocation DNA DNA NFkB_nuc->DNA Genes Pro-inflammatory Gene Expression (COX-2, iNOS, TNF-α) DNA->Genes Transcription

Caption: Inhibition of the NF-κB signaling pathway by flavonoids.

As illustrated, flavonoids can inhibit the IKK complex, preventing the phosphorylation and subsequent degradation of IκB. This action sequesters NF-κB in the cytoplasm, inhibiting its translocation to the nucleus and preventing the transcription of pro-inflammatory genes like COX-2, iNOS, and TNF-α.

The Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is crucial for embryonic development and tissue homeostasis. Its aberrant activation is a hallmark of many cancers. Certain flavonoids have been shown to negatively regulate this pathway.

Wnt_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus DestructionComplex Destruction Complex (Axin, APC, GSK-3β) bCatenin β-catenin DestructionComplex->bCatenin Phosphorylation Proteasome Proteasomal Degradation bCatenin->Proteasome Ubiquitination bCatenin_nuc β-catenin bCatenin->bCatenin_nuc Translocation (when unphosphorylated) Flavonoids 3,7,2',4'-Tetramethoxy-5-hydroxyflavone & Other Flavonoids (e.g., TMF) Flavonoids->DestructionComplex Modulation? Flavonoids->bCatenin_nuc Inhibition of Translocation TCF_LEF TCF/LEF bCatenin_nuc->TCF_LEF TargetGenes Target Gene Expression (e.g., c-Myc, Cyclin D1) TCF_LEF->TargetGenes Transcription

Caption: Modulation of the Wnt/β-catenin signaling pathway by flavonoids.

Flavonoids like 5,7,3',4'-Tetramethoxyflavone (TMF) can interfere with the Wnt/β-catenin pathway. By potentially modulating the destruction complex or directly inhibiting the nuclear translocation of β-catenin, these compounds can prevent the transcription of target genes such as c-Myc and Cyclin D1, which are critical for cell proliferation.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the effects of flavonoids on gene expression and cellular processes.

Gene Expression Analysis via Quantitative Real-Time PCR (qRT-PCR)

This technique is used to measure the expression levels of specific genes.

qRT_PCR_Workflow A Cell Culture & Flavonoid Treatment B Total RNA Extraction A->B C cDNA Synthesis (Reverse Transcription) B->C D qRT-PCR with Gene-Specific Primers C->D E Data Analysis (Relative Quantification) D->E

Caption: Workflow for quantitative real-time PCR (qRT-PCR).

  • Cell Culture and Treatment: Cells are cultured in appropriate media and treated with the flavonoid of interest at various concentrations and for different durations. A vehicle control (e.g., DMSO) is run in parallel.

  • RNA Extraction: Total RNA is isolated from the cells using a commercial kit (e.g., RNeasy Kit, Qiagen) according to the manufacturer's instructions. RNA quality and quantity are assessed using a spectrophotometer.

  • cDNA Synthesis: First-strand complementary DNA (cDNA) is synthesized from the total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

  • qRT-PCR: The PCR reaction is performed in a real-time PCR system using a fluorescent dye (e.g., SYBR Green) or a probe-based assay. Gene-specific primers are used to amplify the target gene and a housekeeping gene (e.g., GAPDH, β-actin) for normalization.

  • Data Analysis: The relative expression of the target gene is calculated using the ΔΔCt method, comparing the expression in treated cells to the control cells.

Cell Viability Assessment via MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

  • Cell Seeding: Cells are seeded in a 96-well plate at a specific density and allowed to attach overnight.

  • Flavonoid Treatment: The cells are then treated with various concentrations of the flavonoid for a specified period (e.g., 24, 48, 72 hours).

  • MTT Addition: After the treatment period, the media is removed, and fresh media containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. The plate is incubated for 2-4 hours to allow the mitochondrial reductases in viable cells to convert the yellow MTT to purple formazan crystals.

  • Solubilization: The media is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Conclusion

3,7,2',4'-Tetramethoxy-5-hydroxyflavone, along with other flavonoids, demonstrates significant potential to modulate gene expression through interference with key cellular signaling pathways. While more direct research on this specific compound is needed, the existing body of evidence strongly suggests that its mechanism of action is likely centered on the inhibition of pro-inflammatory and oncogenic pathways such as NF-κB and Wnt/β-catenin. This comparative guide provides a foundational understanding for researchers to further explore the therapeutic potential of this and other flavonoids in a variety of disease contexts.

Comparative

A Comparative Guide to the Biological Activity of Tetramethoxy-5-hydroxyflavone Isomers

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the available scientific data on the biological activities of tetramethoxy-5-hydroxyflavone isomers. Due to th...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the available scientific data on the biological activities of tetramethoxy-5-hydroxyflavone isomers. Due to the limited published data specifically on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, this document focuses on presenting the experimental findings for its closely related isomers, providing a valuable resource for researchers investigating the therapeutic potential of this class of compounds.

Data Summary

The following tables summarize the quantitative data available for various tetramethoxy-5-hydroxyflavone isomers, focusing on their anti-inflammatory, anticancer, and metabolic properties.

Table 1: Anti-inflammatory and Antioxidant Activity of Tetramethoxy-hydroxyflavone Isomers

CompoundAssayCell LineKey FindingsReference
5,6,3',5'-Tetramethoxy-7,4'-hydroxyflavone (p7F)Nitric Oxide (NO) ProductionLPS-stimulated RAW 264.7Inhibition of NO production[1][2]
Prostaglandin E2 (PGE2) ProductionLPS-stimulated RAW 264.7Inhibition of PGE2 production[1][2]
TNF-α Production (in vivo)Collagen-treated miceSuppression of serum TNF-α levels[1][2]
Reactive Oxygen Species (ROS) AccumulationH₂O₂-stimulated RAW 264.7Direct inhibition of intracellular ROS[1]

Table 2: Anticancer Activity of Tetramethoxy-hydroxyflavone Isomers

CompoundCell LineAssayKey FindingsReference
5-Hydroxy-3',4',6,7-tetramethoxyflavoneU87MG and T98G (Glioblastoma)Cell Viability (Trypan Blue, Crystal Violet)Reduced cell viability[3][4]
Cell Cycle Analysis (Flow Cytometry)G0/G1 cell cycle arrest[3][4]
Cell Migration (Scratch Wound Assay)Reduced cell migratory capacity[3][4]

Table 3: Cytochrome P450 Inhibition by Hydroxylated Tetramethoxyflavones

CompoundCYP IsoformIC₅₀ (µM)Reference
3-Hydroxy-2′,4′,5′,7-tetramethoxyflavoneCYP2D62.28 ± 0.46[5]
CYP3A40.15 ± 0.07[5]
3-Hydroxy-2′,4′,5′,6-tetramethoxyflavoneCYP3A40.44 ± 0.12[5]
3′,4′,7,8-TetramethoxyflavoneCYP1A20.79 ± 0.12[5]
CYP2C91.49 ± 0.16[5]
CYP2C191.85 ± 0.14[5]

Table 4: Intestinal Permeability of Hydroxylated Tetramethoxyflavones

CompoundTransport Efficiency (%) at 4 hoursReference
3-Hydroxy-2′,4′,5′,7-tetramethoxyflavone46[5]
3-Hydroxy-2′,4′,5′,6-tetramethoxyflavone39[5]
3′,4′,7,8-Tetramethoxyflavone37.58 ± 0.11[5]
3′,4′,5,7-Tetramethoxyflavone34.00 ± 0.01[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability (MTT) Assay

This protocol is used to assess the effect of compounds on the metabolic activity of cells, which is an indicator of cell viability.[6][7][8][9]

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

  • Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., a tetramethoxy-5-hydroxyflavone isomer) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will convert the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The intensity of the color is proportional to the number of viable cells.

Caco-2 Cell Permeability Assay

This assay is widely used to predict the intestinal absorption of compounds.[10][11][12][13][14]

  • Cell Culture: Culture Caco-2 cells on permeable filter supports in a transwell plate system until they form a confluent monolayer, which typically takes 19-21 days. The integrity of the monolayer is verified by measuring the transepithelial electrical resistance (TEER).

  • Transport Experiment:

    • Apical to Basolateral (A-B) Transport: Add the test compound to the apical (upper) chamber. At specified time intervals, collect samples from the basolateral (lower) chamber.

    • Basolateral to Apical (B-A) Transport: Add the test compound to the basolateral chamber and collect samples from the apical chamber at specified time intervals.

  • Sample Analysis: Quantify the concentration of the compound in the collected samples using a suitable analytical method, such as LC-MS.

  • Permeability Calculation: The apparent permeability coefficient (Papp) is calculated using the following formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of drug transport across the monolayer, A is the surface area of the filter, and C₀ is the initial concentration of the drug in the donor chamber.

Cytochrome P450 Inhibition Assay

This assay determines the potential of a compound to inhibit the activity of cytochrome P450 enzymes, which are crucial for drug metabolism.[15][16][17][18][19]

  • Incubation Mixture: Prepare an incubation mixture containing human liver microsomes (a source of CYP enzymes), a specific substrate for the CYP isoform of interest, and the test compound at various concentrations.

  • Reaction Initiation: Initiate the metabolic reaction by adding an NADPH-generating system.

  • Incubation: Incubate the mixture at 37°C for a specific time.

  • Reaction Termination: Stop the reaction by adding a suitable solvent, such as acetonitrile.

  • Metabolite Quantification: Quantify the formation of the specific metabolite from the substrate using LC-MS/MS.

  • IC₅₀ Determination: The concentration of the test compound that causes 50% inhibition of the enzyme activity (IC₅₀) is calculated by plotting the percentage of inhibition against the logarithm of the test compound concentration.

NF-κB Reporter Assay

This assay is used to measure the activation of the NF-κB signaling pathway, a key regulator of inflammation.[20][21][22][23][24]

  • Cell Transfection: Transfect a suitable cell line (e.g., HEK293 or RAW 264.7) with a reporter plasmid containing the luciferase gene under the control of an NF-κB response element. A constitutively expressed reporter (e.g., Renilla luciferase) is often co-transfected as an internal control.

  • Cell Treatment: Treat the transfected cells with an inflammatory stimulus (e.g., LPS or TNF-α) in the presence or absence of the test compound.

  • Cell Lysis and Luciferase Assay: After the treatment period, lyse the cells and measure the luciferase activity using a luminometer.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. The inhibitory effect of the compound on NF-κB activation is determined by the reduction in normalized luciferase activity.

Visualizations

Signaling Pathway

The diagram below illustrates the NF-κB signaling pathway, which is a key target in the anti-inflammatory effects of certain flavonoids.

NF_kB_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 TNFa TNF-α TNFR TNFR TNFa->TNFR IKK IKK TLR4->IKK Activation TNFR->IKK Activation IkB IκB IKK->IkB Phosphorylation NFkB NF-κB IkB->NFkB p_IkB p-IκB IkB->p_IkB NFkB_nuc NF-κB NFkB->NFkB_nuc Translocation p_IkB->NFkB Release Proteasome Proteasome p_IkB->Proteasome Degradation p7F 5,6,3',5'-Tetramethoxy -7,4'-hydroxyflavone (p7F) p7F->IKK Inhibition DNA DNA NFkB_nuc->DNA Binding Genes Pro-inflammatory Genes (iNOS, COX-2, TNF-α) DNA->Genes Transcription

Caption: NF-κB signaling pathway and the inhibitory action of p7F.

Experimental Workflow

The following diagram outlines the general workflow for assessing the anticancer activity of a test compound.

Anticancer_Activity_Workflow start Start cell_culture Cancer Cell Culture start->cell_culture treatment Treatment with Test Compound cell_culture->treatment viability_assay Cell Viability Assay (MTT) treatment->viability_assay cell_cycle_analysis Cell Cycle Analysis treatment->cell_cycle_analysis migration_assay Cell Migration Assay treatment->migration_assay data_analysis Data Analysis viability_assay->data_analysis cell_cycle_analysis->data_analysis migration_assay->data_analysis end End data_analysis->end

Caption: Workflow for in vitro anticancer activity assessment.

References

Safety & Regulatory Compliance

Safety

Safe Disposal of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in a Laboratory Setting

Essential guidance for researchers, scientists, and drug development professionals on the proper disposal procedures for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, ensuring laboratory safety and regulatory compliance. Due...
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Author: BenchChem Technical Support Team. Date: November 2025

Essential guidance for researchers, scientists, and drug development professionals on the proper disposal procedures for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, ensuring laboratory safety and regulatory compliance.

Due to the absence of a specific Safety Data Sheet (SDS) for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, this document provides a conservative and precautionary disposal procedure. This guidance is based on the known hazards of structurally similar flavonoid compounds and general principles of laboratory chemical waste management. It is imperative to treat this compound as hazardous to minimize risk.

Hazard Assessment

While a dedicated SDS for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone is not available, a closely related compound, 3'-Hydroxy-5,6,7,4'-tetramethoxyflavone, is classified under the Globally Harmonized System (GHS) with the following hazards[1]:

  • Acute Toxicity, Oral (H301): Toxic if swallowed.

  • Skin Irritation (H315): Causes skin irritation.

  • Eye Irritation (H319): Causes serious eye irritation.

  • Specific Target Organ Toxicity — Single Exposure (H335): May cause respiratory irritation.

Given these potential hazards, 3,7,2',4'-Tetramethoxy-5-hydroxyflavone should be handled with care, using appropriate personal protective equipment (PPE), and its disposal must be managed as hazardous waste.

Personal Protective Equipment (PPE) During Handling and Disposal

When handling 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, especially during disposal procedures, the following PPE is mandatory:

PPE CategorySpecification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemically resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.
Respiratory Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator for particulates is recommended.

Step-by-Step Disposal Protocol

The primary principle for the disposal of this compound is to avoid environmental release and to ensure it is managed by a licensed hazardous waste disposal facility.

1. Waste Identification and Segregation:

  • All materials contaminated with 3,7,2',4'-Tetramethoxy-5-hydroxyflavone, including unused product, solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be collected as hazardous waste.

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Waste Collection:

  • Solid Waste: Collect in a designated, leak-proof, and clearly labeled container. The label should include "Hazardous Waste," the chemical name "3,7,2',4'-Tetramethoxy-5-hydroxyflavone," and the associated hazards (Toxic, Irritant).

  • Liquid Waste: Collect in a compatible, sealed, and labeled container. If the compound is in a solvent, the solvent's hazards must also be considered and included on the label.

3. Storage Pending Disposal:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from incompatible materials.

4. Final Disposal:

  • Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed chemical waste disposal contractor.

  • Follow all local, regional, and national regulations for hazardous waste disposal[2].

Spill and Emergency Procedures

In the event of a spill:

  • Evacuate the immediate area if the spill is large or if there is a risk of airborne dust.

  • Ventilate the area.

  • Wear appropriate PPE before attempting to clean the spill.

  • Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a hazardous waste container.

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

  • Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

cluster_0 Start: Generation of Waste cluster_1 Step 1: Hazard Identification & Segregation cluster_2 Step 2: Waste Collection & Labeling cluster_3 Step 3: Interim Storage cluster_4 Step 4: Final Disposal start Unused 3,7,2',4'-Tetramethoxy-5-hydroxyflavone or contaminated materials identify Identify as Hazardous Waste (Toxic, Irritant) start->identify Is it waste? segregate Segregate from other waste streams identify->segregate collect_solid Collect Solid Waste in labeled, sealed container segregate->collect_solid Solid collect_liquid Collect Liquid Waste in labeled, sealed container segregate->collect_liquid Liquid storage Store in designated hazardous waste area collect_solid->storage collect_liquid->storage contact_ehs Contact Institutional EHS or approved waste contractor storage->contact_ehs disposal Dispose via licensed hazardous waste facility contact_ehs->disposal

Caption: Disposal workflow for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

Disclaimer: This information is provided as a guide and should be supplemented by consultation with your institution's Environmental Health and Safety department. Always adhere to local, state, and federal regulations regarding chemical waste disposal.

References

Handling

Personal protective equipment for handling 3,7,2',4'-Tetramethoxy-5-hydroxyflavone

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. The following procedures are based on best p...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. The following procedures are based on best practices for handling similar flavonoid compounds and are intended to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

PPE CategoryItemSpecifications and Use
Eye and Face Protection Safety Goggles or Face ShieldWear chemical safety goggles that meet American National Standards Institute (ANSI) Z-87 standards.[1] A face shield may be necessary for splash protection.[2][3]
Hand Protection Chemical-Resistant GlovesUse nitrile or neoprene gloves.[2][4] Inspect gloves for any damage before use and remove them before touching surfaces outside the work area.[1]
Body Protection Laboratory CoatA lab coat is mandatory to protect skin and personal clothing from spills.[1][2] For handling flammable materials, a flame-resistant lab coat is required.[1]
Respiratory Protection RespiratorIf working with fine powders or in a poorly ventilated area, a respirator may be necessary to prevent inhalation.[2][5]
Foot Protection Closed-Toe ShoesSturdy, closed-toe shoes are required in the laboratory to protect against spills and falling objects.[1]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and ensuring laboratory safety.

Receiving and Inspection:

  • Upon receipt, visually inspect the container for any damage or leaks.

  • Verify that the product name and CAS number on the label match the order.

Handling:

  • Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.[6]

  • Avoid direct contact with skin, eyes, and clothing.[6][7]

  • Wash hands thoroughly after handling the compound.[6]

  • Avoid creating dust.[7]

Storage:

  • Store in a tightly closed container.[6]

  • Keep in a dry, cool, and well-ventilated place.[8]

  • Store away from incompatible materials such as oxidizing agents.[8]

First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is essential. The following table summarizes the recommended first aid procedures based on the SDS of similar compounds.

Exposure RouteFirst Aid Procedure
Inhalation Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek medical attention.[6][7]
Skin Contact Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.[6]
Eye Contact Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[6][9]
Ingestion Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterward. Seek medical attention if symptoms occur.[6][8]

Disposal Plan

All waste materials should be handled as hazardous chemical waste.

  • Solid Waste: Collect solid waste, including any contaminated materials like gloves and paper towels, in a designated and properly labeled hazardous waste container.

  • Liquid Waste: If the compound is dissolved in a solvent, dispose of the solution in a designated hazardous liquid waste container.

  • Disposal Method: Dispose of all waste in accordance with local, state, and federal regulations. Do not release into the environment.[6]

Experimental Workflow

The following diagram illustrates a standard workflow for handling 3,7,2',4'-Tetramethoxy-5-hydroxyflavone in a laboratory setting, emphasizing safety at each step.

G cluster_prep Preparation cluster_handling Compound Handling cluster_cleanup Cleanup and Disposal prep_ppe Don Personal Protective Equipment (PPE) prep_setup Prepare Well-Ventilated Workspace (Fume Hood) prep_ppe->prep_setup prep_gather Gather Materials and Reagents prep_setup->prep_gather handle_weigh Weigh Compound Carefully prep_gather->handle_weigh Proceed to Handling handle_dissolve Dissolve in Appropriate Solvent handle_weigh->handle_dissolve handle_aliquot Aliquot for Experimentation handle_dissolve->handle_aliquot cleanup_decontaminate Decontaminate Workspace and Equipment handle_aliquot->cleanup_decontaminate Experiment Complete cleanup_dispose Dispose of Waste in Labeled Containers cleanup_decontaminate->cleanup_dispose cleanup_remove_ppe Remove and Dispose of/ Clean PPE cleanup_dispose->cleanup_remove_ppe cleanup_wash Wash Hands Thoroughly cleanup_remove_ppe->cleanup_wash

Caption: Workflow for Safe Handling of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone.

References

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